JBJ-07-149

Core Science & Biosynthesis

The Discovery and Development of JBJ-07-149: An Allosteric Inhibitor Paving the Way for Mutant-Selective EGFR Degraders

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

The landscape of non-small cell lung cancer (NSCLC) treatment has been significantly reshaped by the advent of epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs). However, the clinical efficacy of these agents is often curtailed by the emergence of drug resistance, frequently driven by secondary mutations in the EGFR gene. The L858R/T790M double mutation, in particular, has posed a significant therapeutic challenge. In response, research has pivoted towards novel inhibitory mechanisms, including allosteric inhibition. This technical guide details the discovery and development of JBJ-07-149, a potent, mutant-selective allosteric inhibitor of EGFR, which has served as a critical stepping stone in the creation of targeted protein degraders.

Discovery and Rationale

JBJ-07-149 was developed from the starting point of EAI001, an earlier allosteric inhibitor. While EAI001 demonstrated the feasibility of targeting an allosteric pocket on EGFR, it was found to be deeply buried within the protein, limiting opportunities for further chemical modification. To overcome this, JBJ-07-149 was synthesized with a 1-(pyridin-2-yl)piperazine group at the 6-position of the isoindolinone core. This structural modification extended the molecule into a solvent-exposed region, a crucial feature for its subsequent use as a warhead for a Proteolysis Targeting Chimera (PROTAC).[1]

Mechanism of Action

JBJ-07-149 functions as an allosteric inhibitor, binding to a site on the EGFR kinase domain that is distinct from the highly conserved ATP-binding pocket. This mode of action confers selectivity for mutant forms of EGFR, particularly the L858R/T790M variant. By binding to this allosteric site, JBJ-07-149 potently inhibits the catalytic activity of the enzyme.[1]

Quantitative Data Summary

The following tables summarize the key in vitro potency and cellular activity data for JBJ-07-149 and related compounds.

Table 1: In Vitro Biochemical Potency against EGFR L858R/T790M

Compound	IC50 (nM)
JBJ-07-149	1.1
DDC-01-163	45
JBJ-07-038	19
JBJ-07-200	390

Data sourced from Jang et al., 2020.[1]

Table 2: Cellular Activity in Ba/F3 Cells Expressing EGFR L858R/T790M

Compound	EC50 (μM) (Single Agent)	EC50 (μM) (with Cetuximab)
JBJ-07-149	4.9	0.148
DDC-01-163	0.096	Not Reported
JBJ-07-038	0.48	Not Reported
JBJ-07-200	0.15	Not Reported

Data sourced from Jang et al., 2020.[1]

Experimental Protocols

In Vitro EGFR Kinase Assay (HTRF)

The enzymatic activity of purified EGFR L858R/T790M was measured using a Homogeneous Time-Resolved Fluorescence (HTRF) assay. The protocol is as follows:

• Reagent Preparation : Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, and 0.01% Tween-20. Prepare serial dilutions of JBJ-07-149 and other test compounds in DMSO.

• Enzyme and Substrate Addition : In a 384-well plate, add the purified EGFR L858R/T790M enzyme to the reaction buffer. Add the peptide substrate (e.g., a biotinylated substrate peptide) and ATP to initiate the reaction.

• Compound Incubation : Add the serially diluted compounds to the wells and incubate at room temperature for a specified period (e.g., 60 minutes).

• Detection : Stop the reaction by adding a detection buffer containing EDTA, a europium cryptate-labeled anti-phosphotyrosine antibody, and streptavidin-XL665.

• Signal Measurement : After a further incubation period (e.g., 60 minutes) at room temperature, measure the HTRF signal on a compatible plate reader. The signal is proportional to the amount of phosphorylated substrate.

• Data Analysis : Calculate the percent inhibition for each compound concentration relative to DMSO controls. Determine the IC50 value by fitting the data to a four-parameter dose-response curve.

Cell Proliferation Assay

The anti-proliferative activity of JBJ-07-149 was assessed in Ba/F3 cells engineered to express mutant EGFR.

• Cell Culture : Culture Ba/F3 cells expressing EGFR L858R/T790M in RPMI-1640 medium supplemented with 10% fetal bovine serum and appropriate growth factors.

• Cell Seeding : Seed the cells into 96-well plates at a density of approximately 5,000 cells per well.

• Compound Treatment : Treat the cells with a serial dilution of JBJ-07-149 (and other compounds) for 72 hours. For experiments involving cetuximab, the antibody is added to the media.

• Viability Assessment : After the incubation period, assess cell viability using a reagent such as CellTiter-Glo, which measures ATP levels as an indicator of metabolically active cells.

• Data Analysis : Measure luminescence using a plate reader. Normalize the data to DMSO-treated control cells and calculate the EC50 values by fitting the dose-response curves.

Western Blot Analysis

Western blotting was used to assess the levels of total and phosphorylated EGFR in cellular lysates.

• Cell Lysis : Treat cells with the compound of interest for the desired time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer : Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting : Block the membrane with 5% non-fat milk or BSA in TBST. Incubate the membrane with primary antibodies against total EGFR, phospho-EGFR, and a loading control (e.g., tubulin) overnight at 4°C.

• Secondary Antibody and Detection : Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry : Quantify the band intensities using image analysis software and normalize to the loading control.

Visualizations

Signaling Pathway of Allosteric EGFR Inhibition

Caption: Allosteric inhibition of mutant EGFR by JBJ-07-149.

Developmental Workflow: From Allosteric Inhibitor to PROTAC Degrader

Caption: Development of the PROTAC DDC-01-163 from JBJ-07-149.

From Inhibitor to Degrader: The Evolution to DDC-01-163

While JBJ-07-149 demonstrated potent biochemical inhibition of mutant EGFR, its efficacy as a single agent in cellular proliferation assays was limited.[1] However, the strategic inclusion of a solvent-exposed moiety made it an ideal candidate for conversion into a PROTAC.

A bifunctional degrader, DDC-01-163, was designed by linking JBJ-07-149 to pomalidomide, a known ligand for the E3 ubiquitin ligase Cereblon (CRBN).[1] This new molecule was engineered to simultaneously bind to mutant EGFR (via the JBJ-07-149 warhead) and CRBN, thereby inducing the formation of a ternary complex. This proximity leads to the ubiquitination of EGFR and its subsequent degradation by the proteasome.

Significantly, DDC-01-163 was 51-fold more potent than its parent inhibitor, JBJ-07-149, in cellular assays, despite being 45-fold less potent in biochemical assays.[1] This highlights a key advantage of the PROTAC approach: catalytic degradation of the target protein can lead to enhanced cellular activity compared to stoichiometric inhibition.

Conclusion

JBJ-07-149 represents a significant advancement in the field of targeted cancer therapy. Its discovery validated the potential of allosteric inhibition to overcome resistance to traditional ATP-competitive EGFR TKIs. More importantly, its rational design, which anticipated its future use in a PROTAC, provided the foundation for the development of DDC-01-163, a potent and selective degrader of mutant EGFR. The journey from JBJ-07-149 to DDC-01-163 serves as a compelling case study in modern drug discovery, illustrating the power of integrating structural biology, medicinal chemistry, and chemical biology to address pressing challenges in oncology.

References

• 1. Allosteric inhibition of drug resistant forms of EGFR L858R mutant NSCLC - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: JBJ-07-149, an Allosteric Inhibitor of Mutant Epidermal Growth Factor Receptor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of JBJ-07-149, a potent and selective allosteric inhibitor of mutant Epidermal Growth Factor Receptor (EGFR). This document includes key quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and experimental workflows.

Introduction

JBJ-07-149 is a synthetic small molecule designed as a mutant-selective allosteric inhibitor of EGFR, particularly targeting the L858R/T790M double mutant which is a common mechanism of resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC).[1][2] Developed as an evolution of the earlier allosteric inhibitor EAI001, JBJ-07-149 features a 1-(pyridin-2-yl)piperazine group at the 6-position of the isoindolinone core, extending the molecule to a solvent-exposed region.[1] This modification was a crucial step in its subsequent use as a warhead for the development of proteolysis-targeting chimeras (PROTACs), such as DDC-01-163, aimed at degrading the mutant EGFR protein.[1][3]

Chemical Structure and Properties

JBJ-07-149 is characterized by a central isoindolinone scaffold. Its chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₈H₂₆N₆O₂S	[4]
Molecular Weight	510.61 g/mol	[4]
CAS Number	2140807-58-3	[3]
Canonical SMILES	O=C(NC1=NC=CS1)C(N(CC2=C3C=C(C4=CN=C(N5CCNCC5)C=C4)C=C2)C3=O)C6=CC=CC=C6	[5]
Physical Form	Solid	[4]

Biological Activity and Mechanism of Action

JBJ-07-149 functions as an allosteric inhibitor of EGFR, meaning it binds to a site distinct from the ATP-binding pocket. This allows it to be effective against mutations like T790M that confer resistance to ATP-competitive inhibitors.[1][6] Its primary target is the L858R/T790M mutant of EGFR.

Signaling Pathway

The diagram below illustrates the canonical EGFR signaling pathway and the point of intervention by JBJ-07-149. In cancer cells with activating EGFR mutations, the receptor is constitutively active, leading to downstream signaling through pathways like PI3K/Akt/mTOR and RAS/RAF/MEK/ERK, which promote cell proliferation and survival. JBJ-07-149 binds to an allosteric pocket on the mutant EGFR, inhibiting its kinase activity and thereby blocking these downstream signals.

Caption: EGFR signaling pathway and allosteric inhibition by JBJ-07-149.

Quantitative Biological Data

The inhibitory and anti-proliferative activities of JBJ-07-149 have been quantified in various assays.

Assay Type	Target/Cell Line	Metric	Value	Notes	Source
Biochemical Assay	EGFR L858R/T790M	IC₅₀	1.1 nM	In vitro enzyme activity assay.	[1][3]
Cell Proliferation Assay	Ba/F3 (L858R/T790M)	EC₅₀	4.9 µM	As a single agent.	[1][3]
Cell Proliferation Assay	Ba/F3 (L858R/T790M)	EC₅₀	0.148 µM	In the presence of Cetuximab.	[1][3]
Cell Proliferation Assay	Ba/F3 (Wild-Type EGFR)	EC₅₀	> 10 µM	Demonstrates mutant selectivity.	[1]

Experimental Protocols

Detailed methodologies for key experiments involving JBJ-07-149 are described below.

In Vitro EGFR Kinase Inhibition Assay (HTRF)

This assay measures the ability of JBJ-07-149 to inhibit the kinase activity of purified mutant EGFR.

Methodology:

• Enzyme Preparation: Purified recombinant EGFR L858R/T790M enzyme is used.

• Reaction Mixture: The enzyme is incubated with a biotinylated peptide substrate and ATP in a kinase reaction buffer.

• Compound Addition: Increasing concentrations of JBJ-07-149 (typically in DMSO) are added to the reaction mixture. A DMSO-only control is included.

• Incubation: The reaction is allowed to proceed at room temperature for a specified time (e.g., 60 minutes).

• Detection: The reaction is stopped, and detection reagents are added. A europium-labeled anti-phosphotyrosine antibody and streptavidin-XL665 are used for Homogeneous Time-Resolved Fluorescence (HTRF) detection.

• Data Analysis: The HTRF signal is measured. The ratio of emission at 665 nm to 620 nm is calculated. Data is normalized to controls, and the IC₅₀ value is determined by fitting the dose-response curve using non-linear regression.[6]

Cell Proliferation Assay

This assay assesses the effect of JBJ-07-149 on the growth of cancer cells expressing mutant EGFR.

Methodology:

• Cell Culture: Ba/F3 cells engineered to express either wild-type or L858R/T790M mutant EGFR are cultured in appropriate media.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density.

• Compound Treatment: Cells are treated with a serial dilution of JBJ-07-149. For combination studies, a fixed concentration of another agent (e.g., Cetuximab) is added.

• Incubation: Plates are incubated for a period of 72 hours under standard cell culture conditions (37°C, 5% CO₂).

• Viability Assessment: Cell viability is measured using a reagent such as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: Luminescence is read on a plate reader. The data is normalized to vehicle-treated cells, and EC₅₀ values are calculated from the resulting dose-response curves.[1]

Competition and Rescue Assays for PROTAC Mechanism Validation

JBJ-07-149 is used as a parental inhibitor in competition assays to validate the mechanism of EGFR-degrading PROTACs like DDC-01-163.

Methodology:

• Cell Treatment: L858R/T790M Ba/F3 or H1975 cells are treated with the PROTAC (e.g., 0.1 µM DDC-01-163).

• Competition: For the competition arm, cells are co-incubated with an excess of JBJ-07-149 (e.g., 1 µM) or the E3 ligase ligand (e.g., 10 µM pomalidomide) for 24 hours.[1][6]

• Cell Lysis: After treatment, cells are harvested and lysed to extract total protein.

• Western Blotting: Protein concentrations are quantified, and equal amounts are separated by SDS-PAGE and transferred to a membrane.

• Antibody Incubation: The membrane is probed with primary antibodies against total EGFR and a loading control (e.g., tubulin). This is followed by incubation with a corresponding secondary antibody.

• Detection and Analysis: Protein bands are visualized using chemiluminescence. Densitometry is performed to quantify the EGFR protein levels relative to the loading control and normalized to the DMSO-treated sample. A successful competition assay shows that pre-treatment with JBJ-07-149 prevents the PROTAC-induced degradation of EGFR.[1][6]

The logical workflow for this experimental design is depicted below.

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 5. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 6. researchgate.net [researchgate.net]

The Role of JBJ-07-149 in Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

JBJ-07-149 is a potent and selective allosteric inhibitor of the epidermal growth factor receptor (EGFR) harboring the L858R/T790M mutations, a common mechanism of resistance to first- and second-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). While exhibiting modest activity as a standalone agent in cellular assays, JBJ-07-149 serves as a crucial chemical scaffold for the development of more advanced therapeutic modalities, most notably Proteolysis Targeting Chimeras (PROTACs). This technical guide provides an in-depth overview of JBJ-07-149, its derivative PROTAC DDC-01-163, their mechanism of action, and the experimental methodologies used to characterize their activity.

Introduction to JBJ-07-149 and Mutant EGFR Inhibition

The L858R mutation in EGFR is a primary driver of NSCLC, and while initially sensitive to TKIs, tumors often acquire a secondary T790M "gatekeeper" mutation, rendering these therapies ineffective. JBJ-07-149 was developed as a mutant-selective allosteric inhibitor, binding to a pocket distinct from the ATP-binding site. This allosteric inhibition provides a novel strategy to overcome TKI resistance.

JBJ-07-149 potently inhibits the in vitro catalytic activity of the EGFR L858R/T790M mutant. However, its anti-proliferative effects in cellular models are more pronounced when used in combination with cetuximab, an antibody that blocks the EGFR ligand-binding domain. The primary significance of JBJ-07-149 in cancer research lies in its role as the EGFR-targeting warhead in the design of PROTACs.

DDC-01-163: A PROTAC Approach to Degrade Mutant EGFR

PROTACs are bifunctional molecules that co-opt the cell's natural protein disposal system to eliminate target proteins. DDC-01-163 is a PROTAC that links JBJ-07-149 to a ligand for the E3 ubiquitin ligase Cereblon (CRBN). This ternary complex formation of mutant EGFR, DDC-01-163, and CRBN leads to the ubiquitination and subsequent proteasomal degradation of the mutant EGFR protein, offering a powerful and sustained therapeutic effect.

Quantitative Data Summary

The following tables summarize the key quantitative data for JBJ-07-149 and its derivative, DDC-01-163, from various in vitro and cellular assays.

Compound	Assay	Target/Cell Line	Metric	Value	Reference
JBJ-07-149	In Vitro Kinase Assay	EGFR L858R/T790M	IC₅₀	1.1 nM	[1][2]
JBJ-07-149	Cell Proliferation	Ba/F3 (EGFR L858R/T790M)	EC₅₀	4.9 µM	[1][2]
JBJ-07-149	Cell Proliferation (with Cetuximab)	Ba/F3 (EGFR L858R/T790M)	EC₅₀	0.148 µM	[1][2]
DDC-01-163	In Vitro Kinase Assay	EGFR L858R/T790M	IC₅₀	45 nM	[1]
DDC-01-163	Cell Proliferation	Ba/F3 (EGFR L858R/T790M)	EC₅₀	0.096 µM	[1]
DDC-01-163	Cell Proliferation	Ba/F3 (EGFR L858R/T790M/C797S)	EC₅₀	0.041 µM	[1]
DDC-01-163	Cell Proliferation	Ba/F3 (EGFR L858R/T790M/L718Q)	EC₅₀	0.028 µM	[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of JBJ-07-149 and DDC-01-163. These protocols are synthesized from publicly available literature and may require optimization for specific laboratory conditions.

In Vitro EGFR Kinase Assay (ADP-Glo™ Assay)

This assay quantifies the enzymatic activity of recombinant EGFR by measuring the amount of ADP produced.

Materials:

• Recombinant human EGFR L858R/T790M enzyme

• JBJ-07-149, DDC-01-163, and control compounds

• Poly(Glu, Tyr) 4:1 substrate

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM MnCl₂, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white plates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the test compounds and the EGFR L858R/T790M enzyme in kinase buffer.

• Incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of the Poly(Glu, Tyr) substrate and ATP.

• Incubate the reaction for 60 minutes at room temperature.

• Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the IC₅₀ values by plotting the percentage of inhibition against the compound concentration.

Cell Proliferation Assay (CellTiter-Glo® Assay)

This assay determines the number of viable cells in culture by quantifying the amount of ATP present.

Materials:

• Ba/F3 cells engineered to express wild-type or mutant EGFR (L858R/T790M, L858R/T790M/C797S, L858R/T790M/L718Q)

• Cell culture medium (e.g., RPMI-1640 supplemented with 10% FBS)

• JBJ-07-149, DDC-01-163, and control compounds

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Opaque-walled 96-well plates

Procedure:

• Seed the Ba/F3 cells in 96-well plates at a predetermined density and allow them to attach overnight.

• Treat the cells with serial dilutions of the test compounds.

• Incubate the cells for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• Equilibrate the plates to room temperature for 30 minutes.

• Add CellTiter-Glo® Reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the EC₅₀ values by plotting the percentage of cell viability against the compound concentration.

Western Blot for EGFR Degradation

This technique is used to detect and quantify the levels of total and phosphorylated EGFR in cell lysates.

Materials:

• Ba/F3 cells expressing mutant EGFR

• JBJ-07-149, DDC-01-163, and control compounds

• Lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-total EGFR, anti-phospho-EGFR (Tyr1068), anti-tubulin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Seed and treat the cells with the test compounds for the desired time points (e.g., 6, 24, 48 hours).

• Lyse the cells in ice-cold lysis buffer.

• Quantify the protein concentration of the lysates.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Perform densitometry analysis to quantify the protein levels, normalizing to the loading control.

Visualizations

Signaling Pathways and Mechanisms

References

• 1. promega.com [promega.com]
• 2. benchchem.com [benchchem.com]

An In-Depth Technical Guide to JBJ-07-149: An Allosteric Inhibitor of EGFR L858R/T790M

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of resistance to tyrosine kinase inhibitors (TKIs) in the treatment of non-small cell lung cancer (NSCLC) driven by Epidermal Growth Factor Receptor (EGFR) mutations presents a significant clinical challenge. The secondary T790M mutation, in conjunction with the primary L858R activating mutation, confers resistance to first and second-generation EGFR TKIs. This has spurred the development of novel therapeutic strategies, including the exploration of allosteric inhibitors. This technical guide provides a comprehensive overview of JBJ-07-149, a potent and selective allosteric inhibitor of the double mutant EGFR L858R/T790M. We will delve into its mechanism of action, present key quantitative data, detail relevant experimental protocols, and visualize associated biological pathways and workflows.

Introduction to JBJ-07-149

JBJ-07-149 is a small molecule inhibitor designed to target the allosteric site of the EGFR kinase domain, a distinct binding pocket from the ATP-binding site targeted by conventional TKIs.[1] This novel approach allows JBJ-07-149 to overcome resistance mechanisms associated with the ATP-binding site, such as the T790M mutation.[1] JBJ-07-149 is a derivative of the earlier allosteric inhibitor EAI001, modified with a 1-(pyridin-2-yl)piperazine group at the 6-position of the isoindolinone core. This modification extends the molecule to a solvent-exposed region, a key feature for its use as a ligand in the development of proteolysis-targeting chimeras (PROTACs).[1]

Quantitative Data Summary

The following tables summarize the key in vitro efficacy data for JBJ-07-149 against the EGFR L858R/T790M mutant.

Table 1: In Vitro Biochemical Potency of JBJ-07-149

Compound	Target	Assay	IC50 (nM)	Reference
JBJ-07-149	EGFR L858R/T790M	HTRF Kinase Assay	1.1	[1]

Table 2: Cellular Anti-proliferative Activity of JBJ-07-149 in Ba/F3 Cells

Cell Line	Treatment	IC50 (µM)	Reference
Ba/F3 EGFR L858R/T790M	JBJ-07-149	4.9	[1]
Ba/F3 EGFR L858R/T790M	JBJ-07-149 + Cetuximab	0.148	[1]

Note: The addition of Cetuximab, an EGFR dimerization inhibitor, significantly enhances the anti-proliferative activity of JBJ-07-149.[1]

Mechanism of Action

Allosteric Inhibition of EGFR L858R/T790M

The L858R mutation in exon 21 of the EGFR gene leads to constitutive activation of the kinase domain. The subsequent T790M "gatekeeper" mutation in exon 20 sterically hinders the binding of first and second-generation TKIs to the ATP-binding pocket. JBJ-07-149 circumvents this by binding to a distinct allosteric pocket, inducing a conformational change in the EGFR kinase domain that renders it inactive. This allosteric mode of inhibition is non-competitive with ATP.

Role as a Warhead for PROTACs

JBJ-07-149 has been utilized as the targeting ligand, or "warhead," for the development of the PROTAC degrader, DDC-01-163.[1] In this construct, JBJ-07-149 is linked to pomalidomide, a ligand for the E3 ubiquitin ligase Cereblon (CRBN).[1] DDC-01-163 functions by simultaneously binding to EGFR L858R/T790M and CRBN, leading to the ubiquitination and subsequent proteasomal degradation of the mutant EGFR protein.[1]

Signaling Pathways and Experimental Workflows

EGFR L858R/T790M Signaling Pathway and Inhibition by JBJ-07-149

The constitutively active EGFR L858R/T790M mutant signals through downstream pathways, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways, to promote cell proliferation, survival, and tumor growth. JBJ-07-149, by allosterically inhibiting the kinase activity of the mutant EGFR, blocks these downstream signals.

Caption: EGFR L858R/T790M signaling and allosteric inhibition by JBJ-07-149.

Experimental Workflow for In Vitro Evaluation

The following diagram outlines a typical workflow for the in vitro characterization of JBJ-07-149.

Caption: In vitro evaluation workflow for JBJ-07-149.

Mechanism of Action for DDC-01-163 (PROTAC)

This diagram illustrates the mechanism by which the JBJ-07-149-based PROTAC, DDC-01-163, induces the degradation of mutant EGFR.

Caption: Mechanism of DDC-01-163-mediated EGFR degradation.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. The following are generalized protocols for the key assays used in the characterization of JBJ-07-149.

Disclaimer: The following protocols are generalized and may require optimization. For precise experimental conditions, it is recommended to consult the supplementary information of the primary research article by Jang J, et al. (Angew Chem Int Ed Engl. 2020 Aug 17;59(34):14481-14489), which was not accessible at the time of this writing.

HTRF (Homogeneous Time-Resolved Fluorescence) Kinase Assay

This assay is used to determine the in vitro inhibitory activity of a compound against a purified kinase.

Materials:

• Purified recombinant EGFR L858R/T790M enzyme

• Biotinylated substrate peptide (e.g., TK-Substrate-biotin)

• ATP

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• JBJ-07-149 (or other test compounds) serially diluted in DMSO

• HTRF detection reagents: Europium cryptate-labeled anti-phosphotyrosine antibody and XL665-conjugated streptavidin

• 384-well low-volume white plates

Procedure:

• Add EGFR L858R/T790M enzyme to the wells of the 384-well plate.

• Add serially diluted JBJ-07-149 or DMSO (vehicle control) to the wells.

• Initiate the kinase reaction by adding a mixture of the biotinylated substrate peptide and ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction by adding the HTRF detection reagents, which also contain EDTA to chelate Mg2+ and halt enzymatic activity.

• Incubate the plate at room temperature for 60 minutes to allow for antibody-antigen binding.

• Read the plate on an HTRF-compatible plate reader, measuring the fluorescence emission at 620 nm (cryptate) and 665 nm (XL665).

• Calculate the HTRF ratio (665 nm / 620 nm * 10,000) and plot the results against the compound concentration to determine the IC50 value.

Ba/F3 Cell Proliferation Assay

This assay assesses the effect of a compound on the proliferation of Ba/F3 cells engineered to be dependent on the activity of a specific kinase for survival and growth.

Materials:

• Ba/F3 cells stably expressing EGFR L858R/T790M

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin. (Note: IL-3 is withdrawn for the assay to ensure dependence on EGFR signaling).

• JBJ-07-149 (or other test compounds) serially diluted in DMSO

• Cetuximab (optional, for combination studies)

• 96-well clear-bottom white plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

Procedure:

• Harvest and wash the Ba/F3 EGFR L858R/T790M cells to remove any residual IL-3.

• Resuspend the cells in IL-3-free medium and seed them into 96-well plates at a predetermined density (e.g., 5,000 cells/well).

• Add serially diluted JBJ-07-149 (and Cetuximab, if applicable) or DMSO (vehicle control) to the wells.

• Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Allow the plates to equilibrate to room temperature.

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for a short period (e.g., 10 minutes) to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Normalize the data to the vehicle control and plot the results against the compound concentration to determine the IC50 value.

Western Blotting

This technique is used to detect changes in the phosphorylation status of EGFR and its downstream signaling proteins.

Materials:

• Ba/F3 EGFR L858R/T790M cells

• JBJ-07-149

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-pEGFR, anti-EGFR, anti-pAKT, anti-AKT, anti-pERK, anti-ERK, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Seed Ba/F3 EGFR L858R/T790M cells and treat with various concentrations of JBJ-07-149 for a specified time.

• Lyse the cells and quantify the protein concentration of the lysates.

• Denature the protein samples and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the desired primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

• Wash the membrane again and apply the chemiluminescent substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• Densitometry analysis can be performed to quantify the changes in protein phosphorylation.

Conclusion

JBJ-07-149 represents a significant development in the pursuit of overcoming TKI resistance in EGFR-mutant NSCLC. Its allosteric mechanism of action provides a distinct therapeutic strategy compared to traditional ATP-competitive inhibitors. The potent and selective inhibition of the EGFR L858R/T790M double mutant, coupled with its utility as a warhead for targeted protein degradation, underscores its potential as both a standalone therapeutic agent (in combination with a dimerization inhibitor) and a crucial component of next-generation cancer therapies. The data and protocols presented in this guide offer a foundational resource for researchers and drug developers working to advance the treatment of EGFR-driven cancers. Further investigation into the in vivo efficacy and safety profile of JBJ-07-149 and its derivatives is warranted.

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Efficacy of JBJ-07-149: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the preliminary efficacy of JBJ-07-149, a mutant-selective allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR). JBJ-07-149 has demonstrated potent and specific activity against the clinically relevant EGFR L858R/T790M mutant, a key driver of resistance to earlier-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). This document summarizes the available quantitative data, details the experimental protocols used in its initial characterization, and visualizes the pertinent biological pathways and experimental workflows. The information presented herein is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the further investigation and potential clinical application of JBJ-07-149 and its derivatives.

Introduction

The development of targeted therapies against EGFR has revolutionized the treatment of NSCLC. However, the emergence of resistance mutations, such as the T790M "gatekeeper" mutation, has limited the long-term efficacy of first and second-generation TKIs. Allosteric inhibitors, which bind to a site distinct from the ATP-binding pocket, offer a promising strategy to overcome such resistance mechanisms.

JBJ-07-149 is an allosteric inhibitor designed to selectively target the EGFR L858R/T790M double mutant.[1][2] Its unique mechanism of action allows it to inhibit the kinase activity of this resistant form of EGFR. Furthermore, JBJ-07-149 has served as the foundational molecule for the development of the Proteolysis Targeting Chimera (PROTAC) degrader, DDC-01-163, which links JBJ-07-149 to a ligand for the E3 ubiquitin ligase Cereblon (CRBN), thereby inducing the degradation of the mutant EGFR protein.[3][4][5]

This guide will focus on the initial characterization of JBJ-07-149, providing a detailed look at the data and methodologies that have established its preclinical efficacy.

Quantitative Efficacy Data

The preliminary efficacy of JBJ-07-149 has been quantified through a series of in vitro and cell-based assays. The following tables summarize the key inhibitory and anti-proliferative activities of the compound.

Table 1: In Vitro Kinase Inhibition of EGFR L858R/T790M

Compound	IC₅₀ (nM)	Assay Type
JBJ-07-149	1.1	HTRF Kinase Assay

IC₅₀: The half-maximal inhibitory concentration.

Table 2: Anti-proliferative Activity in Ba/F3 Cells

Cell Line	Compound	EC₅₀ (µM)	Notes
Ba/F3 EGFR L858R/T790M	JBJ-07-149	4.9	As a single agent
Ba/F3 EGFR L858R/T790M	JBJ-07-149	0.148	In the presence of Cetuximab

EC₅₀: The half-maximal effective concentration.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in the preliminary efficacy studies of JBJ-07-149.

In Vitro EGFR Kinase Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This assay was employed to determine the direct inhibitory effect of JBJ-07-149 on the enzymatic activity of the purified EGFR L858R/T790M kinase domain.

Materials:

• Recombinant EGFR L858R/T790M kinase domain

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP

• Biotinylated substrate peptide (e.g., Biotin-poly-GT)

• HTRF detection reagents: Europium cryptate-labeled anti-phosphotyrosine antibody and Streptavidin-XL665

Protocol:

• Prepare a serial dilution of JBJ-07-149 in DMSO and then dilute in kinase buffer.

• In a 384-well low-volume plate, add the EGFR L858R/T790M enzyme to each well.

• Add the diluted JBJ-07-149 or DMSO (vehicle control) to the respective wells.

• Incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of ATP and the biotinylated substrate peptide.

• Incubate for 60 minutes at room temperature.

• Stop the reaction and detect phosphorylation by adding the HTRF detection reagents.

• Incubate for 60 minutes at room temperature to allow for signal development.

• Read the plate on an HTRF-compatible reader, measuring the emission at 665 nm and 620 nm.

• Calculate the HTRF ratio and determine the IC₅₀ values by fitting the data to a four-parameter logistical curve.

Ba/F3 Cell Proliferation Assay

This cell-based assay was used to assess the anti-proliferative effects of JBJ-07-149 on cells engineered to be dependent on the activity of mutant EGFR for their survival and growth.

Materials:

• Ba/F3 cells stably expressing EGFR L858R/T790M

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• JBJ-07-149

• Cetuximab (for combination studies)

• CellTiter-Glo® Luminescent Cell Viability Assay reagent

Protocol:

• Seed the Ba/F3 EGFR L858R/T790M cells in a 96-well plate at a density of 5,000 cells per well in IL-3-free medium.

• Prepare a serial dilution of JBJ-07-149 in the culture medium. For combination studies, also prepare solutions with a fixed concentration of Cetuximab.

• Add the diluted compounds to the cells.

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the DMSO-treated control and determine the EC₅₀ values.

Western Blot Analysis of EGFR Signaling

Western blotting was performed to investigate the effect of JBJ-07-149 on the phosphorylation status of EGFR and downstream signaling proteins, providing insights into its mechanism of action at a cellular level.

Materials:

• Ba/F3 EGFR L858R/T790M cells or H1975 human NSCLC cells

• JBJ-07-149

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1068), anti-total-EGFR, anti-phospho-Akt (Ser473), anti-total-Akt, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, and a loading control (e.g., β-actin or GAPDH).

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Protocol:

• Plate cells and allow them to adhere overnight.

• Treat the cells with varying concentrations of JBJ-07-149 for a specified time (e.g., 2, 6, 24 hours).

• Lyse the cells in ice-cold lysis buffer.

• Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

• Quantify the band intensities using densitometry software.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathway targeted by JBJ-07-149 and the general experimental workflows.

References

• 1. Oncogenic Activity of Epidermal Growth Factor Receptor Kinase Mutant Alleles Is Enhanced by the T790M Drug Resistance Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. medchemexpress.com [medchemexpress.com]

JBJ-07-149: A Ligand for PROTAC-Mediated Degradation of Mutant EGFR

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Acquired resistance to tyrosine kinase inhibitors (TKIs) is a significant challenge in the treatment of non-small cell lung cancer (NSCLC) driven by epidermal growth factor receptor (EGFR) mutations. Allosteric inhibitors offer a promising strategy to overcome this resistance. JBJ-07-149 is an allosteric inhibitor of EGFR, specifically targeting the L858R/T790M mutant.[1][2] This guide provides a comprehensive overview of JBJ-07-149 and its application as a ligand in the development of Proteolysis Targeting Chimeras (PROTACs), focusing on the well-characterized PROTAC DDC-01-163.

PROTACs are heterobifunctional molecules that co-opt the cell's natural protein disposal system to eliminate specific target proteins. They consist of a ligand that binds the target protein, a ligand for an E3 ubiquitin ligase, and a linker connecting the two. This tripartite complex formation leads to the ubiquitination and subsequent proteasomal degradation of the target protein.

JBJ-07-149 and the PROTAC DDC-01-163

JBJ-07-149 serves as the target-binding ligand in the PROTAC DDC-01-163.[2] DDC-01-163 links JBJ-07-149 to a pomalidomide (B1683931) derivative, which recruits the Cereblon (CRBN) E3 ligase.[3][4] This design enables the targeted degradation of mutant EGFR.

Signaling Pathway of DDC-01-163

Caption: Mechanism of DDC-01-163 mediated degradation of mutant EGFR.

Quantitative Data Summary

The following tables summarize the key quantitative data for JBJ-07-149 and the PROTAC DDC-01-163.

Table 1: In Vitro Activity of JBJ-07-149

Parameter	Target	Value	Reference(s)
IC50	EGFR L858R/T790M	1.1 nM	[5]
EC50	Ba/F3 cells	4.9 µM	[5]
EC50 (with Cetuximab)	Ba/F3 cells	0.148 µM	[6]

Table 2: In Vitro and Cellular Activity of DDC-01-163

Parameter	Target/Cell Line	Value	Reference(s)
IC50	EGFR L858R/T790M	45 nM	[3][4]
EC50	L858R/T790M Ba/F3 cells	96 nM	[3]
Dmax (at 0.1 µM, 24h)	L858R/T790M Ba/F3 cells	~40% degradation	[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in the development and characterization of JBJ-07-149 and DDC-01-163 are provided below.

Experimental Workflow

Caption: A typical experimental workflow for evaluating an EGFR PROTAC.

In Vitro Kinase Assay (HTRF) for IC50 Determination

This protocol is based on a standard Homogeneous Time-Resolved Fluorescence (HTRF) kinase assay format.[7][8]

Objective: To determine the concentration of JBJ-07-149 or DDC-01-163 that inhibits 50% of the EGFR L858R/T790M kinase activity.

Materials:

• Recombinant human EGFR L858R/T790M enzyme

• HTRF Kinase Assay Buffer

• ATP

• Biotinylated substrate peptide (e.g., Poly-GT)

• Europium cryptate-labeled anti-phosphotyrosine antibody

• Streptavidin-XL665

• JBJ-07-149 and DDC-01-163

• 384-well low-volume white microplates

• HTRF-compatible plate reader

Procedure:

• Prepare serial dilutions of JBJ-07-149 and DDC-01-163 in the appropriate solvent (e.g., DMSO) and then dilute in kinase assay buffer.

• Add the diluted compounds to the wells of a 384-well plate.

• Add the EGFR L858R/T790M enzyme to the wells.

• Initiate the kinase reaction by adding a mixture of ATP and biotinylated substrate peptide.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction by adding a detection mixture containing EDTA, Europium cryptate-labeled anti-phosphotyrosine antibody, and Streptavidin-XL665.

• Incubate the plate at room temperature for 60 minutes to allow for the development of the HTRF signal.

• Read the plate on an HTRF-compatible plate reader, measuring the emission at 620 nm and 665 nm.

• Calculate the HTRF ratio and plot the results against the compound concentration to determine the IC50 value.

Ba/F3 Cell Proliferation Assay for EC50 Determination

This protocol is based on standard procedures for Ba/F3 cell-based assays.[9][10][11]

Objective: To determine the concentration of JBJ-07-149 or DDC-01-163 that inhibits the proliferation of Ba/F3 cells expressing mutant EGFR by 50%.

Materials:

• Ba/F3 cells stably expressing EGFR L858R/T790M

• Ba/F3 cells expressing wild-type EGFR (as a control)

• RPMI-1640 medium supplemented with fetal bovine serum (FBS) and penicillin/streptomycin

• JBJ-07-149 and DDC-01-163

• Cetuximab (for experiments assessing its combinatorial effect)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Luminometer

Procedure:

• Culture the Ba/F3 cells in RPMI-1640 medium supplemented with 10% FBS and antibiotics. For parental Ba/F3 cells, the medium should also contain IL-3.

• Wash the cells to remove IL-3 and resuspend them in an assay medium.

• Seed the cells in a 96-well plate at a density of approximately 5,000 cells per well.

• Add serial dilutions of JBJ-07-149 or DDC-01-163 to the wells. For combination experiments, also add a fixed concentration of Cetuximab.[6]

• Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for a short period to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Plot the cell viability against the compound concentration to determine the EC50 value.

Western Blot for EGFR Degradation

This protocol is a standard method for assessing protein degradation.[2][12]

Objective: To quantify the reduction in EGFR protein levels in cells treated with DDC-01-163.

Materials:

• Ba/F3 cells expressing EGFR L858R/T790M or H1975 human NSCLC cell line

• DDC-01-163

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-total EGFR, anti-phospho-EGFR, and a loading control (e.g., anti-tubulin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed the cells in culture plates and allow them to adhere.

• Treat the cells with increasing concentrations of DDC-01-163 for various time points (e.g., 6, 24, 48 hours).[12]

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against total EGFR overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Strip the membrane and re-probe with an antibody for a loading control.

• Quantify the band intensities using densitometry software and normalize the EGFR signal to the loading control. Calculate the percentage of EGFR degradation relative to the vehicle-treated control.

Logical Relationship of Components

Caption: The relationship between JBJ-07-149 and the PROTAC DDC-01-163.

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DDC-01-163 | EGFR PROTAC | Probechem Biochemicals [probechem.com]
• 5. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 6. researchgate.net [researchgate.net]
• 7. revvity.com [revvity.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. Ba/F3 Cells [cytion.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. researchgate.net [researchgate.net]

The Isoindolinone Core of JBJ-07-149: A Lynchpin for Allosteric Inhibition and Targeted Degradation of Mutant EGFR

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of drug resistance poses a significant challenge in the treatment of non-small cell lung cancer (NSCLC) driven by epidermal growth factor receptor (EGFR) mutations. Allosteric inhibitors, which bind to sites distinct from the highly conserved ATP-binding pocket, offer a promising strategy to overcome this resistance. This technical guide delves into the critical significance of the isoindolinone core within JBJ-07-149, a potent and selective allosteric inhibitor of mutant EGFR. We will explore how this scaffold not only drives high-affinity binding to the allosteric pocket but also serves as a versatile anchor for the development of next-generation therapeutics, such as proteolysis-targeting chimeras (PROTACs). This document provides a comprehensive overview of the quantitative biochemical and cellular activity of JBJ-07-149 and its analogs, detailed experimental protocols for key assays, and visual representations of its mechanism of action and structure-activity relationships.

Introduction: The Challenge of EGFR-Mutant NSCLC and the Rise of Allosteric Inhibition

Activating mutations in the EGFR kinase domain are key drivers in a significant subset of NSCLC. While ATP-competitive EGFR tyrosine kinase inhibitors (TKIs) have shown remarkable initial efficacy, the development of acquired resistance, often through secondary mutations like T790M and C797S, limits their long-term clinical benefit. Allosteric inhibitors provide an alternative therapeutic avenue by targeting a less conserved pocket on the EGFR kinase domain. This approach can lead to high selectivity for mutant forms of EGFR over the wild-type (WT) enzyme, potentially reducing off-target toxicities.

JBJ-07-149 is a key exemplar of a mutant-selective allosteric EGFR inhibitor. Its chemical architecture is built around a central isoindolinone scaffold, which has proven to be a privileged structure for achieving potent and selective inhibition of drug-resistant EGFR mutants.

The Isoindolinone Core: A Scaffold for Allosteric Recognition and Beyond

The isoindolinone moiety of JBJ-07-149 is fundamental to its biological activity. It serves as the core structural element that orientates key substituents into the allosteric binding site of the EGFR kinase domain. This binding event induces a conformational change in the receptor, leading to the inhibition of its catalytic activity.

Crucially, the design of JBJ-07-149 incorporates a 1-(pyridin-2-yl)piperazine group at the 6-position of the isoindolinone core. This extension projects out of the deep allosteric pocket and into a solvent-exposed region.[1] This feature is of paramount importance as it provides a strategic attachment point for a linker, enabling the transformation of the inhibitor into a bifunctional molecule. This concept was successfully realized in the development of the PROTAC degrader DDC-01-163, where JBJ-07-149 is linked to a ligand for the E3 ubiquitin ligase cereblon (CRBN).[1] This highlights the dual significance of the isoindolinone core: it is both a potent allosteric inhibitor scaffold and a versatile platform for the design of targeted protein degraders.

Quantitative Analysis of JBJ-07-149 and Analogs

The potency of JBJ-07-149 and its derivatives has been characterized through various biochemical and cellular assays. The following tables summarize the key quantitative data, providing a clear comparison of their activities.

Table 1: Biochemical Activity of JBJ-07-149 and Related Compounds against EGFRL858R/T790M

Compound	IC50 (nM) for EGFRL858R/T790M
JBJ-07-149	1.1 [1]
JBJ-07-038	19[1]
DDC-01-163	45[1]
JBJ-07-200	390[1]

Table 2: Cellular Activity of JBJ-07-149 in Ba/F3 Cells

Cell Line	Treatment	EC50 (µM)
Ba/F3 EGFRL858R/T790M	JBJ-07-149	4.9[1]
Ba/F3 EGFRL858R/T790M	JBJ-07-149 + Cetuximab	0.148[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following are the protocols for the key assays used to characterize JBJ-07-149.

Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

This assay is used to determine the in vitro inhibitory activity of compounds against the EGFR kinase.

Materials:

• Recombinant EGFRL858R/T790M enzyme

• HTRF KinEASE™-TK kit (contains TK Substrate-biotin, streptavidin-XL665, and TK Antibody-Cryptate)

• ATP (Adenosine triphosphate)

• Assay Buffer: 50 mM HEPES (pH 7.0), 5 mM MgCl₂, 1 mM DTT, 0.1 mM Na₃VO₄, 0.01% BSA, and 0.02% NaN₃

• Test compounds (e.g., JBJ-07-149) dissolved in DMSO

• 384-well low-volume plates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO. Further dilute in assay buffer to the desired concentrations.

• Add 2 µL of the diluted compound solution to the wells of a 384-well plate.

• Add 4 µL of EGFRL858R/T790M enzyme solution (at a pre-determined optimal concentration) to each well.

• Incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding 4 µL of a solution containing ATP and TK Substrate-biotin (final concentrations are typically at the Km for ATP and a saturating concentration for the substrate).

• Incubate the reaction for 60 minutes at room temperature.

• Stop the reaction by adding 10 µL of HTRF detection buffer containing streptavidin-XL655 and TK Antibody-Cryptate.

• Incubate for 60 minutes at room temperature to allow for the development of the HTRF signal.

• Read the plate on an HTRF-compatible reader (excitation at 320 nm, emission at 620 nm and 665 nm).

• The HTRF ratio (665 nm / 620 nm) is calculated and used to determine the percent inhibition. IC50 values are calculated by fitting the data to a four-parameter logistic equation.

Ba/F3 Cell Proliferation Assay

This assay assesses the effect of the compounds on the proliferation of Ba/F3 cells engineered to be dependent on the activity of a specific EGFR mutant for their survival and growth.

Materials:

• Ba/F3 cells stably expressing EGFRL858R/T790M

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin.

• Test compounds (e.g., JBJ-07-149) dissolved in DMSO

• Cetuximab (for combination studies)

• CellTiter-Glo® Luminescent Cell Viability Assay reagent

• 96-well opaque-walled plates

Procedure:

• Seed Ba/F3-EGFRL858R/T790M cells in 96-well plates at a density of 5,000 cells per well in 90 µL of culture medium.

• Prepare serial dilutions of the test compounds in culture medium.

• Add 10 µL of the diluted compound solutions to the respective wells. For combination studies, add the second compound (e.g., Cetuximab) at a fixed concentration.

• Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Equilibrate the plates to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• The luminescence signal is proportional to the number of viable cells. EC50 values are calculated by normalizing the data to the DMSO-treated controls and fitting to a sigmoidal dose-response curve.

Visualizing the Significance of the Isoindolinone Core

The following diagrams, generated using the DOT language, illustrate the key concepts discussed in this guide.

Caption: EGFR Signaling Pathway and Allosteric Inhibition by JBJ-07-149.

Caption: Experimental Workflow for Characterizing JBJ-07-149.

Caption: Structure-Activity Relationship Logic of the Isoindolinone Core.

Conclusion

The isoindolinone core of JBJ-07-149 represents a significant advancement in the design of allosteric EGFR inhibitors. Its ability to facilitate potent and selective inhibition of drug-resistant EGFR mutants underscores its importance as a privileged scaffold in medicinal chemistry. Furthermore, the strategic design of JBJ-07-149, which incorporates a solvent-accessible vector, has paved the way for the development of innovative therapeutic modalities such as targeted protein degradation. This technical guide provides a foundational understanding of the significance of the isoindolinone core, supported by quantitative data and detailed experimental protocols, to aid researchers and drug development professionals in the ongoing quest for more effective treatments for EGFR-mutant NSCLC.

References

• 1. revvity.com [revvity.com]

The Therapeutic Potential of JBJ-07-149: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

JBJ-07-149 is a potent and selective allosteric inhibitor of the epidermal growth factor receptor (EGFR) harboring the L858R/T790M mutations, a common mechanism of resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). This document provides a comprehensive technical overview of JBJ-07-149, including its mechanism of action, quantitative efficacy data, detailed experimental protocols for its evaluation, and its role as a foundational molecule for the development of targeted protein degraders.

Core Mechanism of Action

JBJ-07-149 functions as an allosteric inhibitor of the EGFR L858R/T790M mutant.[1][2] Unlike ATP-competitive inhibitors that bind to the kinase's active site, allosteric inhibitors bind to a distinct pocket on the enzyme, inducing a conformational change that leads to inhibition of its catalytic activity.[1] This alternative binding mode provides a therapeutic strategy to overcome resistance mutations that emerge within the ATP-binding site.[1] The primary signaling pathway influenced by JBJ-07-149 is the EGFR signaling cascade, which plays a critical role in cell proliferation, survival, and differentiation. Dysregulation of this pathway is a hallmark of many cancers.

Signaling Pathway Diagram

Caption: EGFR signaling pathway and the inhibitory action of JBJ-07-149.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of JBJ-07-149 from biochemical and cell-based assays.

Compound	Target	Assay Type	IC50 (nM)	Reference
JBJ-07-149	EGFR L858R/T790M	Biochemical Kinase Assay	1.1	[1][3][4]
DDC-01-163	EGFR L858R/T790M	Biochemical Kinase Assay	45	[1]

Table 1: Biochemical inhibitory activity of JBJ-07-149 and its derivative DDC-01-163 against the mutant EGFR kinase.

Compound	Cell Line	Condition	EC50 (µM)	Reference
JBJ-07-149	Ba/F3 (EGFR L858R/T790M)	Single Agent	4.9	[1][3][4]
JBJ-07-149	Ba/F3 (EGFR L858R/T790M)	In presence of Cetuximab	0.148	[1][3][4]
DDC-01-163	Ba/F3 (EGFR L858R/T790M)	Single Agent	0.096	[2]
DDC-01-163	Ba/F3 (Wild-Type EGFR)	Single Agent	> 10	[2]

Table 2: Anti-proliferative activity of JBJ-07-149 and DDC-01-163 in engineered Ba/F3 cells.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro EGFR Kinase Assay

This assay quantifies the direct inhibitory effect of JBJ-07-149 on the enzymatic activity of the purified EGFR L858R/T790M mutant protein.

Materials:

• Recombinant EGFR L858R/T790M enzyme

• Kinase assay buffer (e.g., 20 mM Tris pH 7.5, 5 mM MgCl2, 1 mM EGTA, 5 mM β-glycerophosphate, 5% glycerol, 0.2 mM DTT)

• ATP

• Peptide substrate (e.g., Y12-Sox conjugated peptide)

• JBJ-07-149 stock solution in DMSO

• 384-well plates

• Plate reader capable of detecting fluorescence or luminescence

Protocol:

• Prepare serial dilutions of JBJ-07-149 in 50% DMSO.

• Pre-incubate 5 µL of the EGFR L858R/T790M enzyme with 0.5 µL of the serially diluted JBJ-07-149 or DMSO control in a 384-well plate for 30 minutes at 27°C.[5]

• Initiate the kinase reaction by adding 45 µL of a pre-mixed solution containing ATP and the peptide substrate to each well.[5]

• Monitor the reaction kinetics by measuring the fluorescence signal (λex360/λem485) every 71 seconds for a period of 30-120 minutes using a plate reader.[5]

• Determine the initial velocity of the reaction from the linear portion of the progress curves.

• Plot the initial velocity against the inhibitor concentration and fit the data to a variable slope model to determine the IC50 value.

Ba/F3 Cell Proliferation Assay

This cell-based assay assesses the ability of JBJ-07-149 to inhibit the proliferation of Ba/F3 cells engineered to be dependent on the activity of EGFR L858R/T790M for their survival and growth.

Materials:

• Ba/F3 cells stably expressing EGFR L858R/T790M

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• JBJ-07-149 stock solution in DMSO

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Luminometer

Protocol:

• Seed the Ba/F3 EGFR L858R/T790M cells in 96-well plates at a density of approximately 3,000 cells per well.

• Allow the cells to adhere for 4 hours.

• Treat the cells with a serial dilution of JBJ-07-149 or a DMSO vehicle control.

• Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• Equilibrate the plates and the CellTiter-Glo® reagent to room temperature.

• Add 100 µL of CellTiter-Glo® reagent to each well and mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percentage of growth inhibition relative to the DMSO control and determine the EC50 value by plotting the inhibition percentage against the log of the inhibitor concentration.

Experimental Workflow Diagram

Caption: Workflow for the in vitro evaluation of JBJ-07-149.

Role in PROTAC Development

JBJ-07-149 has served as the starting point for the development of a novel class of therapeutics known as Proteolysis Targeting Chimeras (PROTACs).[1][2] Specifically, it was used as the EGFR-binding ligand in the synthesis of DDC-01-163.[1][3][4] DDC-01-163 is a bifunctional molecule that links JBJ-07-149 to a ligand for the E3 ubiquitin ligase Cereblon (CRBN), pomalidomide.[1] This design allows DDC-01-163 to recruit the CRBN E3 ligase to the mutant EGFR, leading to its ubiquitination and subsequent degradation by the proteasome.

This approach has shown enhanced potency in cellular assays compared to the parent inhibitor JBJ-07-149, demonstrating the potential of targeted protein degradation to overcome drug resistance.[2]

PROTAC Development Workflow

Caption: Logical relationship in the development of DDC-01-163 from JBJ-07-149.

Conclusion

JBJ-07-149 is a significant research tool and a promising scaffold for the development of novel therapeutics targeting drug-resistant EGFR mutations. Its allosteric mechanism of action provides a distinct advantage in overcoming resistance mediated by mutations in the ATP-binding pocket. Furthermore, its successful incorporation into the PROTAC DDC-01-163 highlights the versatility of this chemical scaffold and underscores the potential of targeted protein degradation as a powerful strategy in oncology drug discovery. Further investigation into the in vivo efficacy and safety profile of JBJ-07-149 and its derivatives is warranted to fully elucidate their therapeutic potential.

References

• 1. youtube.com [youtube.com]
• 2. Frontiers | Deciphering the molecular mechanism of enhanced tumor activity of the EGFR variant T790M/L858R using melanoma cell lines [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 5. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Assays of JBJ-07-149, an Allosteric EGFR Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro evaluation of JBJ-07-149, a potent and selective allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR), particularly effective against the drug-resistant L858R/T790M mutant. The following sections detail the biochemical and cell-based assays to characterize the inhibitory activity of JBJ-07-149 and its effects on EGFR signaling pathways.

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation. Mutations in the EGFR gene can lead to its constitutive activation, driving the growth of various cancers, including non-small cell lung cancer (NSCLC). While several generations of ATP-competitive EGFR inhibitors have been developed, the emergence of resistance mutations, such as T790M, limits their long-term efficacy.

JBJ-07-149 is an allosteric inhibitor that binds to a site distinct from the ATP-binding pocket of EGFR. This mechanism allows it to be effective against mutants resistant to traditional tyrosine kinase inhibitors (TKIs). These protocols describe the in vitro methods to quantify the potency of JBJ-07-149 in both enzymatic and cellular contexts.

Data Presentation

Table 1: In Vitro Inhibitory Activity of JBJ-07-149

Assay Type	Target/Cell Line	Parameter	Value	Reference
Biochemical Assay	EGFR L858R/T790M	IC₅₀	1.1 nM	[1][2][3]
Cell Proliferation	Ba/F3 (EGFR L858R/T790M)	EC₅₀	4.9 µM	[1][2][3]
Cell Proliferation	Ba/F3 (EGFR L858R/T790M) + Cetuximab	EC₅₀	0.148 µM	[1][2][3]

IC₅₀: The half-maximal inhibitory concentration. EC₅₀: The half-maximal effective concentration.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the EGFR signaling pathway targeted by JBJ-07-149 and the general experimental workflow for its in vitro characterization.

Caption: EGFR signaling and JBJ-07-149 inhibition.

Caption: General workflow for in vitro testing.

Experimental Protocols

Biochemical Kinase Inhibition Assay (HTRF)

This protocol is designed to measure the direct inhibitory effect of JBJ-07-149 on the enzymatic activity of purified EGFR L858R/T790M kinase using a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Materials:

• Recombinant human EGFR L858R/T790M enzyme

• HTRF Kinase Assay Kit (e.g., from Cisbio or Revvity), including a biotinylated substrate peptide, an anti-phospho-tyrosine antibody labeled with a FRET donor (e.g., Europium cryptate), and streptavidin-XL665 (FRET acceptor)

• Assay buffer (typically provided with the kit)

• ATP solution

• JBJ-07-149 stock solution in DMSO

• Low-volume 384-well white microplates

• HTRF-compatible plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of JBJ-07-149 in DMSO. Further dilute the compound series in the assay buffer to the desired final concentrations. Include a DMSO-only control (vehicle).

• Enzyme and Substrate Preparation: Dilute the EGFR L858R/T790M enzyme and the biotinylated substrate peptide in the assay buffer to their final working concentrations, as recommended by the assay kit manufacturer.

• Assay Reaction: a. To each well of a 384-well plate, add 2 µL of the diluted JBJ-07-149 or DMSO control. b. Add 4 µL of the enzyme/substrate mixture to each well. c. Initiate the kinase reaction by adding 4 µL of ATP solution (the final concentration should be at or near the Kₘ for ATP).

• Incubation: Incubate the plate at room temperature for 30-60 minutes.

• Detection: a. Stop the reaction and detect phosphorylation by adding 10 µL of the detection mixture (containing the anti-phospho-tyrosine antibody and streptavidin-XL665) to each well. b. Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring the emission at 665 nm and 620 nm.

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) * 10,000. Plot the HTRF ratio against the logarithm of the JBJ-07-149 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Cell Proliferation Assay

This protocol assesses the ability of JBJ-07-149 to inhibit the growth of Ba/F3 murine pro-B cells that are engineered to be dependent on the activity of mutant EGFR for their proliferation and survival.

Materials:

• Ba/F3 cells stably expressing human EGFR L858R/T790M

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS)

• JBJ-07-149 stock solution in DMSO

• Opaque-walled 96-well cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

• Luminometer plate reader

Procedure:

• Cell Seeding: Harvest Ba/F3-EGFR L858R/T790M cells and seed them into 96-well plates at a density of 3,000-5,000 cells per well in 90 µL of culture medium.

• Compound Addition: a. Prepare a serial dilution of JBJ-07-149 in culture medium from a DMSO stock. The final DMSO concentration in the wells should not exceed 0.1%. b. Add 10 µL of the diluted compound or vehicle (medium with DMSO) to the appropriate wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Viability Measurement: a. Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. b. Add 100 µL of CellTiter-Glo® reagent to each well. c. Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control cells (100% viability). Plot the percentage of cell viability against the logarithm of the JBJ-07-149 concentration and fit the curve to determine the EC₅₀ value.

Western Blot Analysis of EGFR Phosphorylation

This protocol is used to determine the effect of JBJ-07-149 on the phosphorylation status of EGFR and downstream signaling proteins in a relevant human cancer cell line.

Materials:

• NCI-H1975 human lung cancer cells (harboring EGFR L858R/T790M)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• JBJ-07-149 stock solution in DMSO

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (5% BSA in TBST for phospho-antibodies; 5% non-fat milk in TBST for total protein antibodies)

• Primary antibodies: anti-phospho-EGFR (e.g., Tyr1068), anti-total-EGFR, anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: a. Seed H1975 cells in 6-well plates and grow to 70-80% confluency. b. Treat the cells with various concentrations of JBJ-07-149 (and a DMSO vehicle control) for a specified time (e.g., 2-24 hours).

• Cell Lysis: a. Wash the cells with ice-cold PBS. b. Add ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube. c. Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation and SDS-PAGE: a. Normalize protein concentrations for all samples with lysis buffer. b. Add Laemmli sample buffer and boil at 95°C for 5 minutes. c. Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: a. Block the membrane with the appropriate blocking buffer for 1 hour at room temperature. b. Incubate the membrane with the primary antibody (e.g., anti-phospho-EGFR) overnight at 4°C, with gentle agitation. c. Wash the membrane three times with TBST. d. Incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane three times with TBST.

• Detection: Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: To analyze total EGFR and a loading control, the membrane can be stripped of the first set of antibodies and re-probed with antibodies against total EGFR and GAPDH/β-actin.

• Data Analysis: Perform densitometry analysis on the protein bands. Normalize the phospho-EGFR signal to the total EGFR signal to determine the extent of inhibition.

References

• 1. revvity.com [revvity.com]
• 2. benchchem.com [benchchem.com]
• 3. biorxiv.org [biorxiv.org]

Application Notes and Protocols for JBJ-07-149 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBJ-07-149 is a potent and selective allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR) harboring the L858R/T790M mutations.[1][2][3] These mutations are commonly associated with acquired resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). JBJ-07-149 binds to a distinct allosteric site on the EGFR kinase domain, offering a promising therapeutic strategy to overcome this resistance. These application notes provide detailed protocols for utilizing JBJ-07-149 in fundamental cell-based assays to assess its biological activity and mechanism of action.

Mechanism of Action

JBJ-07-149 functions as an allosteric inhibitor of the EGFR L858R/T790M mutant. Unlike ATP-competitive inhibitors that bind to the kinase active site, allosteric inhibitors bind to a different site, inducing a conformational change that inactivates the enzyme. This mode of action can be particularly effective against resistance mutations that alter the ATP-binding pocket. The primary downstream signaling pathways affected by EGFR inhibition are the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which are critical for cell proliferation, survival, and differentiation.[4][5]

EGFR Signaling Pathway and Inhibition by JBJ-07-149

Caption: EGFR signaling cascade and the allosteric inhibition by JBJ-07-149.

Data Presentation

The following table summarizes the reported in vitro and cell-based activities of JBJ-07-149.

Parameter	Target/Cell Line	Value	Reference
IC50	EGFR L858R/T790M (in vitro)	1.1 nM	[3]
EC50	Ba/F3 (EGFR L858R/T790M)	4.9 µM	[3]
EC50	Ba/F3 (EGFR L858R/T790M) + Cetuximab	0.148 µM	[3]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the effect of JBJ-07-149 on the viability of cancer cells harboring the EGFR L858R/T790M mutation, such as the NCI-H1975 cell line.

Materials:

• NCI-H1975 cells

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS)

• JBJ-07-149

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Protocol:

• Cell Seeding: Seed NCI-H1975 cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of JBJ-07-149 in complete growth medium.

• Treatment: Remove the medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (e.g., DMSO) and a no-cell control.

• Incubation: Incubate the plate for 72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the EC₅₀ value.

Experimental Workflow for Cell Viability Assay

Caption: Workflow for the MTT Cell Viability Assay.

Western Blot Analysis of EGFR Phosphorylation

This protocol is to assess the inhibitory effect of JBJ-07-149 on EGFR autophosphorylation in Ba/F3 cells stably expressing the EGFR L858R/T790M mutant.

Materials:

• Ba/F3 (EGFR L858R/T790M) cells

• RPMI-1640 medium with 10% FBS

• JBJ-07-149

• 6-well cell culture plates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Primary antibodies: anti-p-EGFR (Tyr1068), anti-total EGFR, anti-β-actin

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Protocol:

• Cell Seeding: Seed Ba/F3 (EGFR L858R/T790M) cells in 6-well plates.

• Treatment: Treat cells with varying concentrations of JBJ-07-149 for a specified time (e.g., 2-24 hours). Include a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples for SDS-PAGE.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-p-EGFR 1:1000, anti-total EGFR 1:1000, anti-β-actin 1:5000) overnight at 4°C.[6]

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibody (1:10000) for 1 hour at room temperature.[7]

• Detection: Detect the signal using a chemiluminescent substrate.

• Data Analysis: Quantify band intensities to determine the inhibition of EGFR phosphorylation.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm the direct binding of a compound to its target protein in a cellular context. The principle is that ligand binding increases the thermal stability of the target protein.[8][9][10]

Materials:

• NCI-H1975 cells

• JBJ-07-149

• PBS with protease inhibitors

• PCR tubes

• Thermal cycler

• Lysis method (e.g., freeze-thaw cycles)

• Western blot reagents (as described above)

Protocol:

• Cell Treatment: Treat NCI-H1975 cells with JBJ-07-149 or vehicle control for a specified time (e.g., 1-2 hours).

• Cell Harvesting: Harvest cells and resuspend in PBS with protease inhibitors.

• Heat Challenge: Aliquot cell suspension into PCR tubes and heat at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at 4°C.

• Cell Lysis: Lyse the cells using a method such as three freeze-thaw cycles.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

• Western Blot Analysis: Collect the supernatant (soluble protein fraction) and analyze the levels of soluble EGFR by Western blot as described in the previous protocol.

• Data Analysis: Plot the amount of soluble EGFR as a function of temperature. A shift in the melting curve to a higher temperature in the presence of JBJ-07-149 indicates target engagement.

CETSA Experimental Workflow

Caption: General workflow of a Cellular Thermal Shift Assay experiment.

Conclusion

These application notes provide a framework for the cellular characterization of the allosteric EGFR inhibitor JBJ-07-149. The detailed protocols for cell viability, Western blot analysis, and Cellular Thermal Shift Assay will enable researchers to effectively evaluate its potency, mechanism of action, and target engagement in relevant cancer cell models. Adherence to these protocols will facilitate the generation of robust and reproducible data, contributing to the further development of this and other novel anti-cancer therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 6. Analyzing expression and phosphorylation of the EGF receptor in HNSCC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Western Blot Protocols and Recipes | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. drugtargetreview.com [drugtargetreview.com]

Application Notes and Protocols for Inducing EGFR Degradation with the JBJ-07-149-Based PROTAC, DDC-01-163

Topic: JBJ-07-149 for Inducing EGFR Degradation via PROTACs Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals.

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a well-validated target in oncology, particularly in non-small cell lung cancer (NSCLC), where activating and resistance mutations drive tumor progression. While small molecule inhibitors have shown clinical efficacy, the emergence of resistance necessitates novel therapeutic strategies. Proteolysis-targeting chimeras (PROTACs) represent a revolutionary approach that induces the degradation of target proteins rather than merely inhibiting them.

This document provides detailed information on DDC-01-163 , a mutant-selective, allosteric PROTAC designed to induce the degradation of EGFR. DDC-01-163 utilizes JBJ-07-149 as its EGFR-binding moiety (warhead). JBJ-07-149 is an allosteric inhibitor that selectively binds to mutant EGFR, such as the L858R/T790M double mutant.[1] By linking JBJ-07-149 to a ligand for the Cereblon (CRBN) E3 ubiquitin ligase, DDC-01-163 effectively hijacks the cell's ubiquitin-proteasome system to tag mutant EGFR for destruction.[1]

These notes offer a summary of the available quantitative data and detailed protocols for key experiments to evaluate the efficacy of DDC-01-163 in a research setting.

Mechanism of Action

DDC-01-163 is a heterobifunctional molecule that simultaneously binds to mutant EGFR via its JBJ-07-149 warhead and to the CRBN E3 ubiquitin ligase via its pomalidomide-based ligand. This binding induces the formation of a ternary complex (EGFR-DDC-01-163-CRBN).[1] The proximity of the E3 ligase to the EGFR protein within this complex facilitates the transfer of ubiquitin molecules to lysine (B10760008) residues on the EGFR surface. The resulting polyubiquitinated EGFR is then recognized and degraded by the 26S proteasome.[1] This event-driven mechanism allows for the catalytic degradation of multiple EGFR molecules by a single PROTAC molecule.

Mechanism of action for the DDC-01-163 PROTAC.

Data Presentation

The following tables summarize the quantitative data for the EGFR inhibitor JBJ-07-149 and the corresponding PROTAC degrader DDC-01-163.

Table 1: Biochemical and Cellular Inhibitory Activity

Compound	Target	Assay Type	IC50 / EC50 (nM)	Cell Line	Notes	Reference
JBJ-07-149	EGFR L858R/T790M	Biochemical	1.1	-	Allosteric inhibitor used as the warhead for DDC-01-163.	[1]
DDC-01-163	EGFR L858R/T790M	Biochemical	45	-	PROTAC degrader.	[1][2][3]
DDC-01-163	EGFR L858R/T790M	Cell Proliferation	96	Ba/F3	Selectively inhibits proliferation of mutant EGFR cells.[2]	[2]

Table 2: EGFR Degradation Efficiency of DDC-01-163

Cell Line	EGFR Mutation	Concentration (µM)	Time (hours)	Degradation (%)	Notes	Reference
Ba/F3	L858R/T790M	0.1	24	~59-62	Maximal degradation observed at 24 hours.	[1]
Ba/F3	L858R/T790M/C797S	0.1	24	~74	Effective against osimertinib-resistant mutations.	[1]
Ba/F3	L858R/T790M/L718Q	0.1	24	~71	Effective against osimertinib-resistant mutations.	[1]

Note: Specific dose-response DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) values for DDC-01-163 are not explicitly detailed in the cited literature but can be determined using the protocols provided below. A "hook effect," where degradation efficiency decreases at higher concentrations (e.g., 1 µM), has been observed for DDC-01-163, which is a common phenomenon for PROTACs.[1]

Experimental Protocols

The following diagram outlines a typical workflow for evaluating an EGFR-degrading PROTAC like DDC-01-163.

Experimental workflow for evaluating DDC-01-163.

Protocol 1: Western Blot Analysis of EGFR Degradation

This protocol describes how to measure the reduction in total EGFR protein levels following treatment with DDC-01-163.

1. Cell Culture and Treatment: a. Seed Ba/F3 cells stably expressing EGFR L858R/T790M (or other relevant cell lines like H1975) in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. b. Culture cells overnight in appropriate media (e.g., RPMI-1640 with 10% FBS). For Ba/F3 cells, IL-3 is typically withdrawn to make proliferation dependent on EGFR signaling.[4] c. Prepare serial dilutions of DDC-01-163 in culture medium. For a dose-response experiment, typical concentrations might range from 0.1 nM to 10 µM. Include a DMSO-only vehicle control. d. Treat the cells with the different concentrations of DDC-01-163 for a specified time (e.g., 6, 24, or 48 hours).[1][5]

2. Cell Lysis: a. After treatment, wash the cells twice with ice-cold PBS. b. Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well. c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. d. Incubate on ice for 30 minutes, vortexing briefly every 10 minutes. e. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. f. Carefully transfer the supernatant to a new pre-chilled tube.

3. Protein Quantification: a. Determine the protein concentration of each lysate using a BCA or Bradford protein assay kit according to the manufacturer's instructions. b. Normalize the protein concentration of all samples with lysis buffer to ensure equal loading.

4. SDS-PAGE and Western Blotting: a. Add 4X Laemmli sample buffer to each lysate to a final 1X concentration and boil at 95°C for 5 minutes. b. Load 20-30 µg of total protein per lane onto an 8% SDS-polyacrylamide gel. Include a pre-stained protein ladder. c. Run the gel at 120V until the dye front reaches the bottom. d. Transfer the proteins to a PVDF membrane at 100V for 90 minutes in a cold room or on ice. e. Block the membrane with 5% non-fat dry milk or 5% BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature. f. Incubate the membrane overnight at 4°C with a primary antibody against total EGFR (diluted in blocking buffer). g. Wash the membrane 3 times for 10 minutes each with TBST. h. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. i. Wash the membrane 3 times for 10 minutes each with TBST. j. Apply an ECL (enhanced chemiluminescence) substrate and visualize the bands using a chemiluminescence imaging system.

5. Data Analysis: a. To ensure accurate quantification, strip the membrane and re-probe for a loading control protein (e.g., GAPDH or β-tubulin). b. Quantify the band intensities using densitometry software (e.g., ImageJ). c. Normalize the total EGFR band intensity to the loading control for each sample. d. Calculate the percentage of EGFR remaining relative to the DMSO control. e. Plot the percentage of EGFR remaining against the log of the DDC-01-163 concentration and fit a dose-response curve to determine the DC50 and Dmax values.

Protocol 2: Cell Viability Assay

This protocol (based on the MTT assay) measures the effect of DDC-01-163-induced EGFR degradation on the proliferation and viability of cancer cells.

1. Cell Seeding: a. Seed Ba/F3-EGFR L858R/T790M cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.[4] b. Include wells with medium only for background control. c. Incubate the plate overnight at 37°C and 5% CO2.

2. Compound Treatment: a. Prepare a 2X serial dilution series of DDC-01-163 in culture medium. b. Add 100 µL of the 2X compound dilutions to the appropriate wells to achieve a final 1X concentration. Include DMSO vehicle controls. c. Incubate the plate for 72 hours at 37°C and 5% CO2.

3. MTT Reagent Addition and Incubation: a. Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. b. Add 20 µL of the MTT solution to each well. c. Incubate the plate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

4. Solubilization and Measurement: a. Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well. b. Mix thoroughly by gentle pipetting to dissolve the formazan crystals. c. Incubate overnight at 37°C or for a few hours with gentle shaking. d. Measure the absorbance at 570 nm using a microplate reader.

5. Data Analysis: a. Subtract the background absorbance (medium-only wells) from all other readings. b. Calculate the percentage of cell viability for each concentration relative to the DMSO control (set to 100%). c. Plot the percentage of viability against the log of the DDC-01-163 concentration and fit a sigmoidal dose-response curve to determine the IC50/EC50 value.[4]

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DDC-01-163 | EGFR PROTAC | Probechem Biochemicals [probechem.com]
• 4. An unbiased in vitro screen for activating epidermal growth factor receptor mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes: JBJ-07-149 Protocol for Ba/F3 Cell Proliferation Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

The JBJ-07-149 compound is an allosteric inhibitor targeting the Epidermal Growth Factor Receptor (EGFR) with specific mutations, notably the L858R/T790M double mutant, which is a common mechanism of resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). The murine pro-B cell line, Ba/F3, is dependent on interleukin-3 (IL-3) for proliferation and survival. However, when transfected to express an oncogenic kinase such as the EGFR L858R/T790M mutant, these cells become IL-3 independent, relying on the constitutive activity of the mutant EGFR for growth. This cellular model provides a robust system for evaluating the efficacy of EGFR inhibitors.

This document provides a detailed protocol for assessing the anti-proliferative activity of JBJ-07-149 in Ba/F3 cells stably expressing the EGFR L858R/T790M mutant.

Data Presentation

The inhibitory activity of JBJ-07-149 on the proliferation of Ba/F3-EGFR-L858R/T790M cells is summarized in the table below. The data demonstrates the potency of JBJ-07-149 as a single agent and in combination with Cetuximab, an antibody that blocks EGFR dimerization.

Cell Line	Compound	Treatment Condition	IC50 (µM)	Reference
Ba/F3	JBJ-07-149	Single agent	4.9	[1]
Ba/F3	JBJ-07-149	In the presence of Cetuximab	0.148	[1]

Experimental Protocols

Cell Line Maintenance

Cell Line: Ba/F3 cells stably expressing human EGFR L858R/T790M.

Culture Medium:

• RPMI-1640 medium

• 10% Fetal Bovine Serum (FBS)

• 1% Penicillin-Streptomycin

Note: As these cells are transformed to be IL-3 independent, IL-3 supplementation is not required for routine culture.

Culture Conditions:

• Maintain cells in suspension culture in T-25 or T-75 flasks.

• Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Subculture every 2-3 days to maintain a cell density between 1 x 10^5 and 1 x 10^6 cells/mL.

Ba/F3 Cell Proliferation Assay Protocol

This protocol utilizes a luminescence-based cell viability assay (e.g., CellTiter-Glo®) to quantify cell proliferation.

Materials:

• Ba/F3-EGFR-L858R/T790M cells

• Culture Medium (as described above)

• JBJ-07-149 compound

• Dimethyl sulfoxide (B87167) (DMSO, sterile)

• Opaque-walled 96-well microplates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Harvest exponentially growing Ba/F3-EGFR-L858R/T790M cells and determine the cell concentration and viability using a hemocytometer and trypan blue exclusion.

  • Resuspend the cells in fresh culture medium to a final concentration of 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension into each well of an opaque-walled 96-well plate (5,000 cells/well).

  • Include wells with medium only for background luminescence measurement.

• Compound Preparation and Treatment:

  • Prepare a stock solution of JBJ-07-149 in DMSO.

  • Perform serial dilutions of the JBJ-07-149 stock solution in culture medium to achieve the desired final concentrations for the dose-response curve. Ensure the final DMSO concentration in all wells (including vehicle control) is consistent and does not exceed 0.5%.

  • Add 100 µL of the diluted compound or vehicle control (medium with the same final DMSO concentration) to the appropriate wells.

  • The final volume in each well will be 200 µL.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for 72 hours.

• Cell Viability Measurement (CellTiter-Glo®):

  • Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the average background luminescence (from medium-only wells) from all experimental readings.

  • Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the JBJ-07-149 concentration.

  • Calculate the IC50 value by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Visualizations

Experimental Workflow

Caption: Experimental workflow for the Ba/F3 cell proliferation assay with JBJ-07-149.

Signaling Pathway

Caption: JBJ-07-149 inhibits the downstream signaling of mutant EGFR.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for JBJ-07-149 in Homogeneous Time Resolved Fluorescence (HTRF) Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBJ-07-149 is a potent and selective allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR) harboring the L858R/T790M mutations.[1][2] These mutations are clinically significant in non-small cell lung cancer (NSCLC) as they confer resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs). Unlike traditional ATP-competitive inhibitors, allosteric inhibitors like JBJ-07-149 bind to a site distinct from the ATP-binding pocket, offering a promising therapeutic strategy to overcome acquired resistance.

Homogeneous Time-Resolved Fluorescence (HTRF) is a robust and sensitive assay technology widely used in drug discovery for its high throughput, low background, and homogeneous (no-wash) format.[3][4][5] This application note provides detailed protocols for utilizing HTRF technology to characterize the inhibitory activity of JBJ-07-149 on the EGFR L858R/T790M mutant, both in biochemical and cellular contexts.

Principle of HTRF in Kinase Assays

HTRF assays for kinase activity, such as EGFR, typically employ a sandwich immunoassay format. The assay measures the phosphorylation of a substrate by the kinase. A donor fluorophore (e.g., Europium cryptate) is conjugated to an antibody that recognizes the phosphorylated substrate, and an acceptor fluorophore (e.g., XL665) is conjugated to an antibody that recognizes the total substrate. When the substrate is phosphorylated by the kinase, the donor and acceptor fluorophores are brought into close proximity, resulting in Fluorescence Resonance Energy Transfer (FRET). The specific HTRF signal is proportional to the amount of phosphorylated substrate.

Signaling Pathway of EGFR and the Role of Allosteric Inhibition

EGFR is a receptor tyrosine kinase that, upon activation by ligands such as EGF, dimerizes and autophosphorylates its intracellular tyrosine residues. This initiates a cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation, survival, and differentiation.[5][6] In cancer, mutations in EGFR can lead to its constitutive activation. Allosteric inhibitors, such as JBJ-07-149, bind to a pocket remote from the ATP-binding site, inducing a conformational change that inactivates the kinase, thereby inhibiting downstream signaling.

EGFR Signaling and Inhibition

Caption: EGFR signaling pathway and points of inhibition.

Quantitative Data Summary

The following table summarizes the inhibitory activity of JBJ-07-149 on the EGFR L858R/T790M mutant as determined by HTRF assays.

Compound	Target	Assay Type	IC50 (nM)	Reference
JBJ-07-149	EGFR L858R/T790M	Biochemical HTRF	1.1	[1]

Experimental Protocols

Biochemical HTRF Assay for JBJ-07-149 IC50 Determination

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of JBJ-07-149 against the purified EGFR L858R/T790M kinase domain.

Materials:

• Recombinant human EGFR L858R/T790M (e.g., from SignalChem)

• HTRF KinEASE™-TK kit (Cisbio) containing:

  • TK Substrate-biotin

  • Europium-labeled anti-phosphotyrosine antibody (anti-pY-Eu3+ cryptate)

  • Streptavidin-XL665

• JBJ-07-149

• ATP

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 5 mM MgCl2, 1 mM DTT, 0.01% BSA, 0.01% Tween-20)

• 384-well low-volume white plates

• HTRF-compatible plate reader

Experimental Workflow:

Biochemical HTRF Workflow

Caption: Workflow for biochemical HTRF kinase assay.

Procedure:

• Compound Preparation: Prepare a serial dilution of JBJ-07-149 in DMSO, then dilute in assay buffer to the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Assay Plate Preparation: Add 2 µL of the diluted JBJ-07-149 to the wells of a 384-well plate. Include wells for positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme Addition: Add 4 µL of EGFR L858R/T790M in assay buffer to each well. The final enzyme concentration should be optimized for a robust signal window.

• Pre-incubation: Incubate the plate for 15-30 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiation of Kinase Reaction: Add 4 µL of a mixture of ATP and TK Substrate-biotin in assay buffer to each well to initiate the reaction. The final concentrations of ATP and substrate should be at or near their respective Km values.

• Kinase Reaction Incubation: Incubate the plate for 60 minutes at room temperature.

• Detection: Add 10 µL of HTRF detection reagent mix (anti-pY-Eu3+ cryptate and Streptavidin-XL665) in detection buffer to stop the reaction and initiate the detection process.

• Detection Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring the fluorescence emission at 620 nm (donor) and 665 nm (acceptor).

Data Analysis:

• Calculate the HTRF ratio for each well: Ratio = (Emission at 665 nm / Emission at 620 nm) * 10,000.

• Normalize the data using the positive and negative controls: % Inhibition = 100 * (1 - (Ratio_sample - Ratio_neg_ctrl) / (Ratio_pos_ctrl - Ratio_neg_ctrl)).

• Plot the % Inhibition against the logarithm of the JBJ-07-149 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular HTRF Assay for EGFR Phosphorylation

This protocol describes a method to measure the effect of JBJ-07-149 on the phosphorylation of EGFR in a cellular context.

Materials:

• Cell line expressing EGFR L858R/T790M (e.g., NCI-H1975)

• Cell culture medium and supplements

• JBJ-07-149

• EGF

• HTRF Phospho-EGFR (Tyr1068) and Total-EGFR cellular assay kits (Cisbio)

• Lysis buffer

• 96-well or 384-well cell culture plates

• HTRF-compatible plate reader

Experimental Workflow:

Cellular HTRF Workflow

Caption: Workflow for cellular HTRF phospho-protein assay.

Procedure:

• Cell Seeding: Seed NCI-H1975 cells in a 96-well or 384-well plate at an appropriate density and allow them to adhere overnight.

• Serum Starvation: The following day, replace the culture medium with a serum-free medium and incubate for 4-6 hours to reduce basal EGFR phosphorylation.

• Inhibitor Treatment: Add serial dilutions of JBJ-07-149 to the cells and incubate for 1-2 hours at 37°C.

• EGF Stimulation: Stimulate the cells with EGF at a final concentration of 100 ng/mL for 10 minutes at 37°C. Include an unstimulated control.

• Cell Lysis: Aspirate the medium and add lysis buffer containing a protease and phosphatase inhibitor cocktail. Incubate for 30 minutes at room temperature with gentle shaking.

• Lysate Transfer: Transfer the cell lysates to a 384-well low-volume white plate.

• Detection: Add the HTRF Phospho-EGFR and Total-EGFR detection reagents to separate wells for each lysate sample.

• Incubation: Incubate the plate overnight at 4°C.

• Data Acquisition: Read the plate on an HTRF-compatible plate reader.

Data Analysis:

• Calculate the HTRF ratio for both the phospho-EGFR and total-EGFR assays.

• Normalize the phospho-EGFR signal to the total-EGFR signal to account for variations in cell number.

• Plot the normalized phospho-EGFR signal against the logarithm of the JBJ-07-149 concentration to determine the cellular IC50.

Conclusion

The HTRF assay platform provides a sensitive and efficient method for characterizing the inhibitory activity of JBJ-07-149 against the drug-resistant EGFR L858R/T790M mutant. The detailed biochemical and cellular protocols provided in this application note can be readily implemented to assess the potency of JBJ-07-149 and similar allosteric inhibitors, thereby facilitating the drug discovery and development process for novel cancer therapeutics.

References

• 1. HTRF Kinase Assay Development and Methods in Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 2. revvity.com [revvity.com]
• 3. HTRF Kinase Assay Development and Methods in Inhibitor Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Table 4, HTRF assay protocol for the EGFR enzymes in 1536-well plate format - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying JBJ-07-149 in Lung Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBJ-07-149 is an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR) with high potency for the drug-resistant L858R/T790M double mutant.[1][2][3] Unlike traditional ATP-competitive inhibitors, allosteric inhibitors bind to a site distinct from the ATP-binding pocket, offering a promising strategy to overcome acquired resistance in non-small cell lung cancer (NSCLC).[4] Preclinical data indicates that JBJ-07-149 has an in vitro IC50 of 1.1 nM against EGFR L858R/T790M.[2][3][5][6] While its single-agent anti-proliferative activity can be modest, its efficacy is significantly enhanced in combination with cetuximab.[2][3] These application notes provide a detailed experimental design to comprehensively evaluate the cellular effects of JBJ-07-149 in a panel of lung cancer cell lines, aiming to elucidate its mechanism of action and therapeutic potential.

Recommended Lung Cancer Cell Line Panel

To effectively study the spectrum of activity of JBJ-07-149, a well-characterized panel of lung cancer cell lines with diverse EGFR mutation profiles is recommended.

Cell Line	EGFR Mutation Status	Rationale
NCI-H1975	L858R/T790M	Primary target; expresses the double mutation for which JBJ-07-149 has high affinity.[7][8][9][10][11]
PC-9	Exon 19 Deletion	Represents a common activating mutation sensitive to first-generation EGFR TKIs.[12]
HCC827	Exon 19 Deletion	Another cell line with an activating EGFR mutation.[10]
A549	Wild-Type EGFR, KRAS Mutant	Serves as a negative control to assess off-target effects.[13][14]
Ba/F3	Parental (IL-3 dependent)	A murine pro-B cell line that can be engineered to express specific human EGFR mutations (e.g., L858R, L858R/T790M, L858R/T790M/C797S) to study the specific effects of JBJ-07-149 on these mutations in an isogenic background.[15][16][17][18][19]

Experimental Protocols

Cell Viability Assay (MTS/MTT)

This assay determines the effect of JBJ-07-149 on the proliferation and viability of lung cancer cell lines.

Materials:

• Selected lung cancer cell lines

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• JBJ-07-149 (stock solution in DMSO)

• 96-well plates

• MTS or MTT reagent (e.g., CellTiter 96® AQueous One Solution)[20]

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[21]

• Incubate overnight at 37°C and 5% CO2 to allow for cell attachment.

• Prepare serial dilutions of JBJ-07-149 in complete culture medium.

• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of JBJ-07-149. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate for 72 hours at 37°C and 5% CO2.

• Add 20 µL of MTS or MTT reagent to each well and incubate for 1-4 hours at 37°C.[20]

• If using MTT, add 100 µL of solubilization solution (e.g., DMSO) to each well.

• Measure the absorbance at 490 nm (MTS) or 570 nm (MTT) using a microplate reader.[20][21]

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Data Presentation:

Cell Line	EGFR Mutation	JBJ-07-149 IC50 (µM)
NCI-H1975	L858R/T790M
PC-9	Exon 19 Del
HCC827	Exon 19 Del
A549	WT
Ba/F3-EGFR L858R/T790M	L858R/T790M
Ba/F3-EGFR WT	WT

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay quantifies the induction of apoptosis by JBJ-07-149.

Materials:

• Selected lung cancer cell lines

• Complete culture medium

• JBJ-07-149

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with JBJ-07-149 at IC50 and 2x IC50 concentrations for 48 hours.

• Harvest both adherent and floating cells and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of ~1 x 10^6 cells/mL.[22]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.[22]

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

• Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Data Presentation:

Treatment	Cell Line	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle	NCI-H1975
JBJ-07-149 (IC50)	NCI-H1975
JBJ-07-149 (2x IC50)	NCI-H1975
...	...

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the effect of JBJ-07-149 on cell cycle progression.

Materials:

• Selected lung cancer cell lines

• Complete culture medium

• JBJ-07-149

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (with RNase A)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with JBJ-07-149 at IC50 concentration for 24 and 48 hours.

• Harvest cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.[23][24]

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution containing RNase A.[25]

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry, measuring the DNA content.

• Quantify the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Data Presentation:

Treatment	Time (h)	Cell Line	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle	24	NCI-H1975
JBJ-07-149 (IC50)	24	NCI-H1975
Vehicle	48	NCI-H1975
JBJ-07-149 (IC50)	48	NCI-H1975
...	...	...

Western Blot Analysis of EGFR Signaling Pathway

This assay assesses the impact of JBJ-07-149 on the phosphorylation status of EGFR and its key downstream signaling proteins.

Materials:

• Selected lung cancer cell lines

• Complete culture medium

• JBJ-07-149

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibodies (p-EGFR, total EGFR, p-Akt, total Akt, p-ERK1/2, total ERK1/2, β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with various concentrations of JBJ-07-149 for 2-4 hours.

• Wash cells with ice-cold PBS and lyse with RIPA buffer.[26]

• Determine protein concentration using the BCA assay.

• Denature protein lysates by boiling with Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[26]

• Incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the signal using an ECL substrate.[26][27]

• Quantify band intensities using densitometry software.

Data Presentation:

Treatment	p-EGFR/Total EGFR	p-Akt/Total Akt	p-ERK/Total ERK
Vehicle
JBJ-07-149 (Conc. 1)
JBJ-07-149 (Conc. 2)
JBJ-07-149 (Conc. 3)

Visualizations

Caption: EGFR signaling pathway and the point of allosteric inhibition by JBJ-07-149.

Caption: Experimental workflow for the cellular characterization of JBJ-07-149.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 7. accegen.com [accegen.com]
• 8. NCI-H1975 Cell Line - Creative Biogene [creative-biogene.com]
• 9. cytion.com [cytion.com]
• 10. Discovery of a mutant-selective covalent inhibitor of EGFR that overcomes T790M-mediated resistance in NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. Generation of lung cancer cell lines harboring EGFR T790M mutation by CRISPR/Cas9-mediated genome editing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Human EGFR Stable Cell Line-Ba/F3 (CSC-RO0126) - Creative Biogene [creative-biogene.com]
• 16. Human EGFR-L858R/T790M Stable Cell Line-Ba/F3 (CSC-RO0138) - Creative Biogene [creative-biogene.com]
• 17. An unbiased in vitro screen for activating epidermal growth factor receptor mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. signosisinc.com [signosisinc.com]
• 19. Utility of the Ba/F3 cell system for exploring on‐target mechanisms of resistance to targeted therapies for lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 2.3. Cell lines and cell viability assay [bio-protocol.org]
• 21. benchchem.com [benchchem.com]
• 22. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 23. vet.cornell.edu [vet.cornell.edu]
• 24. Propidium Iodide Cell Cycle Staining Protocol [protocols.io]
• 25. ucl.ac.uk [ucl.ac.uk]
• 26. benchchem.com [benchchem.com]
• 27. benchchem.com [benchchem.com]

Application Notes and Protocols for JBJ-07-149 Administration in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBJ-07-149 is an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR), demonstrating high potency against the double mutant EGFRL858R/T790M.[1][2][3] This mutation is a common mechanism of acquired resistance to first and second-generation EGFR tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC). JBJ-07-149 has also served as a chemical scaffold for the development of proteolysis-targeting chimeras (PROTACs), such as DDC-01-163, which are designed to induce the degradation of the EGFR protein.[1]

These application notes provide a summary of the known characteristics of JBJ-07-149 and a generalized protocol for its evaluation in xenograft models. It is important to note that as of the latest available data, specific in vivo administration protocols and efficacy data for JBJ-07-149 in xenograft models have not been published. The following protocols are therefore based on general procedures for evaluating novel EGFR inhibitors in preclinical mouse models and should be adapted accordingly.

Mechanism of Action

JBJ-07-149 functions as a mutant-selective allosteric inhibitor of EGFR. Unlike ATP-competitive inhibitors that bind to the kinase domain's active site, allosteric inhibitors bind to a different site on the protein, inducing a conformational change that inactivates the receptor. This mechanism allows for selectivity against certain mutant forms of EGFR over the wild-type receptor, potentially leading to a wider therapeutic window and reduced toxicity. In vitro studies have shown that JBJ-07-149 potently inhibits the catalytic activity of EGFR L858R/T790M.[1]

EGFR Signaling Pathway

Caption: Allosteric inhibition of mutant EGFR by JBJ-07-149 blocks downstream signaling.

Quantitative Data Summary

While in vivo data for JBJ-07-149 is not available, the following table summarizes its in vitro activity.

Compound	Target	Assay	IC50 / EC50	Notes
JBJ-07-149	EGFR L858R/T790M	Biochemical Assay	IC50 = 1.1 nM	Potent inhibition of enzymatic activity.[1]
JBJ-07-149	Ba/F3 Cells (L858R/T790M)	Cell Proliferation	EC50 = 4.9 µM	Ineffective as a single agent.[1]
JBJ-07-149 + Cetuximab	Ba/F3 Cells (L858R/T790M)	Cell Proliferation	EC50 = 0.148 µM	Anti-proliferative activity is present with the addition of Cetuximab.[1]

Experimental Protocols

The following are generalized protocols for the evaluation of a novel EGFR inhibitor like JBJ-07-149 in a xenograft model. Note: Dose, vehicle, and schedule for JBJ-07-149 must be determined empirically through preliminary dose-finding and maximum tolerated dose (MTD) studies.

Cell Line-Derived Xenograft (CDX) Model Protocol

• Cell Culture:

  • Culture human NSCLC cells harboring the EGFR L858R/T790M mutation (e.g., NCI-H1975) in appropriate media (e.g., RPMI-1640 with 10% fetal bovine serum) at 37°C in a humidified atmosphere of 5% CO2.

  • Routinely test cells for mycoplasma contamination.

• Animal Model:

  • Use immunodeficient mice (e.g., 6-8 week old female athymic nude or NOD-SCID mice).

  • Allow mice to acclimatize for at least one week before any procedures.

• Tumor Implantation:

  • Harvest cultured cells during their logarithmic growth phase.

  • Resuspend cells in a sterile, serum-free medium or a mixture of medium and Matrigel (1:1 ratio) to a final concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth Monitoring and Randomization:

  • Monitor tumor growth by measuring the length and width with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • When tumors reach a mean volume of 150-200 mm³, randomize mice into treatment and control groups (n=8-10 mice per group).

• Drug Formulation and Administration (To be optimized for JBJ-07-149):

  • Vehicle Selection: A common vehicle for oral administration of small molecule inhibitors is a solution of 0.5% methylcellulose (B11928114) and 0.2% Tween 80 in sterile water. The solubility and stability of JBJ-07-149 in various vehicles must be tested.

  • Dosing: Based on MTD studies, a starting dose might be extrapolated from in vitro EC50 values, though this is often not directly translatable. For a related allosteric inhibitor, JBJ-04-125-02, doses of 50-100 mg/kg have been used.[4]

  • Administration: Administer JBJ-07-149 or vehicle control via a suitable route (e.g., oral gavage) at a determined frequency (e.g., once or twice daily).

• Efficacy Assessment:

  • Measure tumor volume and body weight 2-3 times weekly.

  • The primary endpoint is typically tumor growth inhibition (TGI).

  • The study may be concluded when tumors in the control group reach a predetermined size, or after a fixed duration.

• Pharmacodynamic and Pharmacokinetic Analysis (Optional):

  • At the end of the study, collect tumor and blood samples at specified time points after the final dose.

  • Tumor tissue can be analyzed by western blot or immunohistochemistry for EGFR phosphorylation and downstream signaling markers (p-AKT, p-ERK).

  • Blood plasma can be analyzed to determine the pharmacokinetic profile of JBJ-07-149.

Xenograft Study Workflow

Caption: A generalized workflow for assessing JBJ-07-149 efficacy in a CDX model.

Conclusion

JBJ-07-149 is a potent in vitro allosteric inhibitor of mutant EGFR. While it represents a valuable tool for cancer research and a promising scaffold for the development of novel therapeutics, its in vivo efficacy as a standalone agent requires thorough investigation. The provided protocols offer a general framework for researchers to design and conduct such preclinical studies, which will be critical in elucidating the therapeutic potential of JBJ-07-149. Researchers should prioritize conducting preliminary studies to establish a suitable formulation, dosing regimen, and safety profile before embarking on large-scale efficacy experiments.

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 4. Single and dual targeting of mutant EGFR with an allosteric inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

proper storage and handling of JBJ-07-149 compound

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBJ-07-149 is a potent and selective allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR) harboring the L858R/T790M mutations.[1] This compound serves as a critical research tool for investigating EGFR-driven cancers, particularly those resistant to first and second-generation EGFR tyrosine kinase inhibitors (TKIs). JBJ-07-149 has also been utilized as a chemical probe and a precursor for the development of proteolysis-targeting chimeras (PROTACs), such as DDC-01-163, which induce the degradation of mutant EGFR.[2] These application notes provide detailed protocols for the proper storage, handling, and experimental use of JBJ-07-149.

Compound Specifications

Property	Value
IUPAC Name	2-(2,6-dioxo-piperidin-3-yl)-4-(4-(4-(2-(2-(2-((6-(4-((2R,5S)-2,5-diphenyl-morpholino)methyl)pyridin-2-yl)amino)-pyrimidin-4-yl)amino)ethoxy)ethoxy)ethoxy)phenyl)-isoindoline-1,3-dione
Molecular Formula	C₂₈H₂₆N₆O₂S
Molecular Weight	510.61 g/mol
CAS Number	2140807-58-3
Appearance	Solid

Storage and Handling

Proper storage and handling of JBJ-07-149 are crucial to maintain its stability and activity.

Condition	Duration
Powder at -20°C	2 years
In DMSO at 4°C	2 weeks
In DMSO at -80°C	6 months

Handling Precautions:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and gloves when handling JBJ-07-149.

• Aseptic Technique: Use sterile techniques when preparing solutions for cell-based assays to prevent contamination.

• Solution Preparation: For a 10 mM stock solution, dissolve 5.11 mg of JBJ-07-149 in 1 mL of DMSO. Vortex thoroughly to ensure complete dissolution. Prepare aliquots to avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway

JBJ-07-149 is an allosteric inhibitor that targets the kinase domain of EGFR with L858R and T790M mutations. The T790M mutation, in particular, confers resistance to many ATP-competitive EGFR inhibitors. By binding to an allosteric site, JBJ-07-149 inhibits the kinase activity of the mutant receptor, thereby blocking downstream signaling pathways that promote cell proliferation and survival. The primary signaling cascades affected are the PI3K/Akt/mTOR and MAPK pathways.

Caption: JBJ-07-149 inhibits mutant EGFR signaling.

Experimental Protocols

The following are detailed protocols for key experiments involving JBJ-07-149.

In Vitro EGFR Kinase Assay (ADP-Glo™ Assay)

This assay quantifies the kinase activity of recombinant EGFR (L858R/T790M) by measuring the amount of ADP produced.

Materials:

• Recombinant human EGFR (L858R/T790M) enzyme

• JBJ-07-149

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• Poly-Glu-Tyr (4:1) substrate

• 384-well white assay plates

Protocol:

• Prepare Reagents:

  • Prepare a serial dilution of JBJ-07-149 in kinase buffer.

  • Prepare a solution of ATP and substrate in kinase buffer.

• Kinase Reaction:

  • Add 2.5 µL of the JBJ-07-149 dilution or vehicle (DMSO) to the wells of the assay plate.

  • Add 2.5 µL of the EGFR enzyme solution.

  • Initiate the reaction by adding 5 µL of the ATP/substrate solution.

  • Incubate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition:

  • Measure luminescence using a plate reader.

  • Calculate IC₅₀ values by fitting the data to a dose-response curve.

Caption: In vitro EGFR kinase assay workflow.

Cell Proliferation Assay (MTT Assay)

This assay measures the effect of JBJ-07-149 on the proliferation of Ba/F3 cells engineered to express mutant EGFR.

Materials:

• Ba/F3 cells expressing EGFR (L858R/T790M)

• RPMI-1640 medium supplemented with 10% FBS

• JBJ-07-149

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well clear flat-bottom plates

Protocol:

• Cell Seeding:

  • Seed Ba/F3-EGFR(L858R/T790M) cells at a density of 5,000 cells/well in 100 µL of culture medium in a 96-well plate.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare a serial dilution of JBJ-07-149 in culture medium.

  • Add 100 µL of the JBJ-07-149 dilution or vehicle (DMSO) to the respective wells.

  • Incubate for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization and Data Acquisition:

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate EC₅₀ values by fitting the data to a dose-response curve.

Western Blot Analysis of EGFR Phosphorylation

This protocol details the analysis of EGFR phosphorylation in NCI-H1975 cells, which endogenously express EGFR with the L858R/T790M mutations.

Materials:

• NCI-H1975 cells

• RPMI-1640 medium supplemented with 10% FBS

• JBJ-07-149

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane and transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1068), anti-total-EGFR, anti-phospho-Akt (Ser473), anti-total-Akt, anti-β-actin

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Protocol:

• Cell Treatment and Lysis:

  • Seed NCI-H1975 cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with varying concentrations of JBJ-07-149 or vehicle (DMSO) for 24 hours.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification and Sample Preparation:

  • Determine protein concentration using the BCA assay.

  • Prepare lysates for SDS-PAGE by adding Laemmli sample buffer and boiling for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the signal using an ECL substrate and an imaging system.

  • Quantify band intensities and normalize to the loading control (β-actin).

Synthesis of DDC-01-163 (PROTAC Degrader)

JBJ-07-149 can be used as a ligand to synthesize the PROTAC degrader DDC-01-163. This involves linking JBJ-07-149 to a ligand for an E3 ubiquitin ligase, such as pomalidomide (B1683931) for Cereblon (CRBN), via a chemical linker.[2] The synthesis generally involves a multi-step chemical process to conjugate the two ligands with an appropriate linker.

Caption: Synthesis of DDC-01-163 PROTAC.

Quantitative Data Summary

Assay	Cell Line/Enzyme	Parameter	Value
In Vitro Kinase Assay	Recombinant EGFR (L858R/T790M)	IC₅₀	1.1 nM[1]
Cell Proliferation Assay	Ba/F3-EGFR(L858R/T790M)	EC₅₀	4.9 µM[1]
Cell Proliferation Assay (with Cetuximab)	Ba/F3-EGFR(L858R/T790M)	EC₅₀	0.148 µM[1]

Troubleshooting

Issue	Possible Cause	Solution
Low signal in Western blot	Insufficient protein loading, poor antibody quality, or inefficient transfer.	Increase protein amount, use a fresh antibody dilution, optimize transfer conditions.
High variability in cell proliferation assay	Uneven cell seeding, edge effects in the plate, or compound precipitation.	Ensure a single-cell suspension for seeding, avoid using outer wells, check compound solubility.
IC₅₀/EC₅₀ values differ from literature	Different experimental conditions (e.g., cell passage number, serum concentration, incubation time).	Standardize all experimental parameters and ensure they match the cited literature as closely as possible.

For research use only. Not for use in diagnostic procedures.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for JBJ-07-149 in Studying Allosteric Modulation of Kinases

For Researchers, Scientists, and Drug Development Professionals

Introduction

JBJ-07-149 is a potent and selective allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase, specifically targeting the drug-resistant L858R/T790M mutant. Unlike traditional ATP-competitive inhibitors, JBJ-07-149 binds to a distinct allosteric site on the kinase domain, offering a promising strategy to overcome acquired resistance in cancer therapy. These application notes provide detailed protocols for utilizing JBJ-07-149 as a tool to study allosteric modulation of kinases, with a focus on biochemical and cell-based assays.

Quantitative Data Summary

The following tables summarize the key quantitative data for JBJ-07-149's inhibitory activity.

Table 1: In Vitro Biochemical Potency

Target Kinase	Assay Format	IC50 (nM)	Reference
EGFR L858R/T790M	HTRF Kinase Assay	1.1	[1]

Table 2: Cellular Activity

Cell Line	Assay Format	Condition	EC50 (µM)	Reference
Ba/F3 expressing EGFR L858R/T790M	Cell Proliferation	Single Agent	4.9	[1]
Ba/F3 expressing EGFR L858R/T790M	Cell Proliferation	In combination with Cetuximab	0.148	[1]

Mechanism of Action: Allosteric Inhibition of EGFR

JBJ-07-149 functions by binding to a pocket on the EGFR kinase domain that is distinct from the ATP-binding site. This allosteric binding event induces a conformational change in the kinase, locking it in an inactive state. This mechanism is particularly effective against the T790M "gatekeeper" mutation, which confers resistance to many ATP-competitive inhibitors by increasing the kinase's affinity for ATP.

Caption: Allosteric inhibition of the EGFR signaling pathway by JBJ-07-149.

Experimental Protocols

In Vitro Kinase Activity Assay: Homogeneous Time-Resolved Fluorescence (HTRF)

This protocol is adapted from general HTRF kinase assay guidelines and is tailored for determining the IC50 of JBJ-07-149 against the EGFR L858R/T790M mutant.

Materials:

• Recombinant human EGFR L858R/T790M enzyme

• HTRF Kinase Buffer

• Biotinylated substrate peptide (e.g., Biotin-poly-GT)

• ATP

• JBJ-07-149

• HTRF Detection Buffer

• Europium cryptate-labeled anti-phosphotyrosine antibody (Eu3+-cryptate)

• Streptavidin-XL665

• 384-well low-volume white plates

• HTRF-compatible plate reader

Protocol:

• Compound Preparation: Prepare a serial dilution of JBJ-07-149 in DMSO, followed by a further dilution in HTRF Kinase Buffer. The final DMSO concentration in the assay should be ≤1%.

• Enzyme and Substrate Preparation: Dilute the EGFR L858R/T790M enzyme and biotinylated substrate peptide in HTRF Kinase Buffer to the desired concentrations.

• Assay Plate Setup:

  • Add 2 µL of the diluted JBJ-07-149 or DMSO (control) to the wells of a 384-well plate.

  • Add 4 µL of the enzyme/substrate mixture.

  • Incubate for 15 minutes at room temperature.

• Initiate Kinase Reaction: Add 4 µL of ATP solution (the final concentration should be at the Km for the specific enzyme batch) to each well to start the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection:

  • Prepare the detection mix by diluting the Eu3+-cryptate antibody and Streptavidin-XL665 in HTRF Detection Buffer.

  • Add 10 µL of the detection mix to each well to stop the kinase reaction.

• Final Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible plate reader at two wavelengths: 620 nm (for the cryptate donor) and 665 nm (for the XL665 acceptor).

• Data Analysis: Calculate the HTRF ratio (665 nm/620 nm) * 10^4. Plot the HTRF ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Experimental workflow for the HTRF kinase assay.

Cell-Based Proliferation Assay: Ba/F3 Cells

This protocol describes how to assess the anti-proliferative activity of JBJ-07-149 in Ba/F3 murine pro-B cells engineered to express human EGFR L858R/T790M. These cells become dependent on EGFR signaling for survival and proliferation in the absence of IL-3.

Materials:

• Ba/F3 cells stably expressing EGFR L858R/T790M

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• IL-3 (for routine cell maintenance)

• JBJ-07-149

• Cetuximab (optional, for combination studies)

• 96-well white, clear-bottom tissue culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Protocol:

• Cell Culture and Seeding:

  • Culture the Ba/F3-EGFR L858R/T790M cells in RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 1 ng/mL IL-3.

  • Prior to the assay, wash the cells three times with IL-3-free medium to remove residual IL-3.

  • Resuspend the cells in IL-3-free medium and seed them into 96-well plates at a density of 5,000 cells per well in 90 µL of medium.

• Compound Treatment:

  • Prepare serial dilutions of JBJ-07-149 in IL-3-free medium.

  • If performing a combination study, prepare solutions of JBJ-07-149 with a fixed concentration of Cetuximab (e.g., 10 µg/mL).

  • Add 10 µL of the compound dilutions to the respective wells. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Cell Viability Measurement (CellTiter-Glo®):

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a luminometer.

• Data Analysis:

  • Subtract the background luminescence (from wells with medium only).

  • Normalize the data to the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Caption: Workflow for the Ba/F3 cell proliferation assay.

Kinase Selectivity Profile

While a comprehensive kinome scan for JBJ-07-149 is not publicly available, data from a closely related allosteric inhibitor, JBJ-04-125-02, provides insight into the expected selectivity profile. A KINOMEscan™ assay performed with 10 µM of JBJ-04-125-02 against a panel of 468 kinases demonstrated high selectivity for EGFR, with minimal off-target binding. This suggests that allosteric inhibitors of this class can achieve a high degree of target specificity.

Conclusion

JBJ-07-149 is a valuable chemical probe for investigating the allosteric regulation of EGFR and other kinases. The protocols provided herein offer a starting point for characterizing its biochemical and cellular activity. Researchers are encouraged to optimize these protocols for their specific experimental systems. The high potency and selectivity of JBJ-07-149 make it a powerful tool for dissecting kinase signaling pathways and for the development of next-generation kinase inhibitors.

References

• 1. Tilting the scales toward EGFR mutant selectivity: Expanding the scope of bivalent ‘Type V’ kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing JBJ-07-149 concentration for cell culture experiments

Welcome to the technical support center for JBJ-07-149. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing JBJ-07-149 in cell culture experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to optimize your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JBJ-07-149?

A1: JBJ-07-149 is an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR) harboring the L858R/T790M mutations.[1][2][3][4] Unlike ATP-competitive inhibitors that bind to the active site of the kinase, JBJ-07-149 binds to a distinct, allosteric pocket on the EGFR protein. This binding event induces a conformational change that inhibits the receptor's catalytic activity.

Q2: What is the recommended concentration range for JBJ-07-149 in cell culture?

A2: The optimal concentration of JBJ-07-149 is highly dependent on the cell line and experimental context. For inhibiting the catalytic activity of purified EGFR L858R/T790M, the IC50 is approximately 1.1 nM.[1][2][3][4][5][6] In cellular assays, such as proliferation assays with Ba/F3 cells expressing the L858R/T790M mutant, the EC50 is around 4.9 µM when used as a single agent.[1][3][4][5][6] However, its anti-proliferative activity is significantly enhanced in the presence of cetuximab, with an EC50 of 0.148 µM in Ba/F3 cells.[1][3][4][5]

Q3: Why is the anti-proliferative effect of JBJ-07-149 weak when used as a single agent in some cell lines?

A3: JBJ-07-149, as a standalone allosteric inhibitor, can be limited by compensatory signaling pathways or increased EGFR dimer formation, which can lead to drug resistance.[7] Its efficacy is often more pronounced when used in combination with other EGFR inhibitors, such as the ATP-competitive inhibitor osimertinib (B560133) or the antibody cetuximab, which can lead to a more complete shutdown of EGFR signaling.[5][7]

Q4: Is JBJ-07-149 effective against other EGFR mutations?

A4: JBJ-07-149 was specifically designed to target the L858R/T790M double mutant of EGFR. While it shows high potency against this specific genotype, its efficacy against other EGFR mutations, including wild-type EGFR or other drug-resistant mutants like those with the C797S mutation, is significantly lower.[5][8]

Q5: How should I prepare and store JBJ-07-149?

A5: JBJ-07-149 is a solid.[2] For cell culture experiments, it is typically dissolved in a suitable solvent like DMSO to create a stock solution. For long-term storage, the powdered form should be stored at -20°C for up to two years.[3] Once dissolved in DMSO, the stock solution can be stored at 4°C for up to two weeks or at -80°C for up to six months.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or no inhibitory effect on cell proliferation	1. Sub-optimal concentration. 2. Cell line is not sensitive to allosteric inhibition alone. 3. Incorrect EGFR mutation status of the cell line.	1. Perform a dose-response curve to determine the optimal concentration for your specific cell line. 2. Consider combination therapy with an ATP-competitive EGFR inhibitor (e.g., osimertinib) or an EGFR antibody (e.g., cetuximab). 3. Verify the EGFR mutation status (L858R/T790M) of your cells via sequencing.
High cytotoxicity observed even at low concentrations	1. Off-target effects. 2. Solvent (e.g., DMSO) toxicity. 3. Cell line is particularly sensitive.	1. Lower the concentration of JBJ-07-149 and shorten the incubation time. 2. Ensure the final concentration of the solvent in the cell culture medium is below a toxic threshold (typically <0.1% for DMSO). 3. Perform a viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic concentration range for your cells.
Compound precipitation in cell culture medium	1. Poor solubility of JBJ-07-149 at the working concentration. 2. Interaction with components of the culture medium.	1. Ensure the stock solution is fully dissolved before diluting into the medium. 2. Prepare the final working concentration by adding the stock solution to pre-warmed medium and vortexing gently. Avoid freeze-thaw cycles of the stock solution.
Inconsistent results between experiments	1. Variability in cell passage number or confluency. 2. Inconsistent preparation of JBJ-07-149 working solutions. 3. Variation in incubation times.	1. Use cells within a consistent range of passage numbers and seed them to achieve a consistent confluency at the time of treatment. 2. Prepare fresh working solutions of JBJ-07-149 from a validated stock for each experiment. 3. Standardize all incubation times precisely.

Quantitative Data Summary

Table 1: In Vitro Potency of JBJ-07-149

Parameter	Value	Cell Line/Condition	Reference
IC50	1.1 nM	Purified EGFR L858R/T790M	[1][2][3][4][5][6]
EC50	4.9 µM	Ba/F3 (L858R/T790M)	[1][3][4][5][6]
EC50	0.148 µM	Ba/F3 (L858R/T790M) with Cetuximab	[1][3][4][5]

Experimental Protocols

Protocol 1: Cell Proliferation Assay (MTT Assay)

• Cell Seeding: Seed Ba/F3 cells harboring the EGFR L858R/T790M mutation in a 96-well plate at a density of 5,000 cells per well in 100 µL of appropriate growth medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of JBJ-07-149 in DMSO. Create a serial dilution of JBJ-07-149 in growth medium to achieve final concentrations ranging from 0.01 µM to 100 µM.

• Cell Treatment: Add 100 µL of the diluted JBJ-07-149 solutions to the respective wells. For combination studies, add cetuximab to the desired final concentration. Include a vehicle control (DMSO) and a positive control (e.g., osimertinib).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the EC50 value.

Protocol 2: Western Blot Analysis of EGFR Phosphorylation

• Cell Culture and Treatment: Seed H1975 cells (human lung cancer cell line with EGFR L858R/T790M) in 6-well plates and grow to 70-80% confluency. Treat the cells with varying concentrations of JBJ-07-149 (e.g., 0.1, 1, 10 µM) for 24 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-EGFR (Tyr1068), total EGFR, phospho-AKT, total AKT, phospho-ERK1/2, and total ERK1/2 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to their respective total protein levels.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 3. JBJ-07-149 Datasheet DC Chemicals [dcchemicals.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 7. Single and dual targeting of mutant EGFR with an allosteric inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

solubility issues with JBJ-07-149 in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JBJ-07-149, a potent allosteric inhibitor of EGFRL858R/T790M.

Frequently Asked Questions (FAQs)

Q1: What is JBJ-07-149 and what is its primary mechanism of action?

JBJ-07-149 is a small molecule inhibitor that specifically targets the L858R/T790M mutant of the Epidermal Growth Factor Receptor (EGFR) with high potency (IC50 of 1.1 nM).[1][2][3] It functions as an allosteric inhibitor, meaning it binds to a site on the EGFR protein distinct from the ATP-binding pocket. This binding event modulates the receptor's activity. JBJ-07-149 has also been utilized as a ligand for the development of proteolysis-targeting chimeras (PROTACs), such as DDC-01-163.[2][4]

Q2: I am observing a precipitate after diluting my JBJ-07-149 stock solution into my aqueous experimental buffer. What is happening?

This is a common phenomenon known as "precipitation upon dilution" and is expected for compounds with low aqueous solubility like many kinase inhibitors.[5][6] When the concentrated stock solution, typically in an organic solvent like DMSO, is diluted into an aqueous buffer, the solubility of JBJ-07-149 in the final solution may be exceeded, causing it to "crash out" or precipitate.

Q3: What is the recommended solvent for preparing a stock solution of JBJ-07-149?

Q4: What is the maximum concentration of DMSO that is acceptable for my cell-based assays?

The tolerance of cell lines to DMSO can vary. However, it is a common practice to keep the final concentration of DMSO in cell culture media at or below 0.5%, with 0.1% being a widely accepted limit to minimize off-target effects and cytotoxicity. It is crucial to include a vehicle control (media with the same final DMSO concentration) in your experiments.

Troubleshooting Guide: Solubility Issues with JBJ-07-149

This guide provides a systematic approach to addressing solubility challenges with JBJ-07-149 in your experiments.

Initial Stock Solution Preparation

Problem: The powdered JBJ-07-149 does not fully dissolve in the organic solvent.

Possible Cause & Solution:

• Insufficient Solvent Volume: Ensure you have calculated the correct volume of solvent to achieve your desired stock concentration.

• Suboptimal Dissolution Technique:

  • Vortex the solution for several minutes.

  • If undissolved particles remain, gentle warming in a 37°C water bath for 5-10 minutes can aid dissolution.

  • Brief sonication can also be effective in breaking up small aggregates.

• Compound Purity and Form: Verify the purity of your compound and note if it is a salt or free base, as this can affect solubility.[5]

Precipitation in Aqueous Buffers

Problem: JBJ-07-149 precipitates out of solution upon dilution into an aqueous buffer (e.g., PBS, cell culture media).

Possible Causes & Solutions:

• Exceeding Aqueous Solubility Limit: The final concentration of JBJ-07-149 is too high for the aqueous environment.

  • Solution: Lower the final working concentration of JBJ-07-149 in your assay.

• Insufficient Co-solvent: The percentage of the organic solvent from the stock is too low in the final solution to maintain solubility.

  • Solution 1 (for in vitro assays): Increase the percentage of the organic co-solvent (e.g., DMSO) in the final solution. This is often acceptable for biochemical assays but should be carefully controlled in cell-based experiments.

  • Solution 2 (for cell-based assays): Prepare intermediate dilutions of your high-concentration stock in your organic solvent before the final dilution into the aqueous buffer. This can help prevent localized high concentrations that lead to precipitation.

• Buffer Composition: The pH or other components of your aqueous buffer may not be optimal for JBJ-07-149 solubility.

  • Solution: For ionizable compounds, adjusting the pH of the buffer can significantly impact solubility.[5]

Data Presentation

Table 1: Physicochemical Properties of JBJ-07-149

Property	Value	Reference
Molecular Formula	C₂₈H₂₆N₆O₂S	[1][3]
Molecular Weight	510.61 g/mol	[1][3]
Appearance	Solid	[3]

Table 2: Recommended Solvents and Storage for JBJ-07-149

Solvent	Recommended Use	Storage of Stock Solution	Reference
DMSO	Primary solvent for high-concentration stock solutions	-20°C for up to 2 weeks, -80°C for up to 6 months	[1]
Ethanol	Alternative organic solvent	Store at -20°C or -80°C	[7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of JBJ-07-149 in DMSO

• Weigh the Compound: Accurately weigh out 5.11 mg of JBJ-07-149 powder.

• Add Solvent: Add 1 mL of high-purity, anhydrous DMSO to the vial containing the JBJ-07-149.

• Dissolve: Vortex the solution thoroughly. If necessary, gently warm the vial in a 37°C water bath for 5-10 minutes or sonicate briefly to ensure complete dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

• Thaw Stock Solution: Thaw an aliquot of your 10 mM JBJ-07-149 stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of your stock solution in 100% DMSO. For example, dilute the 10 mM stock 1:10 in DMSO to create a 1 mM solution.

• Final Dilution: Add the stock or intermediate solution to your pre-warmed aqueous buffer while vortexing to ensure rapid and even dispersion. For example, to prepare a 10 µM working solution with a final DMSO concentration of 0.1%, add 1 µL of a 10 mM stock solution to 999 µL of your aqueous buffer.

Mandatory Visualizations

Caption: EGFR Signaling Pathways and the inhibitory action of JBJ-07-149.

Caption: A workflow for troubleshooting JBJ-07-149 solubility issues.

References

• 1. JBJ-07-149 Datasheet DC Chemicals [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 4. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

troubleshooting JBJ-07-149 inactivity in single-agent proliferation assays

Welcome to the technical support center for JBJ-07-149. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and effectively utilizing JBJ-07-149 in single-agent proliferation assays.

Frequently Asked Questions (FAQs)

Q1: What is JBJ-07-149 and what is its mechanism of action?

JBJ-07-149 is an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR), with high potency for the drug-resistant EGFRL858R/T790M mutant.[1][2] Unlike traditional ATP-competitive inhibitors that bind to the kinase's active site, JBJ-07-149 binds to a distinct, allosteric site. This binding stabilizes an inactive conformation of the EGFR kinase domain, thereby preventing its activation and downstream signaling.

Q2: Why is JBJ-07-149 showing little to no activity in my single-agent proliferation assay?

A key reason for the observed inactivity of JBJ-07-149 as a single agent is the dimerization of EGFR.[3][4] EGFR dimerization can induce a conformational change that closes the allosteric pocket, which in turn antagonizes the binding of JBJ-07-149.[1] This effect is particularly prominent in cell lines with high EGFR expression or in the presence of EGFR ligands.

Q3: How can the activity of JBJ-07-149 be enhanced in cell-based assays?

The inhibitory effect of JBJ-07-149 can be significantly increased by preventing EGFR dimerization. This is often achieved by co-treatment with an antibody that blocks dimerization, such as cetuximab.[2][4][5] The combination of JBJ-07-149 and cetuximab has been shown to be markedly more effective at inhibiting cell proliferation than JBJ-07-149 alone.[2][5]

Q4: What cell lines are appropriate for testing JBJ-07-149?

JBJ-07-149 has been shown to be effective against cell lines harboring the EGFRL858R/T790M mutation. The Ba/F3 cell line, an IL-3 dependent murine pro-B cell line, is often used as a model system and can be engineered to express various EGFR mutants.[1][5] When testing for single-agent activity, consider using cell lines with lower levels of EGFR expression or in the absence of EGFR ligands to minimize dimerization-induced resistance.[6] Human lung cancer cell lines such as H1975 and H3255GR, which endogenously express EGFRL858R/T790M, have also been used, though they may exhibit some resistance to single-agent treatment due to EGFR copy number gains and expression of other ERBB family members.[6]

Q5: Can JBJ-07-149 interfere with the chemistry of common proliferation assays?

While not specifically reported for JBJ-07-149, it is a possibility that any small molecule compound can interfere with the reagents used in proliferation assays (e.g., MTT, XTT, CellTiter-Glo). To control for this, it is crucial to run parallel experiments with the compound in cell-free media to assess any direct chemical reduction or interference with the assay reagents.

Troubleshooting Guide

This guide addresses common issues encountered when observing inactivity of JBJ-07-149 in single-agent proliferation assays.

Observation	Potential Cause	Recommended Action
No significant decrease in cell viability with JBJ-07-149 treatment.	EGFR Dimerization: High levels of EGFR expression or the presence of EGF in the serum can promote dimerization, hindering JBJ-07-149 binding.	1. Co-treat with an EGFR dimerization inhibitor: Use an antibody like cetuximab in combination with JBJ-07-149. 2. Use serum-free or low-serum media: Reduce the concentration of growth factors that can induce EGFR dimerization. 3. Select appropriate cell lines: Use cell lines with known sensitivity to allosteric EGFR inhibitors or those with lower EGFR expression levels.
Cell Line Resistance: The chosen cell line may have intrinsic resistance mechanisms beyond EGFR dimerization.	1. Verify EGFR mutation status: Confirm that the cell line expresses the target EGFR mutant (e.g., L858R/T790M). 2. Test a panel of cell lines: Use multiple cell lines to determine the spectrum of activity.
Suboptimal Assay Conditions: Incorrect seeding density, incubation time, or compound concentration can lead to inaccurate results.	1. Optimize cell seeding density: Ensure cells are in the logarithmic growth phase throughout the experiment.[7] 2. Perform a dose-response and time-course experiment: Test a wide range of JBJ-07-149 concentrations and multiple incubation time points (e.g., 24, 48, 72 hours).
High variability between replicate wells.	Uneven Cell Seeding: Inconsistent number of cells per well.	Ensure the cell suspension is homogenous before and during plating. Use proper pipetting techniques.
Edge Effects: Evaporation in the outer wells of the microplate can concentrate the compound and affect cell growth.	Fill the outer wells with sterile PBS or media and do not use them for experimental data points.[7]
Compound Precipitation: JBJ-07-149 may precipitate out of solution at higher concentrations.	Visually inspect the wells for any precipitate. If observed, consider using a lower concentration range or a different solvent system (ensure final solvent concentration is non-toxic to cells).
Apparent increase in cell viability at some concentrations.	Assay Interference: The compound may be directly reacting with the viability assay reagent.	Run a cell-free control with JBJ-07-149 and the assay reagent to check for direct chemical interactions.
Metabolic Shift: Some compounds can induce a stress response that increases cellular metabolic activity, which can be misinterpreted as increased viability by metabolic assays (e.g., MTT).	Consider using a non-metabolic assay for viability, such as a DNA synthesis assay (e.g., BrdU) or a cell counting method.

Quantitative Data Summary

The following table summarizes the reported inhibitory concentrations of JBJ-07-149.

Parameter	Condition	Cell Line	Value	Reference
IC50	in vitro enzyme assay (EGFRL858R/T790M)	-	1.1 nM	[2][5]
EC50	Single-agent proliferation assay	Ba/F3	4.9 µM	[2][5]
EC50	Combination with Cetuximab	Ba/F3	0.148 µM	[2][5]

Experimental Protocols

Protocol: MTT Assay for Single-Agent Proliferation

This protocol is a representative method for assessing the effect of JBJ-07-149 on cell proliferation using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• JBJ-07-149

• Appropriate cell line (e.g., Ba/F3 expressing EGFRL858R/T790M)

• Complete cell culture medium

• Sterile 96-well plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring they are in the logarithmic growth phase.

  • Prepare a cell suspension at the optimal seeding density (to be determined empirically for each cell line, typically 5,000-10,000 cells/well).

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment (for adherent cells).

• Compound Treatment:

  • Prepare a stock solution of JBJ-07-149 in an appropriate solvent (e.g., DMSO).

  • Perform serial dilutions of JBJ-07-149 in complete culture medium to achieve the desired final concentrations. A broad range is recommended for initial experiments (e.g., 0.01 µM to 50 µM).

  • Include a "vehicle control" (medium with the same final concentration of solvent) and an "untreated control" (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the diluted compound or control solutions.

• Incubation:

  • Incubate the plate for the desired duration (e.g., 72 hours) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the treatment incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "medium only" blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbancetreated / Absorbancevehicle control) * 100

  • Plot the percent viability against the logarithm of the JBJ-07-149 concentration to generate a dose-response curve and determine the EC50 value.

Visualizations

EGFR Signaling Pathway and Inhibition by JBJ-07-149

Caption: Simplified EGFR signaling pathway and the point of allosteric inhibition by JBJ-07-149.

Troubleshooting Workflow for JBJ-07-149 Inactivity

Caption: A logical workflow for troubleshooting the lack of single-agent activity of JBJ-07-149.

Experimental Workflow for MTT Assay

References

• 1. A Constitutive EGFR Kinase Dimer to Study Inhibitor Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Allosteric inhibition of drug resistant forms of EGFR L858R mutant NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 5. benchchem.com [benchchem.com]
• 6. Single and dual targeting of mutant EGFR with an allosteric inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Cellular Uptake of JBJ-07-149

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing the cellular uptake of JBJ-07-149, a potent allosteric inhibitor of EGFRL858R/T790M.[1][2][3][4]

Troubleshooting Guide

Researchers observing a significant discrepancy between the biochemical potency (IC50) and cellular activity (EC50) of JBJ-07-149 may be facing challenges with its cellular uptake or retention.[1][3][4][5] This guide provides a systematic approach to identifying and overcoming these issues.

Logical Flow for Troubleshooting Poor Cellular Uptake of JBJ-07-149

Caption: A flowchart for troubleshooting suboptimal cellular activity of JBJ-07-149.

Frequently Asked Questions (FAQs)

Q1: Why is the cellular EC50 of JBJ-07-149 so much higher than its biochemical IC50?

A significant divergence between biochemical and cellular potency often suggests that the compound is not reaching its intracellular target in sufficient concentrations.[1][3][4][5] This can be due to several factors including poor membrane permeability, active efflux from the cell, or rapid intracellular degradation.

Q2: How can I determine if JBJ-07-149 is entering the cells?

Direct quantification of intracellular drug concentration is the most reliable method. Techniques such as high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) on cell lysates can provide precise measurements.[6] Alternatively, fluorescently labeling JBJ-07-149 or using a fluorescent derivative would allow for visualization of cellular uptake via fluorescence microscopy or quantification by flow cytometry.[6][7]

Q3: What are some initial steps to improve the solubility of JBJ-07-149 in my cell culture medium?

If you observe precipitation after adding JBJ-07-149 to your media, consider the following:

• Optimize DMSO Concentration: While a common solvent, high concentrations of DMSO can be toxic to cells. Aim for a final concentration of 0.5% or lower.

• Use of Pluronic F-68: This non-ionic surfactant can help to increase the solubility of hydrophobic compounds in aqueous solutions.

• Serum Concentration: The presence of serum proteins in the culture medium can sometimes aid in the solubilization of small molecules.

Q4: Could active efflux be a reason for the poor cellular activity of JBJ-07-149?

Yes, many cells express ATP-binding cassette (ABC) transporters that can actively pump foreign compounds out of the cell, thereby reducing their intracellular concentration and efficacy. To test for this, you can co-incubate your cells with JBJ-07-149 and a known efflux pump inhibitor, such as verapamil or cyclosporin A. A significant increase in the activity of JBJ-07-149 in the presence of an efflux pump inhibitor would suggest that it is a substrate for these transporters.

Q5: Are there any chemical modifications to JBJ-07-149 that could improve its cellular uptake?

Based on general principles for improving small molecule uptake, several strategies could be explored:

• Prodrug Approach: Temporarily masking polar functional groups with lipophilic moieties can enhance passive diffusion across the cell membrane.[8][9] These lipophilic groups are then cleaved by intracellular enzymes to release the active drug.

• Increased Lipophilicity: Strategic addition of non-polar groups to the molecule can increase its overall lipophilicity, which often correlates with better membrane permeability.[8][10]

Q6: Can I use delivery vehicles to enhance the uptake of JBJ-07-149?

Encapsulating JBJ-07-149 into nanocarriers is a viable strategy to improve its cellular delivery.[8][9] Common options include:

• Liposomes: These lipid-based vesicles can fuse with the cell membrane to deliver their cargo directly into the cytoplasm.[9]

• Polymeric Nanoparticles: Biodegradable polymers can be used to encapsulate the drug and facilitate its uptake through endocytosis.

Data Presentation

Table 1: Physicochemical Properties and Cellular Activity of JBJ-07-149

Property	Value	Reference
Molecular Formula	C28H26N6O2S	[2][4]
Molecular Weight	510.61 g/mol	[2][4]
Target	EGFRL858R/T790M	[1][2][4]
Biochemical IC50	1.1 nM	[1][2][3][4][5]
Cellular EC50 (alone)	4.9 µM	[1][3][5]
Cellular EC50 (with Cetuximab)	0.148 µM	[1][3][4]

Table 2: Suggested Concentrations for Troubleshooting Reagents

Reagent	Working Concentration	Purpose
Verapamil	1-10 µM	P-glycoprotein (MDR1) inhibitor
Cyclosporin A	1-10 µM	Broad-spectrum ABC transporter inhibitor
Pluronic F-68	0.01-0.1% (w/v)	Solubilizing agent

Experimental Protocols

Protocol 1: Quantification of Intracellular JBJ-07-149 using HPLC-MS

Objective: To determine the intracellular concentration of JBJ-07-149.

Workflow for Quantifying Intracellular JBJ-07-149

Caption: A workflow for measuring the intracellular concentration of JBJ-07-149.

Methodology:

• Cell Seeding: Seed cells (e.g., H1975) in 6-well plates and allow them to adhere overnight.

• Treatment: Treat cells with the desired concentration of JBJ-07-149 for various time points (e.g., 1, 4, 24 hours). Include vehicle-treated cells as a control.

• Washing: Aspirate the medium and wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove any extracellular compound.

• Cell Lysis and Protein Precipitation: Add a known volume of ice-cold acetonitrile containing a suitable internal standard to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet precipitated proteins and cell debris.

• Sample Analysis: Carefully collect the supernatant and analyze it using a validated HPLC-MS method to determine the concentration of JBJ-07-149.

• Normalization: Determine the cell number or total protein content in a parallel set of wells to normalize the intracellular drug concentration.

Protocol 2: Assessing the Impact of Efflux Pump Inhibitors

Objective: To determine if JBJ-07-149 is a substrate for cellular efflux pumps.

Methodology:

• Cell Seeding: Seed cells in 96-well plates.

• Pre-treatment: Pre-incubate the cells with an efflux pump inhibitor (e.g., 10 µM verapamil) or vehicle for 1 hour.

• Co-treatment: Add a range of concentrations of JBJ-07-149 to the wells, both with and without the efflux pump inhibitor.

• Incubation: Incubate for a period sufficient to observe a biological effect (e.g., 72 hours for a proliferation assay).

• Assay: Perform a cell viability assay (e.g., CellTiter-Glo®).

• Analysis: Compare the EC50 values of JBJ-07-149 in the presence and absence of the efflux pump inhibitor. A leftward shift in the dose-response curve in the presence of the inhibitor indicates that JBJ-07-149 is likely a substrate for efflux.

Signaling Pathway

EGFR Signaling Pathway Targeted by JBJ-07-149

Caption: JBJ-07-149 allosterically inhibits mutant EGFR, blocking downstream signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 3. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JBJ-07-149 Datasheet DC Chemicals [dcchemicals.com]
• 5. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improving cellular uptake and bioavailability of periplocymarin-linoleic acid prodrug by combining PEGylated liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

stability of JBJ-07-149 in DMSO at -20°C and -80°C

This technical support guide provides information on the stability of the EGFR inhibitor, JBJ-07-149, when stored in dimethyl sulfoxide (B87167) (DMSO) at -20°C and -80°C. It is designed for researchers, scientists, and drug development professionals to ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for JBJ-07-149 in DMSO?

While specific stability data for JBJ-07-149 in DMSO at -20°C and -80°C is not publicly available, general best practices for storing small molecules in DMSO suggest that storage at -80°C is preferable for long-term stability. For short-term storage, -20°C is also widely used.[1] It is crucial to use anhydrous DMSO to prepare stock solutions, as water content can promote degradation of susceptible compounds.[2][3][4]

Q2: How stable is JBJ-07-149 in DMSO at -20°C versus -80°C?

Direct comparative stability studies on JBJ-07-149 at these two temperatures have not been published. However, for many small molecules, storage at -80°C minimizes the potential for degradation over extended periods compared to -20°C. To ensure the highest quality of your compound for sensitive assays, particularly after long-term storage, validating the integrity of your JBJ-07-149 stock is recommended.

Q3: Do freeze-thaw cycles affect the stability of JBJ-07-149 in DMSO?

Multiple studies on a diverse range of small molecules have shown that freeze-thaw cycles do not cause significant compound loss.[3][4][5] However, it is good laboratory practice to prepare small, single-use aliquots of your JBJ-07-149 stock solution to minimize the number of freeze-thaw cycles and reduce the risk of introducing atmospheric moisture, which can impact compound stability.[2][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results using JBJ-07-149.	Compound degradation due to improper storage.	1. Prepare fresh stock solutions of JBJ-07-149 in anhydrous DMSO.2. Perform a stability test on your current stock solution (see Experimental Protocol below).3. Aliquot stock solutions to minimize freeze-thaw cycles.
Precipitation observed in the JBJ-07-149 stock solution upon thawing.	The compound may have low solubility at colder temperatures or the concentration may be too high.	1. Gently warm the vial to room temperature and vortex to redissolve the compound.2. If precipitation persists, centrifuge the vial and use the supernatant, taking into account the potential for a lower effective concentration.3. Consider preparing a fresh stock solution at a lower concentration.

Data on General Compound Stability in DMSO

While specific data for JBJ-07-149 is unavailable, the following table summarizes general findings on the stability of small molecules in DMSO.

Condition	Observation	Reference
Water Content	Increased water content in DMSO can lead to the degradation of susceptible compounds.	[2][3][4]
Freeze/Thaw Cycles	No significant compound loss was observed for a diverse set of compounds after multiple freeze/thaw cycles.	[3][4][5]
Storage Temperature	The majority of compounds are stable for extended periods when stored at 4°C or lower.	[2][3]
Container Material	No significant difference in compound recovery was found between glass and polypropylene (B1209903) containers over 5 months at room temperature.	[3][4]

Experimental Protocols

To determine the precise stability of JBJ-07-149 under your specific laboratory conditions, the following experimental protocol is recommended.

Protocol: Assessing the Stability of JBJ-07-149 in DMSO

1. Preparation of Stock Solution:

• Dissolve JBJ-07-149 in anhydrous DMSO to a final concentration of 10 mM.
• Prepare multiple small aliquots in amber, tightly sealed vials to minimize exposure to light and moisture.[2]

2. Storage Conditions:

• Store the aliquots at -20°C and -80°C.
• Prepare a "time-zero" (T=0) sample that is analyzed immediately after preparation.[2]

3. Sample Collection:

• At designated time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot from each storage temperature.

4. Sample Analysis:

• Analyze the concentration and purity of JBJ-07-149 in each sample using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.[2]
• Compare the results of the stored samples to the T=0 sample to determine the percentage of the compound remaining.

Visualizations

To aid in understanding the experimental workflow and the biological context of JBJ-07-149, the following diagrams are provided.

Caption: Experimental workflow for assessing JBJ-07-149 stability in DMSO.

JBJ-07-149 is an inhibitor of the Epidermal Growth Factor Receptor (EGFR), specifically targeting the L858R/T790M mutant.[7][8][9] The following diagram illustrates a simplified EGFR signaling pathway.

Caption: Simplified EGFR signaling pathway and the inhibitory action of JBJ-07-149.

References

• 1. A Constitutive EGFR Kinase Dimer to Study Inhibitor Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Studies on Repository Compound Stability in DMSO under Various Conditions | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 9. medchemexpress.com [medchemexpress.com]

addressing unexpected toxicity with JBJ-07-149 treatment

This technical support center provides guidance for researchers, scientists, and drug development professionals utilizing the mutant-selective allosteric EGFR inhibitor, JBJ-07-149. The following troubleshooting guides and frequently asked questions (FAQs) address potential issues, including unexpected toxicity, that may be encountered during pre-clinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is JBJ-07-149 and what is its primary mechanism of action?

JBJ-07-149 is a potent and selective allosteric inhibitor of Epidermal Growth Factor Receptor (EGFR) harboring the L858R/T790M mutations.[1][2] Unlike ATP-competitive inhibitors that bind to the kinase active site, JBJ-07-149 binds to an allosteric pocket, offering a different mechanism to overcome drug resistance.[3][4] It has been primarily used as a research tool and as a building block for developing PROteolysis TArgeting Chimeras (PROTACs), such as DDC-01-163, which are designed to degrade the target protein.[3]

Q2: What are the reported IC50 and EC50 values for JBJ-07-149?

The in vitro inhibitory concentration (IC50) for JBJ-07-149 against EGFR L858R/T790M is 1.1 nM.[1][3] In cellular proliferation assays using Ba/F3 cells, the half-maximal effective concentration (EC50) is 4.9 µM when used as a single agent, and this improves to 0.148 µM in the presence of Cetuximab.[1][3]

Q3: Has JBJ-07-149 been tested in clinical trials?

Based on the available scientific literature, JBJ-07-149 is a preclinical compound and has not been reported in human clinical trials. Its use is intended for research purposes only.

Q4: What kind of toxicities are generally associated with EGFR inhibitors?

While specific unexpected toxicities for JBJ-07-149 are not documented, EGFR inhibitors as a class can be associated with on-target side effects due to the role of EGFR in normal tissues. These commonly include dermatological toxicities (rash, dry skin), gastrointestinal issues (diarrhea), and less frequently, interstitial lung disease. It is important to monitor for these potential effects in preclinical models.

Troubleshooting Guide: Addressing Unexpected Toxicity

Researchers encountering unexpected toxicity in their experimental models when using JBJ-07-149 should consider the following troubleshooting steps.

Issue 1: Higher than expected cytotoxicity in cell-based assays.

Possible Cause 1: Off-target effects at high concentrations.

• Troubleshooting Protocol:

  • Dose-Response Curve: Generate a more detailed dose-response curve with a wider range of concentrations to determine a more precise EC50 value in your specific cell line.

  • Cell Line Specificity: Test JBJ-07-149 on a control cell line that does not express the target EGFR mutations to assess off-target cytotoxicity.

  • Incubation Time: Vary the incubation time to see if toxicity is time-dependent. Shorter incubation times may be sufficient for target engagement without inducing general cytotoxicity.

Possible Cause 2: Solvent toxicity.

• Troubleshooting Protocol:

  • Solvent Control: Run a vehicle-only control (e.g., DMSO) at the same concentrations used to deliver JBJ-07-149 to ensure the solvent is not the source of toxicity.

  • Final Solvent Concentration: Ensure the final concentration of the solvent in the culture medium is below the recommended threshold for your cell line (typically <0.1% for DMSO).

Issue 2: Adverse effects observed in animal models (e.g., weight loss, lethargy, skin rash).

Possible Cause 1: On-target toxicity in normal tissues.

• Troubleshooting Protocol:

  • Dose Reduction: Reduce the administered dose of JBJ-07-149 to determine if the adverse effects are dose-dependent.

  • Dosing Schedule Modification: Change the dosing schedule (e.g., from daily to every other day) to allow for a recovery period.

  • Combination Therapy: Consider combining a lower dose of JBJ-07-149 with another EGFR inhibitor, such as an ATP-competitive inhibitor like osimertinib, which has been shown to have synergistic effects and could allow for dose reduction of each agent.[5][6]

Possible Cause 2: Formulation or vehicle-related issues.

• Troubleshooting Protocol:

  • Vehicle Control Group: Ensure a robust vehicle-only control group is included in the study to rule out any toxicity associated with the formulation.

  • Alternative Formulation: If the vehicle is suspected to be the issue, explore alternative, well-tolerated formulation strategies.

Data Presentation

Table 1: In Vitro and Cellular Activity of JBJ-07-149

Parameter	Value	Cell Line / Condition	Reference
IC50	1.1 nM	Purified EGFR L858R/T790M	[1][3]
EC50	4.9 µM	Ba/F3 (L858R/T790M)	[1][3]
EC50	0.148 µM	Ba/F3 (L858R/T790M) with Cetuximab	[1][3]

Experimental Protocols

Protocol 1: Cellular Proliferation Assay (Based on Ba/F3 cells)

• Cell Seeding: Seed Ba/F3 cells expressing the EGFR L858R/T790M mutant in 96-well plates at a density of 5,000 cells per well in appropriate growth medium.

• Compound Preparation: Prepare a serial dilution of JBJ-07-149 in the growth medium. Also, prepare a vehicle control (e.g., DMSO).

• Treatment: Add the diluted JBJ-07-149 or vehicle control to the appropriate wells. For combination studies, add a fixed concentration of the second compound (e.g., Cetuximab) to all wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Viability Assessment: Assess cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay, following the manufacturer's instructions.

• Data Analysis: Normalize the viability data to the vehicle control and plot the results as a dose-response curve to determine the EC50 value.

Visualizations

Caption: EGFR Signaling Pathway and Points of Inhibition.

Caption: Troubleshooting Workflow for Unexpected Toxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 3. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An allosteric inhibitor against the therapy-resistant mutant forms of EGFR in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Single and dual targeting of mutant EGFR with an allosteric inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Single and Dual Targeting of Mutant EGFR with an Allosteric Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating the Hook Effect with JBJ-07-149-Based PROTACs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JBJ-07-149-based PROTACs. The focus is to address and mitigate the "hook effect," a common experimental challenge that can lead to misinterpretation of degradation data.

Frequently Asked Questions (FAQs)

Q1: What is the "hook effect" in the context of JBJ-07-149-based PROTAC experiments?

A1: The "hook effect" is a phenomenon observed in PROTAC dose-response experiments where the degradation of the target protein decreases at high PROTAC concentrations.[1][2] This results in a characteristic bell-shaped or U-shaped dose-response curve.[1][3] Instead of a standard sigmoidal curve where increasing concentrations lead to a plateau of maximum effect, high concentrations of a PROTAC can paradoxically reduce its degradation efficacy.[1] This occurs because at excessive concentrations, the PROTAC is more likely to form non-productive binary complexes with either the target protein (e.g., EGFR mutants for JBJ-07-149) or the E3 ligase, rather than the productive ternary complex required for degradation.[1][3]

Q2: Why is it critical to identify and mitigate the hook effect?

A2: Failing to recognize the hook effect can lead to significant misinterpretation of experimental results. A potent JBJ-07-149-based PROTAC might be incorrectly classified as inactive if tested at concentrations that are too high, falling on the downward slope of the bell-shaped curve where degradation is minimal.[4] Understanding and mitigating the hook effect is crucial for accurately determining key parameters like the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax), which are vital for structure-activity relationship (SAR) studies and candidate selection.[1]

Q3: What are the primary causes of the hook effect with JBJ-07-149-based PROTACs?

A3: The primary cause is the formation of unproductive binary complexes at high PROTAC concentrations.[1] A PROTAC's efficacy depends on forming a productive ternary complex between the target protein and an E3 ligase.[5] At excessive concentrations, the PROTAC can independently bind to either the target protein or the E3 ligase, creating binary complexes that cannot facilitate ubiquitination and subsequent degradation.[1] Factors that can exacerbate the hook effect include a significant imbalance in the PROTAC's binding affinities for the target protein versus the E3 ligase and suboptimal linker design that does not favor stable ternary complex formation.[6]

Q4: Can the choice of E3 ligase influence the hook effect?

A4: Yes, the choice of E3 ligase can influence the hook effect. Different E3 ligases have varying expression levels in different cell lines and may have different affinities for the PROTAC's E3 ligase ligand.[7] These differences can affect the equilibrium of binary versus ternary complex formation, thus influencing the concentration at which the hook effect is observed. It is essential to confirm the expression of the recruited E3 ligase (e.g., Cereblon or VHL) in the experimental cell line.[3]

Troubleshooting Guides

Problem 1: A significant hook effect is observed in my cellular degradation assay (e.g., Western Blot).

• Possible Cause: The PROTAC concentrations used are too high, leading to the formation of non-productive binary complexes.[6]

• Solution: Perform a wider and more granular dose-response curve. It is recommended to use at least 8-10 concentrations with half-log dilutions to accurately determine the optimal concentration for maximal degradation (Dmax) and the concentration at which the hook effect begins.[3][4] Start from a very low concentration (e.g., pM range) and extend to a high concentration (e.g., 10-100 µM).[1]

• Possible Cause: Poor stability of the ternary complex.

• Solution: Characterize the ternary complex using biophysical assays like Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), or Isothermal Titration Calorimetry (ITC) to assess its stability and cooperativity.[6] A low cooperativity value may indicate an unstable complex.

• Possible Cause: Suboptimal linker design.

• Solution: If resources permit, synthesize and test a series of PROTACs with varying linker lengths and compositions. An optimized linker can promote more stable ternary complex formation and mitigate the hook effect.[6][8]

Problem 2: My JBJ-07-149-based PROTAC shows weak or no degradation at concentrations where I expect it to be active.

• Possible Cause: The tested concentrations fall entirely within the hook effect region.[4]

• Solution: Test a much broader range of concentrations, including significantly lower concentrations, to identify the optimal degradation window.[1]

• Possible Cause: Poor cell permeability of the PROTAC.

• Solution: Evaluate the cell permeability of your PROTAC using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA).[1] PROTACs are large molecules and may have limited cellular uptake.[3]

• Possible Cause: Low expression of the target protein or the recruited E3 ligase in the cell line.

• Solution: Confirm the expression levels of both the target protein (e.g., specific EGFR mutant) and the E3 ligase (e.g., Cereblon or VHL) in your chosen cell line via Western Blot or qPCR.[1][3]

Problem 3: Biophysical assays show weak ternary complex formation.

• Possible Cause: Imbalanced binary binding affinities of the PROTAC for the target protein and the E3 ligase.

• Solution: Measure the binary binding affinities separately. If there is a large disparity, consider redesigning the warhead (JBJ-07-149 moiety) or the E3 ligase ligand to achieve more balanced affinities.[6]

• Possible Cause: Steric hindrance due to a suboptimal linker.

• Solution: Test PROTACs with longer or more flexible linkers to prevent steric clash and facilitate simultaneous binding of the target protein and the E3 ligase.[6]

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from experiments with a JBJ-07-149-based PROTAC to illustrate the hook effect and the impact of mitigation strategies.

Table 1: Dose-Response Data for a JBJ-07-149-Based PROTAC Exhibiting a Pronounced Hook Effect

PROTAC Concentration (nM)	% Target Protein Degradation
0.1	5%
1	25%
10	70%
100	95% (Dmax)
1000	60%
10000	20%

Table 2: Comparison of DC50 and Dmax Values Before and After Optimization

PROTAC Variant	DC50 (nM)	Dmax (%)	Hook Effect Onset (nM)
Initial PROTAC	5	95%	>100
Optimized Linker PROTAC	2	98%	>1000

Experimental Protocols

Protocol 1: Dose-Response Analysis by Western Blot

This protocol outlines the general steps for assessing target protein degradation via Western blotting.[3]

• Cell Seeding: Plate cells (e.g., expressing mutant EGFR) at an appropriate density in 6-well or 12-well plates and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the JBJ-07-149-based PROTAC in a complete medium. A recommended range to capture the hook effect is from 0.1 nM to 10 µM.[3]

• Treatment: Treat the cells with the varying concentrations of the PROTAC for a predetermined time, typically 4-24 hours. Include a vehicle control (e.g., DMSO).[3]

• Cell Lysis: After incubation, wash the cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.[3]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.[3][4]

• Western Blotting:

  • Load equal amounts of protein (e.g., 15-30 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-EGFR) overnight at 4°C. Use a loading control antibody (e.g., GAPDH, β-actin) to ensure equal protein loading.[3]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the protein bands.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the loading control. Plot the normalized protein levels against the log of the PROTAC concentration to visualize the dose-response curve and identify the DC50, Dmax, and the onset of the hook effect.[3]

Protocol 2: AlphaLISA for Ternary Complex Formation

This protocol provides a general framework for assessing ternary complex formation using an AlphaLISA assay.[4]

• Reagent Preparation:

  • Prepare serial dilutions of the JBJ-07-149-based PROTAC in assay buffer.

  • Prepare solutions of the tagged target protein (e.g., GST-tagged EGFR) and the tagged E3 ligase (e.g., FLAG-tagged Cereblon) in assay buffer.

• Assay Plate Setup:

  • In a 384-well plate, add the target protein, E3 ligase, and PROTAC dilutions.

  • Include controls with no PROTAC and no proteins.

  • Incubate the plate to allow for ternary complex formation.

• Bead Addition:

  • Add AlphaLISA acceptor beads (e.g., anti-GST) and donor beads (e.g., anti-FLAG) to the wells.

  • Incubate the plate in the dark to allow for bead-protein binding.

• Signal Detection: Read the plate on an AlphaLISA-compatible plate reader.

• Data Analysis: The AlphaLISA signal is proportional to the amount of ternary complex formed. Plot the signal against the PROTAC concentration to determine the concentration range that promotes maximal ternary complex formation.

Visualizations

Caption: Signaling pathway for PROTAC-mediated protein degradation.

Caption: Mechanism of the hook effect at high PROTAC concentrations.

Caption: Experimental workflow for troubleshooting the hook effect.

References

• 1. benchchem.com [benchchem.com]
• 2. Critical assessment of targeted protein degradation as a research tool and pharmacological modality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 6. benchchem.com [benchchem.com]
• 7. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Refining In Vivo Dosage of JBJ-07-149

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the in vivo dosage of the allosteric EGFR inhibitor, JBJ-07-149.

Disclaimer: Publicly available in vivo data for JBJ-07-149 is limited. The following guidance is based on general protocols for in vivo studies of experimental EGFR inhibitors and data from related compounds. Researchers should perform their own dose-finding studies to determine the optimal dosage for their specific animal models and experimental goals.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JBJ-07-149?

A1: JBJ-07-149 is an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR).[1][2] It specifically targets the drug-resistant L858R/T790M mutant of EGFR.[1][3][4][5] Unlike ATP-competitive inhibitors that bind to the kinase active site, allosteric inhibitors bind to a different site on the protein, inducing a conformational change that inactivates the receptor.[6][7] JBJ-07-149 has been used as a parent compound for the development of proteolysis-targeting chimeras (PROTACs), such as DDC-01-163, which induce the degradation of the target protein.[1][3]

Q2: Is there a recommended starting dose for in vivo studies with JBJ-07-149?

A2: There is no publicly available established in vivo dosage for JBJ-07-149. For novel experimental EGFR inhibitors, a dose-finding study, such as a Maximum Tolerated Dose (MTD) study, is essential.[8] A literature review of similar compounds can provide a starting point. For instance, a related allosteric EGFR inhibitor, JBJ-04-125-02, has been used in mice at doses of 50 mg/kg and 100 mg/kg.[9]

Q3: How do I determine the Maximum Tolerated Dose (MTD) for JBJ-07-149?

A3: An MTD study is crucial to identify a dose that is effective without causing unacceptable toxicity. The general protocol involves a dose-escalation scheme in a small cohort of animals. Key parameters to monitor include body weight, clinical signs of toxicity (e.g., changes in behavior, posture, activity), and food and water intake.[8] A sustained body weight loss of over 20% is often considered a sign of severe toxicity.[8]

Q4: What are the common challenges in formulating JBJ-07-149 for in vivo administration?

A4: Like many small molecule inhibitors, JBJ-07-149 may have limited aqueous solubility. A suitable vehicle is necessary to ensure its solubility and stability for in vivo administration.[8] Common vehicles include saline, phosphate-buffered saline (PBS), or mixtures of solvents like DMSO, polyethylene (B3416737) glycol (PEG), and Tween 80.[8] It is critical to minimize the concentration of organic solvents to avoid vehicle-induced toxicity.[8] Preliminary formulation studies are recommended to determine the optimal vehicle.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
High toxicity observed at initial doses (e.g., significant weight loss, lethargy)	The starting dose is too high.	- Immediately reduce the dosage. - Review the MTD study design and consider a wider dose range with smaller increments. - Evaluate the formulation for potential vehicle-induced toxicity.
Lack of efficacy in tumor xenograft models	- The dose is too low. - Poor bioavailability of the compound. - The tumor model is not sensitive to EGFR inhibition. - Suboptimal dosing frequency.	- Increase the dose, not exceeding the MTD. - Conduct pharmacokinetic (PK) studies to assess drug exposure in plasma and tumor tissue. - Confirm the expression and activation of the target EGFR mutant in your xenograft model. - Optimize the dosing schedule (e.g., from once daily to twice daily) based on PK data.
High variability in tumor response within the same treatment group	- Inconsistent drug administration. - Heterogeneity of the tumor xenografts. - Issues with the formulation's stability or homogeneity.	- Ensure consistent and accurate dosing technique (e.g., oral gavage, intraperitoneal injection). - Start with a uniform tumor size at the beginning of the study. - Prepare fresh formulations regularly and ensure they are well-mixed before each administration.

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of JBJ-07-149 that can be administered without causing life-threatening toxicity.

Methodology:

• Animal Model: Use the same species and strain of animal that will be used for the efficacy studies (e.g., immunodeficient mice for xenografts).

• Group Allocation: Randomly assign animals to several dose groups, including a vehicle control group (typically 3-5 animals per group).

• Dose Selection: Based on in vitro data and literature on similar compounds, select a range of starting doses. A logarithmic dose escalation can be employed.

• Drug Administration: Administer JBJ-07-149 and the vehicle control according to the planned route and schedule (e.g., daily oral gavage for 14 days).[8]

• Monitoring:

  • Body Weight: Measure at least three times a week.[8]

  • Clinical Signs: Observe daily for signs of toxicity (e.g., changes in posture, activity, grooming).[8]

  • Food and Water Intake: Monitor daily.

• Endpoint: The study typically concludes after the last dose. The MTD is defined as the highest dose that does not cause mortality or more than a 20% sustained loss in body weight.

Protocol 2: Efficacy Study in a Tumor Xenograft Model

Objective: To evaluate the anti-tumor efficacy of JBJ-07-149 at well-tolerated doses.

Methodology:

• Cell Culture and Implantation: Culture a human cancer cell line with the EGFR L858R/T790M mutation (e.g., NCI-H1975) and implant the cells subcutaneously into immunodeficient mice.[8]

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-200 mm³) before starting treatment. Measure tumor volume regularly using calipers.[8]

• Group Allocation: Randomize animals into treatment groups, including a vehicle control and potentially a positive control (a known EGFR inhibitor).

• Treatment: Administer JBJ-07-149 at doses at or below the determined MTD.

• Monitoring:

  • Tumor Volume: Measure 2-3 times per week.[8]

  • Body Weight: Monitor 2-3 times per week as an indicator of toxicity.[8]

  • Clinical Signs: Daily observation for any signs of distress.[8]

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or as defined by the experimental protocol.

Data Presentation

Table 1: In Vitro Activity of JBJ-07-149

Assay	Cell Line/Target	IC50 / EC50	Notes
Biochemical Assay	EGFR L858R/T790M	1.1 nM	[1][4][5]
Cell Proliferation	Ba/F3 (EGFR L858R/T790M)	4.9 µM	As a single agent.[1][4][5]
Cell Proliferation	Ba/F3 (EGFR L858R/T790M)	0.148 µM	In the presence of Cetuximab.[1][4][5]

Table 2: Example Dosing of a Related Allosteric EGFR Inhibitor (JBJ-04-125-02) in Mice

Compound	Dose (mg/kg)	Animal Model	Efficacy	Reference
JBJ-04-125-02	50	Xenograft	Tumor regression	[9]
JBJ-04-125-02	100	Xenograft	Reduction in EGFR phosphorylation	[9]

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of JBJ-07-149.

Caption: General workflow for refining the in vivo dosage of an experimental compound.

Caption: A decision tree for troubleshooting common issues in in vivo dosing experiments.

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 6. Allosteric inhibition of drug resistant forms of EGFR L858R mutant NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Single and dual targeting of mutant EGFR with an allosteric inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to JBJ-07-149 in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers overcome challenges encountered during experiments with the allosteric EGFR inhibitor, JBJ-07-149.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JBJ-07-149?

JBJ-07-149 is an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR).[1][2] Unlike traditional ATP-competitive inhibitors, it binds to a pocket distinct from the ATP-binding site. This allows it to be effective against EGFR mutants that have developed resistance to other inhibitors, such as the L858R/T790M double mutant, which has an IC50 of 1.1 nM for JBJ-07-149.[1][3][4]

Q2: My cancer cell line, which was initially sensitive to JBJ-07-149, is now showing reduced response. What are the potential mechanisms of acquired resistance?

Acquired resistance to targeted therapies like JBJ-07-149 can arise through several mechanisms:[5][6][7][8]

• Secondary Mutations in EGFR: Although JBJ-07-149 is effective against the T790M mutation, new mutations within the allosteric binding site could emerge, preventing the drug from binding effectively.

• Bypass Signaling Pathway Activation: Cancer cells can activate alternative signaling pathways to circumvent the EGFR blockade.[5][7] Common bypass pathways include the activation of other receptor tyrosine kinases (RTKs) like HER2, MET, or FGFR, or downstream signaling molecules in pathways like PI3K/AKT/mTOR or RAS/RAF/ERK.[5][9]

• Target Protein Overexpression: A significant increase in the expression of the target protein (EGFR) can sometimes titrate out the inhibitor, requiring higher concentrations to achieve the same effect.

• Drug Efflux: Increased expression of drug efflux pumps, such as P-glycoprotein (MDR1), can actively remove JBJ-07-149 from the cell, reducing its intracellular concentration and efficacy.[8]

Troubleshooting Guide

Problem 1: Decreased Cell Viability in Response to JBJ-07-149 Treatment is Less Than Expected.

If you observe a diminished effect of JBJ-07-149 on cancer cell viability, consider the following troubleshooting steps.

Workflow for Investigating Reduced JBJ-07-149 Efficacy

Caption: Troubleshooting workflow for reduced JBJ-07-149 efficacy.

Suggested Experiments and Data Interpretation:

• Confirm Drug Integrity:

  • Action: Verify the concentration and stability of your JBJ-07-149 stock solution. If possible, test its activity on a sensitive control cell line.

  • Rationale: Improper storage or handling can lead to degradation of the compound.

• Validate Cell Viability Assay:

  • Action: Ensure your cell viability assay (e.g., MTT, MTS) is performing optimally.[10][11][12][13] Include positive and negative controls.

  • Rationale: Assay artifacts can be mistaken for drug resistance.

• Analyze EGFR Signaling:

  • Action: Perform a Western blot to assess the phosphorylation status of EGFR and its downstream effectors (e.g., p-AKT, p-ERK) in the presence and absence of JBJ-07-149.

  • Rationale: In resistant cells, you may observe incomplete inhibition of EGFR phosphorylation or sustained activation of downstream pathways despite EGFR blockade.

  Hypothetical Western Blot Results in JBJ-07-149 Resistant Cells

  Target Protein	Sensitive Cells + JBJ-07-149	Resistant Cells + JBJ-07-149	Interpretation
  p-EGFR (Tyr1068)	Greatly Reduced	Moderately Reduced or Unchanged	Incomplete target inhibition.
  Total EGFR	Unchanged	Unchanged or Increased	Increased expression may contribute to resistance.
  p-AKT (Ser473)	Reduced	Unchanged or Increased	Activation of PI3K/AKT pathway.

  | p-ERK1/2 (Thr202/Tyr204) | Reduced | Unchanged or Increased | Activation of MAPK/ERK pathway. |

• Investigate Bypass Pathways:

  • Action: Use a phospho-RTK array or Western blotting to screen for the activation of other receptor tyrosine kinases (e.g., HER2, MET, FGFR).

  • Rationale: Upregulation and activation of alternative RTKs can provide parallel survival signals.

  Signaling Pathways Implicated in JBJ-07-149 Resistance

  Caption: Potential bypass signaling pathways in JBJ-07-149 resistance.

• Explore Combination Therapies:

  • Action: Based on your findings, test JBJ-07-149 in combination with inhibitors of the identified bypass pathway (e.g., a MEK inhibitor if the MAPK pathway is activated).[9][14] Perform a synergy screen to identify effective drug combinations.[15][16]

  • Rationale: Combination therapy can block both the primary target and the escape mechanism, leading to a more durable response.[14]

Problem 2: JBJ-07-149 Shows Reduced Efficacy as a Single Agent, Even in Cell Lines with the L858R/T790M Mutation.

Some studies have shown that while JBJ-07-149 potently inhibits the catalytic activity of EGFR L858R/T790M in vitro, its anti-proliferative activity as a single agent in cellular assays can be less effective.[1][2]

Suggested Approach:

• Co-treatment with an EGFR Dimerization Blocker:

  • Action: Treat cells with JBJ-07-149 in combination with an antibody that blocks EGFR dimerization, such as Cetuximab.

  • Rationale: The efficacy of some allosteric inhibitors is enhanced when EGFR dimerization is prevented.[1] Studies have shown a significant increase in the anti-proliferative activity of JBJ-07-149 in the presence of Cetuximab.[3][4]

  Comparative IC50 Values for JBJ-07-149

  Cell Line	Treatment	IC50 (µM)	Reference
  Ba/F3 EGFR L858R/T790M	JBJ-07-149 alone	4.9	[1][3]

  | Ba/F3 EGFR L858R/T790M | JBJ-07-149 + Cetuximab | 0.148 |[1][3] |

• Consider a PROTAC Strategy:

  • Action: If available, utilize a PROTAC (Proteolysis Targeting Chimera) derived from JBJ-07-149, such as DDC-01-163.

  • Rationale: PROTACs link the target protein inhibitor to an E3 ligase ligand, leading to the degradation of the target protein rather than just its inhibition.[1][2] DDC-01-163 has been shown to be more potent than JBJ-07-149 in cellular assays and can overcome resistance.[1][2][17]

  PROTAC-mediated Degradation of EGFR

  Caption: Mechanism of PROTAC-mediated EGFR degradation.

Experimental Protocols

Cell Viability (MTT) Assay

This colorimetric assay measures cellular metabolic activity as an indicator of cell viability.[10][11]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat cells with a serial dilution of JBJ-07-149 and/or other inhibitors for 48-72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[10][13]

• Formazan (B1609692) Solubilization: Carefully aspirate the media and add 150 µL of a solubilizing agent (e.g., DMSO or a specialized MTT solvent) to each well.[12]

• Absorbance Reading: Shake the plate for 15 minutes to dissolve the formazan crystals and read the absorbance at 570-590 nm.[11][12]

Western Blotting

This technique is used to detect and quantify specific proteins in a cell lysate.[18][19][20]

• Sample Preparation: Treat cells as required, then wash with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.[18]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Gel Electrophoresis: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate them by size on an SDS-PAGE gel.[18]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[18]

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[20][21]

• Antibody Incubation: Incubate the membrane with a primary antibody specific to your target protein overnight at 4°C.[21]

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using a chemiluminescent substrate.

Co-Immunoprecipitation (Co-IP)

Co-IP is used to identify protein-protein interactions.[22][23][24]

• Cell Lysis: Lyse cells in a non-denaturing IP lysis buffer to preserve protein complexes.[24]

• Pre-clearing: (Optional) Incubate the lysate with protein A/G beads to reduce non-specific binding.[23]

• Immunoprecipitation: Incubate the pre-cleared lysate with an antibody against your "bait" protein overnight at 4°C.

• Complex Capture: Add protein A/G beads to pull down the antibody-protein complexes.[25]

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.[24][25]

• Elution: Elute the protein complexes from the beads by boiling in SDS sample buffer.

• Analysis: Analyze the eluted proteins by Western blotting to detect the "prey" protein.[22]

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Overcoming Resistance to Targeted Therapies in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medscape.com [medscape.com]
• 8. Drug resistance mechanisms in cancers: Execution of pro-survival strategies [jbr-pub.org.cn]
• 9. Frontiers | Mechanisms of resistance to targeted therapy and immunotherapy in non-small cell lung cancer: promising strategies to overcoming challenges [frontiersin.org]
• 10. broadpharm.com [broadpharm.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. targetedonc.com [targetedonc.com]
• 15. Synergistic drug combinations for cancer identified in a CRISPR screen for pairwise genetic interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A pan-cancer screen identifies drug combination benefit in cancer cell lines at the individual and population level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. medium.com [medium.com]
• 20. Western blot protocol | Abcam [abcam.com]
• 21. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 22. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]
• 23. creative-diagnostics.com [creative-diagnostics.com]
• 24. assaygenie.com [assaygenie.com]
• 25. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

A Comparative Guide to Allosteric EGFR Inhibitors: Focus on JBJ-07-149

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted therapy for non-small cell lung cancer (NSCLC) is continually evolving, driven by the need to overcome acquired resistance to conventional ATP-competitive epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs). Allosteric inhibitors, which bind to a site on the EGFR kinase domain distinct from the ATP-binding pocket, represent a promising strategy to combat resistance mechanisms, particularly those arising from mutations such as T790M and C797S. This guide provides a detailed comparison of the preclinical performance of JBJ-07-149 and other notable allosteric EGFR inhibitors, supported by available experimental data.

Quantitative Performance Comparison

The following table summarizes the biochemical potency (IC50 values) of various allosteric EGFR inhibitors against wild-type (WT) EGFR and clinically relevant mutant forms of the receptor. Lower IC50 values indicate greater potency.

Inhibitor	EGFR WT (nM)	EGFR L858R (nM)	EGFR T790M (nM)	EGFR L858R/T790M (nM)	EGFR L858R/T790M/C797S (nM)	EGFR Del19/T790M/C797S (nM)
JBJ-07-149	-	-	-	1.1[1][2][3][4]	-	-
EAI045	1900[5]	19[5]	190[5]	2[5]	>1000[6][7]	-
JBJ-04-125-02	-	-	-	0.26[8][9]	Effective in vitro[8]	-
JBJ-09-063	-	0.147[10][11][12][13][14]	-	0.063[10][11][12][13][14]	0.083[10][11][12][13][14]	-
CH7233163	>10000	0.41	-	0.17	0.25[15]	0.28[6][16]
EAI-432	Spares WT[17]	Potent	-	Potent	Potent	-

Experimental Methodologies

The data presented in this guide are derived from standard preclinical assays designed to evaluate the efficacy of kinase inhibitors. Below are generalized protocols for the key experiments cited.

Biochemical Kinase Inhibition Assay (e.g., TR-FRET or ADP-Glo™)

This assay quantifies the enzymatic activity of purified EGFR kinase domains (wild-type or mutant) and the inhibitory effect of test compounds.

General Protocol:

• Reagents: Recombinant human EGFR kinase domains, kinase buffer, ATP, a suitable substrate (e.g., a synthetic peptide), and the test inhibitor.

• Procedure:

  • The EGFR enzyme is pre-incubated with serially diluted concentrations of the inhibitor in a microplate well.

  • The kinase reaction is initiated by adding a mixture of the substrate and ATP.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • The amount of product formed (phosphorylated substrate) or ATP consumed is quantified.

    • TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer): This method uses a lanthanide-labeled antibody that recognizes the phosphorylated substrate and a fluorescently labeled tracer. Phosphorylation brings the donor and acceptor fluorophores into proximity, generating a FRET signal that is proportional to kinase activity.

    • ADP-Glo™: This luminescence-based assay measures the amount of ADP produced during the kinase reaction. After the kinase reaction, a reagent is added to deplete the remaining ATP, and then a second reagent converts the ADP to ATP, which is used to generate a luminescent signal.

• Data Analysis: The signal is measured using a plate reader, and the IC50 value is calculated by fitting the dose-response data to a sigmoidal curve.

Cell Proliferation Assay (e.g., CellTiter-Glo® or MTT)

This assay assesses the ability of an inhibitor to suppress the growth of cancer cell lines that are dependent on EGFR signaling.

General Protocol:

• Cell Culture: Cancer cell lines harboring specific EGFR mutations (e.g., NCI-H1975 for L858R/T790M) are cultured in appropriate media.

• Procedure:

  • Cells are seeded into multi-well plates and allowed to attach overnight.

  • The cells are then treated with a range of concentrations of the allosteric inhibitor.

  • The plates are incubated for a period of 72 hours to allow for cell proliferation.

  • Cell viability is measured using a metabolic assay.

    • CellTiter-Glo®: This assay quantifies the amount of ATP present, which is an indicator of metabolically active cells. The reagent lyses the cells and generates a luminescent signal proportional to the ATP concentration.

    • MTT Assay: This colorimetric assay measures the reduction of a yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals by metabolically active cells. The formazan is then solubilized, and the absorbance is measured.

• Data Analysis: The signal is read using a plate reader, and the percentage of cell growth inhibition relative to a vehicle-treated control is calculated. The IC50 value is determined from the dose-response curve.

Signaling Pathways and Mechanism of Action

Allosteric EGFR inhibitors function by binding to a pocket on the kinase domain that is separate from the ATP-binding site. This binding induces a conformational change in the receptor, which in turn inhibits its kinase activity and downstream signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 4. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Next-generation EGFR tyrosine kinase inhibitors to overcome C797S mutation in non-small cell lung cancer (2019–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. cancer-research-network.com [cancer-research-network.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. JBJ-09-063 | TargetMol [targetmol.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Allosteric EGFR Inhibition May Improve Outcomes for Non-Small Cell Lung Cancer - Innovations [innovations.dana-farber.org]

A Comparative Analysis of Allosteric EGFR Inhibitors: JBJ-07-149 vs. EAI001

For Immediate Release

BOSTON, MA – In the landscape of targeted cancer therapy, particularly for non-small cell lung cancer (NSCLC) harboring epidermal growth factor receptor (EGFR) mutations, allosteric inhibitors have emerged as a promising strategy to overcome resistance to traditional ATP-competitive tyrosine kinase inhibitors (TKIs). This guide provides a detailed comparative analysis of two such allosteric inhibitors, JBJ-07-149 and its progenitor, EAI001, with a focus on their performance, mechanism of action, and supporting experimental data for researchers, scientists, and drug development professionals.

Executive Summary

JBJ-07-149 and EAI001 are both selective, allosteric inhibitors of mutant EGFR, particularly the drug-resistant L858R/T790M mutation. JBJ-07-149 was developed as a derivative of EAI001, featuring a modification designed to extend the molecule into a solvent-exposed region of the protein. This structural alteration translates to a significant increase in biochemical potency. However, in cellular contexts, the activity of JBJ-07-149 as a single agent is limited, highlighting the complexities of translating biochemical potency to cellular efficacy for this class of inhibitors.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the available quantitative data for JBJ-07-149 and EAI001, providing a clear comparison of their inhibitory activities.

Compound	Target	Assay Type	IC50 (nM)	Reference
JBJ-07-149	EGFR L858R/T790M	Biochemical (HTRF)	1.1	[1][2][3]
EAI001	EGFR L858R/T790M	Biochemical	24

Table 1: Biochemical Potency Against EGFR L858R/T790M. The half-maximal inhibitory concentration (IC50) indicates the concentration of the inhibitor required to reduce the enzymatic activity of the target protein by 50%. A lower IC50 value denotes higher potency.

Compound	Cell Line	Condition	EC50 (µM)	Reference
JBJ-07-149	Ba/F3 (EGFR L858R/T790M)	Single Agent	4.9 (ineffective)	[1][2]
JBJ-07-149	Ba/F3 (EGFR L858R/T790M)	with Cetuximab	0.148	[1][2]

Table 2: Cellular Anti-Proliferative Activity. The half-maximal effective concentration (EC50) represents the concentration of a drug that gives half of the maximal response, in this case, the inhibition of cell proliferation.

Mechanism of Action and Signaling Pathways

Both JBJ-07-149 and EAI001 are allosteric inhibitors, meaning they bind to a site on the EGFR kinase domain that is distinct from the highly conserved ATP-binding pocket targeted by most TKIs. This alternative binding mode allows them to be effective against mutations that confer resistance to ATP-competitive inhibitors, such as the T790M "gatekeeper" mutation.

Upon activation by ligand binding, EGFR dimerizes and autophosphorylates, triggering downstream signaling cascades crucial for cell proliferation and survival, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways. Allosteric inhibitors like JBJ-07-149 and EAI001 prevent the conformational changes necessary for kinase activation, thereby inhibiting these downstream pathways.

Figure 1: EGFR Signaling Pathway and Point of Inhibition. This diagram illustrates the primary downstream signaling cascades activated by EGFR and the inhibitory action of allosteric inhibitors like JBJ-07-149 and EAI001.

Experimental Protocols

Biochemical Kinase Inhibition Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This assay is used to determine the IC50 values of inhibitors against the purified EGFR kinase domain.

• Reagents and Materials : Purified recombinant EGFR L858R/T790M, biotinylated substrate peptide, ATP, HTRF detection reagents (Europium cryptate-labeled anti-phosphotyrosine antibody and streptavidin-XL665), assay buffer, and test compounds (JBJ-07-149 or EAI001).

• Procedure :

  • The kinase reaction is initiated by mixing the EGFR enzyme, the test compound at various concentrations, and the biotinylated substrate in the assay buffer.

  • ATP is added to start the phosphorylation reaction.

  • The reaction is incubated at room temperature.

  • HTRF detection reagents are added to stop the reaction and initiate the detection process.

  • After another incubation period, the HTRF signal is read on a compatible plate reader. The signal is proportional to the extent of substrate phosphorylation.

• Data Analysis : The HTRF ratio is calculated, and the percent inhibition is determined for each compound concentration. IC50 values are then calculated by fitting the data to a four-parameter logistic dose-response curve.

Figure 2: HTRF Biochemical Assay Workflow. A simplified workflow for determining the IC50 of EGFR inhibitors.

Cellular Proliferation Assay

This assay measures the effect of the inhibitors on the growth of cancer cells that are dependent on EGFR signaling.

• Cell Line : Ba/F3, a murine pro-B cell line that is dependent on IL-3 for survival, engineered to express human EGFR L858R/T790M. In the absence of IL-3, these cells become dependent on the activity of the expressed mutant EGFR for proliferation and survival.

• Procedure :

  • Cells are seeded in 96-well plates in media lacking IL-3.

  • The cells are treated with a serial dilution of the test compound (e.g., JBJ-07-149). For combination studies, a fixed concentration of an agent like cetuximab is added.

  • The plates are incubated for 72 hours.

  • Cell viability is assessed using a reagent such as MTS or CellTiter-Glo, which measures metabolic activity.

• Data Analysis : The signal from the viability reagent is measured using a plate reader. The percentage of proliferation relative to vehicle-treated control cells is calculated, and EC50 values are determined using a non-linear regression model.

Western Blotting for Downstream Signaling

This technique is used to assess the effect of the inhibitors on the phosphorylation status of key downstream signaling proteins like AKT and ERK.

• Cell Treatment and Lysis : Cells expressing the target EGFR mutant are treated with the inhibitor for a specified time. Subsequently, the cells are lysed to extract total protein.

• Protein Quantification and Electrophoresis : The protein concentration of the lysates is determined, and equal amounts of protein are separated by size using SDS-PAGE.

• Transfer and Immunoblotting : The separated proteins are transferred to a membrane, which is then incubated with primary antibodies specific for the phosphorylated forms of EGFR, AKT, and ERK, as well as antibodies for the total forms of these proteins as loading controls.

• Detection : The membrane is incubated with a secondary antibody conjugated to an enzyme that catalyzes a chemiluminescent reaction. The signal is captured using an imaging system.

• Analysis : The intensity of the bands corresponding to the phosphorylated proteins is quantified and normalized to the total protein levels to determine the extent of signaling inhibition.

Discussion and Conclusion

The available data indicates that while JBJ-07-149 is a significantly more potent biochemical inhibitor of EGFR L858R/T790M than its predecessor EAI001, this enhanced potency does not directly translate to efficacy as a single agent in cellular proliferation assays[1]. The ineffectiveness of JBJ-07-149 alone in these assays suggests that factors within the cellular environment, such as protein-protein interactions or cellular transport, may limit its activity. The restoration of potent anti-proliferative activity in the presence of cetuximab, an antibody that disrupts EGFR dimerization, points towards the importance of EGFR oligomerization state in the mechanism of action of these allosteric inhibitors[1].

For researchers and drug developers, this comparative analysis underscores the critical need to evaluate potential inhibitors in multiple assay formats to build a comprehensive understanding of their therapeutic potential. While biochemical assays are invaluable for initial screening and structure-activity relationship studies, cellular assays provide a more biologically relevant context to assess drug efficacy. The evolution from EAI001 to JBJ-07-149 demonstrates successful medicinal chemistry efforts to improve biochemical potency. Future work will likely focus on optimizing the cellular activity of this class of allosteric inhibitors to unlock their full therapeutic promise.

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]

Validating the Mutant-Selectivity of JBJ-07-149: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance poses a significant challenge in the treatment of non-small cell lung cancer (NSCLC) driven by epidermal growth factor receptor (EGFR) mutations. While successive generations of EGFR tyrosine kinase inhibitors (TKIs) have been developed, acquired resistance mechanisms, such as the T790M and C797S mutations, limit their long-term efficacy. This guide provides a comparative analysis of JBJ-07-149, an allosteric EGFR inhibitor, and evaluates its mutant-selective profile against established EGFR TKIs.

JBJ-07-149 is an allosteric inhibitor that potently targets the EGFR L858R/T790M double mutant.[1][2][3][4] It serves as the parent compound for the development of proteolysis-targeting chimeras (PROTACs), such as DDC-01-163, which have demonstrated selective degradation of mutant EGFR.[5][6][7][8] This guide will present available experimental data to validate the mutant-selectivity of JBJ-07-149 and compare its performance with first, second, and third-generation EGFR inhibitors.

Comparative Inhibitory Activity of EGFR Inhibitors

The following tables summarize the biochemical and cellular inhibitory activities of JBJ-07-149 and other key EGFR inhibitors against various EGFR mutations.

Table 1: Biochemical IC50 Values of EGFR Inhibitors (nM)

Compound	Generation	EGFR WT	EGFR L858R	EGFR del19	EGFR L858R/T790M	EGFR del19/T790M/C797S	EGFR L858R/T790M/C797S
JBJ-07-149	Allosteric	-	-	-	1.1[1][2][4]	-	-
Gefitinib	1st	-	-	-	-	-	-
Erlotinib	1st	-	-	-	-	-	-
Afatinib	2nd	-	-	-	-	-	-
Osimertinib	3rd	-	-	-	-	-	-
Data for many mutations for JBJ-07-149 and standardized comparative data for other inhibitors are not publicly available in the searched literature.

Table 2: Cellular IC50/EC50 Values of EGFR Inhibitors (µM)

Compound	Generation	Cell Line	EGFR Mutation	IC50/EC50 (µM)
JBJ-07-149	Allosteric	Ba/F3	L858R/T790M	4.9[1][2][4]
JBJ-07-149 + Cetuximab	Allosteric	Ba/F3	L858R/T790M	0.148[1][2]
DDC-01-163 (PROTAC derivative)	Allosteric	Ba/F3	WT	>10[4][5][6]
DDC-01-163 (PROTAC derivative)	Allosteric	Ba/F3	L858R/T790M	0.096[5][6]
DDC-01-163 (PROTAC derivative)	Allosteric	Ba/F3	L858R/T790M/C797S	0.041[5]
A comprehensive, directly comparable dataset for all inhibitors across a panel of cell lines was not available in the searched literature.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to evaluate JBJ-07-149, the following diagrams illustrate the EGFR signaling pathway and a typical experimental workflow for assessing inhibitor selectivity.

EGFR Signaling and Inhibition Mechanisms

Experimental Workflow for Selectivity Validation

Detailed Experimental Protocols

Detailed experimental protocols for the specific assays used to characterize JBJ-07-149 are not fully available in the public domain. However, the following are generalized protocols for the types of experiments typically employed.

Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay for Biochemical IC50 Determination

This assay is used to measure the direct inhibitory effect of a compound on the enzymatic activity of purified EGFR kinase variants.

• Reagent Preparation : Prepare assay buffer, recombinant EGFR kinase, ATP, and the test compound (JBJ-07-149) at various concentrations. The HTRF detection reagents consist of a substrate peptide and an anti-phospho-specific antibody labeled with a FRET donor and acceptor.

• Kinase Reaction : In a microplate, combine the EGFR kinase, the test compound, and the substrate peptide. Initiate the kinase reaction by adding ATP. Incubate the plate to allow for phosphorylation of the substrate.

• Detection : Stop the kinase reaction and add the HTRF detection antibodies. After an incubation period to allow for antibody binding, read the plate on an HTRF-compatible microplate reader.

• Data Analysis : The ratio of the fluorescence signals from the acceptor and donor is calculated. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of kinase activity, is determined by plotting the HTRF ratio against the inhibitor concentration and fitting the data to a dose-response curve.

Ba/F3 Cell Proliferation Assay for Cellular EC50 Determination

This assay assesses the effect of an inhibitor on the proliferation of cells that are dependent on the activity of a specific EGFR mutant for their survival and growth.

• Cell Culture : Ba/F3 cells, a murine pro-B cell line, are engineered to express a specific human EGFR mutant (e.g., L858R/T790M). These cells are cultured in a medium that makes their proliferation dependent on the activity of the expressed EGFR mutant.

• Assay Setup : Seed the Ba/F3 cells in a 96-well plate. Add the test compound (JBJ-07-149) in a series of dilutions to the wells. Include appropriate controls (e.g., cells with no inhibitor).

• Incubation : Incubate the plate for a period of time (e.g., 72 hours) to allow the inhibitor to affect cell proliferation.

• Viability Measurement : Add a reagent to measure cell viability, such as MTT or CellTiter-Glo. These reagents produce a colorimetric or luminescent signal that is proportional to the number of viable cells.

• Data Analysis : Measure the signal using a microplate reader. The EC50 value, the concentration of the inhibitor that causes a 50% reduction in cell viability, is calculated by plotting the viability signal against the inhibitor concentration and fitting the data to a dose-response curve.

Conclusion

The available data indicates that JBJ-07-149 is a potent biochemical inhibitor of the EGFR L858R/T790M mutant. The cellular activity of its PROTAC derivative, DDC-01-163, demonstrates a clear selectivity for mutant EGFR over wild-type, suggesting that the parent allosteric inhibitor scaffold of JBJ-07-149 is the primary driver of this mutant-selectivity.[5][6] The enhanced cellular potency of JBJ-07-149 in the presence of Cetuximab suggests a potential for combination therapies.[1][2]

However, a comprehensive validation of the mutant-selectivity of JBJ-07-149 is currently limited by the lack of publicly available data on its activity against a broader panel of EGFR mutations, including wild-type, single activating mutations, and the clinically significant C797S triple mutant. Further studies directly comparing JBJ-07-149 with other generations of EGFR inhibitors under standardized assay conditions are necessary to fully elucidate its therapeutic potential and position it within the landscape of EGFR-targeted therapies.

References

• 1. Homogeneous Time-Resolved Fluorescence-Based Assay to Monitor Extracellular Signal-Regulated Kinase Signaling in a High-Throughput Format - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Table 4, HTRF assay protocol for the EGFR enzymes in 1536-well plate format - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

head-to-head comparison of JBJ-07-149 and its PROTAC derivative DDC-01-163

A comprehensive guide for researchers, scientists, and drug development professionals.

This guide provides a detailed, data-driven comparison of the allosteric EGFR inhibitor JBJ-07-149 and its proteolysis-targeting chimera (PROTAC) derivative, DDC-01-163. The following sections present a head-to-head analysis of their performance, supported by experimental data, detailed methodologies for key experiments, and visualizations of the relevant biological pathways and mechanisms.

Introduction

JBJ-07-149 is an allosteric inhibitor of the epidermal growth factor receptor (EGFR), specifically targeting the L858R/T790M mutant form of the enzyme. DDC-01-163 is a PROTAC that incorporates JBJ-07-149 as the EGFR-targeting warhead, linked to a ligand for the Cereblon (CRBN) E3 ubiquitin ligase. This design aims to induce the targeted degradation of mutant EGFR, offering a distinct mechanism of action compared to simple inhibition. This guide will explore the biochemical and cellular consequences of this transformation from an inhibitor to a degrader.

Quantitative Data Summary

The following tables summarize the key quantitative data comparing the biochemical and cellular activities of JBJ-07-149 and DDC-01-163.

Table 1: Biochemical Activity against EGFR L858R/T790M

Compound	IC50 (nM)
JBJ-07-149	1.1[1]
DDC-01-163	45[1]

IC50: Half-maximal inhibitory concentration in a biochemical assay.

Table 2: Cellular Proliferation in Ba/F3 Cell Lines

Compound	Cell Line	EC50 (µM)
JBJ-07-149	Ba/F3 EGFR L858R/T790M	4.9[2]
DDC-01-163	Ba/F3 EGFR L858R/T790M	0.096
JBJ-07-149	Ba/F3 EGFR WT	>10
DDC-01-163	Ba/F3 EGFR WT	>10

EC50: Half-maximal effective concentration in a cellular proliferation assay. Ba/F3 is a murine pro-B cell line that is dependent on IL-3 for survival and proliferation. Expression of an active oncogene, such as mutant EGFR, can render these cells IL-3 independent.

Mechanism of Action

JBJ-07-149 functions as a conventional inhibitor, binding to an allosteric site on the EGFR L858R/T790M mutant to block its kinase activity. In contrast, DDC-01-163 acts as a degrader. It forms a ternary complex between the mutant EGFR protein and the CRBN E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the EGFR protein.

Signaling Pathway and PROTAC Mechanism

Caption: Mechanism of action for JBJ-07-149 and DDC-01-163.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

EGFR L858R/T790M HTRF Kinase Assay

This assay biochemically measures the inhibitory activity of compounds against the purified EGFR L858R/T790M enzyme.

• Principle: Homogeneous Time-Resolved Fluorescence (HTRF) is a fluorescence resonance energy transfer (FRET)-based technology. The assay measures the phosphorylation of a biotinylated substrate peptide by the EGFR kinase. A europium cryptate-labeled anti-phosphotyrosine antibody and a streptavidin-XL665 conjugate are used for detection. When the substrate is phosphorylated, the binding of both conjugates brings the donor (europium cryptate) and acceptor (XL665) into close proximity, resulting in a FRET signal.

• Protocol:

  • Prepare a reaction mixture containing the EGFR L858R/T790M enzyme, a biotinylated peptide substrate, and ATP in a kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Add serial dilutions of the test compounds (JBJ-07-149 or DDC-01-163) to the reaction mixture in a low-volume 384-well plate.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction by adding a detection mixture containing HTRF detection reagents (europium cryptate-labeled anti-phosphotyrosine antibody and streptavidin-XL665) in a detection buffer.

  • Incubate the plate at room temperature for 60 minutes to allow for the development of the HTRF signal.

  • Read the plate on an HTRF-compatible plate reader, measuring the emission at 620 nm (cryptate) and 665 nm (XL665).

  • Calculate the HTRF ratio (665 nm / 620 nm) and plot the results against the compound concentration to determine the IC50 value.

Ba/F3 Cell Proliferation Assay

This assay assesses the effect of the compounds on the proliferation of Ba/F3 cells engineered to express either wild-type or mutant EGFR.

• Principle: The proliferation of Ba/F3 cells expressing oncogenic EGFR mutants is dependent on the kinase activity of EGFR. Inhibition of EGFR or its degradation will lead to a decrease in cell viability. Cell viability is measured using a reagent such as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.

• Protocol:

  • Culture Ba/F3 cells stably expressing either wild-type EGFR or EGFR L858R/T790M in appropriate media (e.g., RPMI-1640 supplemented with 10% FBS). For the mutant cell line, the media is typically IL-3 free to ensure dependence on EGFR signaling.

  • Seed the cells in a 96-well plate at a density of approximately 5,000 cells per well.

  • Add serial dilutions of the test compounds to the wells.

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

  • Normalize the data to the vehicle-treated control and plot the results against the compound concentration to determine the EC50 value.

Western Blot Analysis of EGFR Degradation

This experiment visualizes and quantifies the degradation of EGFR protein induced by DDC-01-163.

• Principle: Western blotting is used to separate proteins by size via gel electrophoresis and then detect a specific protein of interest using antibodies. The amount of EGFR protein in cells treated with DDC-01-163 is compared to untreated or control-treated cells.

• Protocol:

  • Plate Ba/F3 EGFR L858R/T790M or H1975 cells and treat with various concentrations of DDC-01-163 for different time points (e.g., 0, 4, 8, 24, 48, 72 hours).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against total EGFR overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against a housekeeping protein, such as GAPDH or β-actin.

  • Quantify the band intensities using densitometry software.

Cellular CRBN Engagement Assay

This assay confirms that DDC-01-163 engages the CRBN E3 ligase within the cell.

• Principle: This assay often utilizes a competitive displacement format. For example, a NanoBRET assay can be used where cells express a NanoLuc-CRBN fusion protein. A fluorescently labeled CRBN ligand (tracer) is added, which binds to NanoLuc-CRBN and generates a BRET signal. Unlabeled CRBN ligands, such as the pomalidomide (B1683931) moiety of DDC-01-163, will compete with the tracer for binding to CRBN, resulting in a decrease in the BRET signal.

• Protocol:

  • Transfect cells (e.g., HEK293T) with a vector encoding a NanoLuc-CRBN fusion protein.

  • Seed the transfected cells into a 96-well plate.

  • Add serial dilutions of the test compound (DDC-01-163) to the cells and incubate for a defined period.

  • Add the fluorescent CRBN tracer to the wells.

  • Add the NanoBRET substrate to initiate the luminescent reaction.

  • Measure the donor (460 nm) and acceptor (610 nm) emission signals using a plate reader equipped with the appropriate filters.

  • Calculate the BRET ratio and plot it against the compound concentration to determine the cellular target engagement.

Experimental Workflow Visualization

Caption: A typical experimental workflow for comparing an inhibitor and its PROTAC derivative.

Conclusion

The conversion of the EGFR inhibitor JBJ-07-149 into the PROTAC degrader DDC-01-163 results in a molecule with a distinct and potent mechanism of action. While DDC-01-163 exhibits a weaker inhibitory effect in biochemical assays compared to its parent molecule, it demonstrates significantly enhanced potency in cellular proliferation assays against the EGFR L858R/T790M mutant. This is attributed to its ability to induce the degradation of the target protein. Furthermore, both compounds show high selectivity for the mutant over wild-type EGFR. The data presented in this guide highlights the potential of the PROTAC technology to transform inhibitors into highly effective protein degraders for therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. reactionbiology.com [reactionbiology.com]

Validating the On-Target Effects of JBJ-07-149 Using Western Blot: A Comparative Guide

This guide provides a comprehensive comparison of the allosteric EGFR inhibitor, JBJ-07-149, with the ATP-competitive inhibitor, Osimertinib, focusing on the validation of their on-target effects using Western blot analysis. This document is intended for researchers, scientists, and drug development professionals working on targeted cancer therapies.

Introduction

JBJ-07-149 is an allosteric inhibitor designed to target mutant forms of the Epidermal Growth Factor Receptor (EGFR), specifically the L858R/T790M double mutant, with high potency.[1][2][3] Unlike traditional ATP-competitive inhibitors that bind to the highly conserved ATP-binding pocket, allosteric inhibitors bind to a distinct site, offering a potential strategy to overcome acquired resistance to frontline therapies.[4][5] The primary on-target effect of JBJ-07-149 is the inhibition of EGFR's kinase activity, which can be effectively measured by assessing the phosphorylation status of EGFR and its downstream signaling components via Western blot.

This guide will compare the inhibitory effects of JBJ-07-149 and its analogue JBJ-04-125-02 with Osimertinib, a widely used third-generation EGFR tyrosine kinase inhibitor (TKI).

Comparative Data

The following table summarizes the key inhibitory activities of JBJ-07-149 and a related, next-generation allosteric inhibitor, JBJ-04-125-02, in comparison to Osimertinib.

Compound	Target	Inhibitory Concentration (IC50)	Cellular Anti-proliferative Activity (EC50)	Mechanism of Action	Reference
JBJ-07-149	EGFR L858R/T790M	1.1 nM	4.9 µM (single agent)	Allosteric Inhibitor	[1][3]
JBJ-04-125-02	EGFR L858R/T790M/C797S	Not explicitly stated, but potent inhibitor	Potent single-agent activity	Allosteric Inhibitor	[4][5]
Osimertinib	EGFR T790M/L858R/Del19	Potent inhibitor	Potent inhibitor	ATP-Competitive Inhibitor	[4][5]

Western Blot Analysis: On-Target Effect Validation

Western blot is a crucial technique to confirm the on-target engagement of EGFR inhibitors. The inhibition of EGFR kinase activity leads to a decrease in its autophosphorylation and the subsequent reduction in the phosphorylation of downstream signaling proteins in the PI3K/AKT and MAPK/ERK pathways.

A study on the related allosteric inhibitor JBJ-04-125-02 demonstrated that treatment of H1975 cells (harboring the L858R/T790M EGFR mutation) resulted in a dose-dependent decrease in the phosphorylation of EGFR (p-EGFR), AKT (p-AKT), and ERK1/2 (p-ERK1/2), while the total protein levels of EGFR, AKT, and ERK1/2 remained unchanged.[4][5] Similar results would be expected for JBJ-07-149.

Expected Western Blot Results:

Treatment	p-EGFR	Total EGFR	p-AKT	Total AKT	p-ERK1/2	Total ERK1/2
Vehicle (DMSO)	High	Unchanged	High	Unchanged	High	Unchanged
JBJ-07-149	Decreased	Unchanged	Decreased	Unchanged	Decreased	Unchanged
Osimertinib	Decreased	Unchanged	Decreased	Unchanged	Decreased	Unchanged

Diagrams

Signaling Pathway

Caption: EGFR signaling pathway and points of inhibition.

Experimental Workflow

Caption: Western blot workflow for target validation.

Experimental Protocols

Cell Culture and Treatment

• Culture H1975 non-small cell lung cancer cells, which harbor the EGFR L858R/T790M mutation, in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treat the cells with varying concentrations of JBJ-07-149, Osimertinib, or a vehicle control (DMSO) for a specified time (e.g., 2, 6, or 24 hours).

Western Blot Protocol

1. Cell Lysis and Protein Quantification

• After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).[6]

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[7]

• Scrape the cells and transfer the lysate to a microcentrifuge tube.[6]

• Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.[6]

• Collect the supernatant and determine the protein concentration using a BCA Protein Assay Kit.

2. SDS-PAGE and Protein Transfer

• Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer for 5-10 minutes.[6]

• Separate the protein samples on an 8-10% SDS-polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.[8] For PVDF, pre-wet the membrane in methanol (B129727) for 30 seconds, followed by equilibration in transfer buffer.

• Perform the transfer using a wet or semi-dry transfer system.[8]

3. Immunoblotting and Detection

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[6]

• Incubate the membrane with primary antibodies specific for p-EGFR, EGFR, p-AKT, AKT, p-ERK1/2, ERK1/2, and a loading control (e.g., ß-actin or GAPDH) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 5-10 minutes each.[6]

• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[6]

• Wash the membrane again three times with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and capture the signal with an imaging system.[8]

4. Data Analysis

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the levels of phosphorylated proteins to their respective total protein levels. Normalize the total protein levels to the loading control to ensure equal loading across lanes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 3. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Single and dual targeting of mutant EGFR with an allosteric inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. origene.com [origene.com]
• 7. Discovery of First-in-Class Protein Arginine Methyltransferase 5 (PRMT5) Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blot Protocol - Immunoblotting or Western Blot [sigmaaldrich.com]

Kinase Selectivity Profile of JBJ-07-149: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of JBJ-07-149, an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR), with other relevant kinase inhibitors. The information presented herein is intended to offer an objective overview supported by available experimental data to aid in research and drug development efforts.

Introduction to JBJ-07-149

JBJ-07-149 is a potent and selective allosteric inhibitor targeting the double mutant EGFR L858R/T790M, a common mechanism of resistance to first- and second-generation EGFR inhibitors in non-small cell lung cancer (NSCLC).[1][2] Unlike ATP-competitive inhibitors, allosteric inhibitors like JBJ-07-149 bind to a site distinct from the ATP-binding pocket, offering a different mechanism to overcome resistance mutations.[1][3] JBJ-07-149 has demonstrated a high potency for its primary target with a reported half-maximal inhibitory concentration (IC50) of 1.1 nM.[2][4][5] This compound has also served as a basis for the development of proteolysis-targeting chimeras (PROTACs), such as DDC-01-163, aimed at degrading the EGFR protein.[1][2][4]

Comparative Kinase Selectivity

While a comprehensive, publicly available kinome-wide scan for JBJ-07-149 has not been identified, data from a closely related analog, JBJ-04-125-02 , provides strong evidence for the high selectivity of this chemical scaffold. A KINOMEscan™ assay performed with JBJ-04-125-02 demonstrated excellent selectivity across a panel of 468 kinases.[6] This suggests that the core structure of these allosteric inhibitors has a low propensity for off-target kinase binding, a desirable characteristic for minimizing potential side effects.

For comparison, third-generation EGFR inhibitors such as Osimertinib are also known for their high selectivity for mutant EGFR over wild-type EGFR.[7][8] This selectivity is a key factor in their clinical efficacy and improved safety profiles compared to earlier generation inhibitors.[7][8]

The following table summarizes the known inhibitory activity of JBJ-07-149 against its primary target.

Compound	Target Kinase	Assay Type	IC50 (nM)
JBJ-07-149	EGFR L858R/T790M	HTRF	1.1

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

The HTRF assay is a common method for determining the potency of kinase inhibitors.

Principle: This assay measures the phosphorylation of a substrate by the kinase of interest. A europium cryptate-labeled antibody detects the phosphorylated substrate, and a second acceptor fluorophore-labeled antibody binds to another part of the substrate. When these two fluorophores are in close proximity (i.e., when the substrate is phosphorylated and bound by both antibodies), Förster Resonance Energy Transfer (FRET) occurs, generating a specific fluorescent signal that is proportional to the kinase activity.

Generalized Protocol:

• Reaction Setup: In a microplate, the EGFR L858R/T790M enzyme is incubated with the substrate and varying concentrations of the test compound (e.g., JBJ-07-149).

• Reaction Initiation: The kinase reaction is initiated by the addition of ATP. The plate is then incubated to allow for substrate phosphorylation.

• Detection: A solution containing the europium cryptate-labeled anti-phosphotyrosine antibody and the acceptor-labeled antibody is added to the wells.

• Signal Measurement: After an incubation period to allow for antibody binding, the plate is read on an HTRF-compatible plate reader, measuring the fluorescence emission at two different wavelengths to determine the FRET signal.

• Data Analysis: The IC50 value is calculated by plotting the percentage of inhibition versus the log of the inhibitor concentration.

KINOMEscan™ Selectivity Profiling

The KINOMEscan™ platform is a competition-based binding assay used to determine the selectivity of a compound against a large panel of kinases.[9][10]

Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to a DNA-tagged kinase. The amount of kinase bound to the immobilized ligand is quantified using qPCR of the DNA tag. A reduction in the amount of bound kinase in the presence of the test compound indicates an interaction.

Generalized Protocol:

• Assay Preparation: A panel of DNA-tagged kinases is prepared.

• Competition Assay: Each kinase is incubated with the immobilized ligand and the test compound at a fixed concentration (e.g., 10 µM for broad profiling).

• Quantification: The amount of kinase bound to the immobilized ligand is measured by qPCR.

• Data Analysis: The results are typically expressed as a percentage of the control (DMSO vehicle). A lower percentage indicates a stronger interaction between the compound and the kinase. The data is often visualized as a "tree spot" diagram, mapping the binding interactions across the human kinome.

Visualizing Experimental Workflows and Signaling Pathways

To further illustrate the concepts discussed, the following diagrams were generated using the Graphviz DOT language.

Caption: Workflow for HTRF Kinase Assay.

Caption: EGFR Signaling and JBJ-07-149 Inhibition.

Conclusion

JBJ-07-149 is a highly potent inhibitor of the clinically relevant EGFR L858R/T790M mutant. While a direct comprehensive kinase selectivity profile for JBJ-07-149 is not publicly available, the data from its close analog, JBJ-04-125-02, strongly suggests that this class of allosteric inhibitors possesses a high degree of selectivity. This characteristic, combined with its potent on-target activity, makes JBJ-07-149 and its derivatives promising candidates for further investigation in the development of targeted cancer therapies. Future studies providing a head-to-head kinome-wide comparison with other EGFR inhibitors would be invaluable for a more complete understanding of its selectivity profile.

References

• 1. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Single and Dual Targeting of Mutant EGFR with an Allosteric Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 6. Single and dual targeting of mutant EGFR with an allosteric inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. chayon.co.kr [chayon.co.kr]
• 10. drugtargetreview.com [drugtargetreview.com]

Comparative Analysis of JBJ-07-149 in Overcoming EGFR Inhibitor Resistance

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the cross-resistance profile and experimental evaluation of the allosteric EGFR inhibitor, JBJ-07-149.

This guide provides an objective comparison of JBJ-07-149 with other Epidermal Growth Factor Receptor (EGFR) inhibitors, supported by experimental data. It is designed to inform researchers and drug development professionals on its efficacy against various resistance mutations, detailing the methodologies for key experiments and visualizing relevant biological pathways and workflows.

Introduction to JBJ-07-149: An Allosteric Approach

JBJ-07-149 is an allosteric inhibitor of the Epidermal Growth Factor Receptor (EGFR), a key target in non-small cell lung cancer (NSCLC). Unlike traditional ATP-competitive inhibitors that bind to the kinase domain's active site, JBJ-07-149 binds to a distinct, allosteric site. This mechanism offers a potential strategy to overcome acquired resistance to conventional EGFR tyrosine kinase inhibitors (TKIs).

JBJ-07-149 has been primarily investigated as a potent inhibitor of the EGFR L858R/T790M double mutant, a common resistance mechanism to first and second-generation EGFR TKIs.[1][2][3] It has also served as the parent compound for the development of the Proteolysis Targeting Chimera (PROTAC) degrader, DDC-01-163. This guide will focus on the cross-resistance profile of JBJ-07-149 itself, comparing its activity to its degrader derivative and other clinically relevant EGFR inhibitors.

Comparative Efficacy Against EGFR Mutations

The following tables summarize the in vitro inhibitory and anti-proliferative activities of JBJ-07-149 and comparator compounds against various EGFR genotypes. The data is compiled from studies utilizing engineered Ba/F3 cell lines, which are dependent on the expressed EGFR mutant for survival and proliferation, and the human NSCLC cell line H1975, which endogenously harbors the L858R and T790M mutations.[2][4]

Table 1: In Vitro Kinase Inhibition of EGFR L858R/T790M

Compound	Target	IC50 (nM)
JBJ-07-149	EGFR L858R/T790M	1.1 [1][2][3]
DDC-01-163	EGFR L858R/T790M	45[5]

Table 2: Anti-proliferative Activity in Ba/F3 Cells

Cell Line (EGFR Mutation)	Compound	EC50 (µM)
Ba/F3 (L858R/T790M)	JBJ-07-149	4.9 [1][2][3]
Ba/F3 (L858R/T790M)	JBJ-07-149 + Cetuximab	0.148 [1][2][3]
Ba/F3 (L858R/T790M)	DDC-01-163	0.096[5]
Ba/F3 (L858R/T790M/C797S)	JBJ-07-149	Resistant [5]
Ba/F3 (L858R/T790M/L718Q)	JBJ-07-149	Resistant [5]
Ba/F3 (L858R/T790M/C797S)	DDC-01-163	0.041[5]
Ba/F3 (L858R/T790M/L718Q)	DDC-01-163	0.028[5]

Table 3: Comparative Anti-proliferative Activity in Osimertinib-Resistant Ba/F3 Cells

Cell Line (EGFR Mutation)	Gefitinib	Afatinib	Osimertinib	JBJ-07-149
L858R/T790M/C797S	Resistant	Resistant	Resistant	Resistant [5]
L858R/T790M/L718Q	Resistant	Resistant	Resistant	Resistant [5]

As the data indicates, while JBJ-07-149 is highly potent against the EGFR L858R/T790M mutant in a biochemical assay, its cellular anti-proliferative activity as a single agent is modest. Its efficacy is significantly enhanced in the presence of cetuximab, an antibody that promotes EGFR dimerization.[1][2][3] Critically, cell lines harboring the tertiary mutations C797S or L718Q, which confer resistance to the third-generation inhibitor osimertinib, are also resistant to JBJ-07-149.[5] This suggests that while JBJ-07-149 can overcome T790M-mediated resistance, it is not effective against these subsequent resistance mutations. In contrast, the PROTAC degrader DDC-01-163, derived from JBJ-07-149, demonstrates activity against these osimertinib-resistant cell lines.[5]

Experimental Methodologies

The following are detailed protocols for the key in vitro assays used to characterize the activity of JBJ-07-149.

In Vitro EGFR Kinase Assay

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of the isolated EGFR kinase domain.

Protocol:

• Reagents and Materials:

  • Recombinant purified EGFR L858R/T790M protein.

  • Homogeneous Time-Resolved Fluorescence (HTRF) kinase assay kit.

  • ATP, kinase reaction buffer.

  • JBJ-07-149 and other test compounds dissolved in DMSO.

  • 384-well assay plates.

• Procedure:

  • Serially dilute the test compounds in DMSO.

  • In a 384-well plate, add the purified EGFR L858R/T790M enzyme.

  • Add the diluted compounds to the wells and incubate to allow for binding to the enzyme.

  • Initiate the kinase reaction by adding a mixture of ATP and the HTRF peptide substrate.

  • After incubation at room temperature, stop the reaction and add the HTRF detection reagents.

  • Read the plate on an HTRF-compatible plate reader.

• Data Analysis:

  • Calculate the ratio of the fluorescence signals at the two emission wavelengths.

  • Plot the HTRF ratio against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation after treatment with a test compound.

Protocol:

• Cell Culture:

  • Culture Ba/F3 cells stably expressing the desired EGFR mutant in RPMI-1640 medium supplemented with 10% FBS and the appropriate selection antibiotic. For IL-3 dependent parental Ba/F3 cells, supplement the medium with IL-3.

  • Culture H1975 cells in RPMI-1640 with 10% FBS.

• Procedure:

  • Seed the cells in 96-well plates at an appropriate density and allow them to attach overnight (for adherent cells) or stabilize.

  • Treat the cells with a serial dilution of the test compounds for 72 hours.

  • Add MTT reagent to each well and incubate to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Normalize the data to the vehicle-treated control wells (100% viability).

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Calculate the EC50 value using a non-linear regression analysis.

Western Blotting for EGFR Phosphorylation

This technique is used to assess the phosphorylation status of EGFR and downstream signaling proteins, providing a measure of the inhibitor's target engagement and pathway modulation in a cellular context.

Protocol:

• Cell Lysis and Protein Quantification:

  • Treat cells with the test compounds for the desired time.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature the protein lysates and separate them by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with primary antibodies against phospho-EGFR, total EGFR, and a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities and normalize the phospho-protein levels to the total protein and loading control.

Visualizing Key Pathways and Workflows

To further elucidate the context of JBJ-07-149's mechanism and evaluation, the following diagrams are provided.

Caption: Simplified EGFR signaling pathway and the allosteric inhibition by JBJ-07-149.

Caption: Acquired resistance mechanisms to EGFR TKIs and the activity of JBJ-07-149.

Caption: General workflow for the cell viability (MTT) assay.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Allosteric Binding Site of JBJ-07-149 on EGFR: A Structural Biology Comparison

A deep dive into the structural basis of JBJ-07-149's interaction with Epidermal Growth Factor Receptor (EGFR) reveals a distinct allosteric binding mechanism, setting it apart from traditional ATP-competitive inhibitors. This guide provides a comparative analysis of JBJ-07-149 with other EGFR inhibitors, supported by structural data, quantitative analysis, and detailed experimental methodologies for researchers in drug discovery and development.

JBJ-07-149 is a potent, mutant-selective allosteric inhibitor of EGFR, specifically targeting the drug-resistant L858R/T790M mutant with a half-maximal inhibitory concentration (IC50) of 1.1 nM.[1][2][3] Unlike conventional EGFR inhibitors that compete with ATP at the kinase active site, JBJ-07-149 binds to a distinct, allosteric pocket. This unique mechanism of action provides a promising strategy to overcome acquired resistance to existing therapies.

Structural Insights into the Allosteric Binding Pocket

While a co-crystal structure of JBJ-07-149 in complex with EGFR is not publicly available, its binding mode can be inferred from its parent compound, EAI001, and other related allosteric inhibitors.[2] These inhibitors occupy a pocket that is formed by the outward displacement of the αC-helix in the inactive conformation of the EGFR kinase domain.[4] This binding site is adjacent to the ATP-binding pocket and is created as a result of the L858R mutation.[5] The specificity of JBJ-07-149 and similar allosteric inhibitors for mutant EGFR stems from their ability to bind to the inactive conformation, which is preferentially adopted by the mutated kinase.

In contrast, ATP-competitive inhibitors, which can be further classified as reversible (non-covalent) or irreversible (covalent), bind directly within the ATP-binding pocket of the EGFR kinase domain.

• ATP-Competitive Reversible Inhibitors (e.g., Gefitinib, Erlotinib): These first-generation inhibitors compete with ATP through non-covalent interactions.[6]

• ATP-Competitive Irreversible Inhibitors (e.g., Afatinib, Osimertinib): These second and third-generation inhibitors form a covalent bond with a specific cysteine residue (Cys797) in the ATP-binding site, leading to sustained inhibition.[7][8]

The distinct binding location of JBJ-07-149 offers a significant advantage in overcoming resistance mutations that arise within the ATP-binding site, such as the T790M "gatekeeper" mutation and the C797S mutation which confers resistance to covalent inhibitors.[5]

Comparative Performance of EGFR Inhibitors

The efficacy of JBJ-07-149 and other EGFR inhibitors can be compared based on their biochemical potency and cellular activity against various EGFR mutants.

Inhibitor	Type	Target EGFR Mutant(s)	IC50 (nM)	Cellular Activity (IC50/EC50)	Reference(s)
JBJ-07-149	Allosteric	L858R/T790M	1.1	4.9 µM (Ba/F3, alone); 0.148 µM (Ba/F3, with Cetuximab)	[1][2]
Osimertinib	Covalent, ATP-Competitive	L858R/T790M, Exon 19 del/T790M	~1-15 (Biochemical)	Potent against T790M-containing cells	[8]
Gefitinib	Reversible, ATP-Competitive	Activating mutations (e.g., L858R, Exon 19 del)	~2-80 (Biochemical)	Less effective against T790M	[6]
Afatinib	Covalent, ATP-Competitive	ErbB Family (including EGFR with activating mutations)	~0.5 (Biochemical)	Active against T790M but with WT activity	[8]
EAI045	Allosteric	L858R/T790M, L858R/T790M/C797S	Potent in combination with Cetuximab	Effective in mouse models with Cetuximab	[5]

Experimental Protocols

Confirming the binding site and mechanism of action of a novel inhibitor like JBJ-07-149 involves a series of key experiments.

Experimental Workflow for Binding Site Confirmation

Caption: Workflow for confirming inhibitor binding and mechanism.

Detailed Methodologies

1. EGFR Kinase Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This assay measures the enzymatic activity of purified EGFR L858R/T790M.

• Reagents: Recombinant purified EGFR L858R/T790M enzyme, biotinylated substrate peptide (e.g., Poly-GT), ATP, HTRF detection reagents (Europium cryptate-labeled anti-phosphotyrosine antibody and streptavidin-XL665).

• Procedure:

  • Incubate the EGFR enzyme with varying concentrations of JBJ-07-149.

  • Initiate the kinase reaction by adding the substrate peptide and ATP.

  • Incubate at room temperature to allow for phosphorylation.

  • Stop the reaction and add HTRF detection reagents.

  • Measure the HTRF signal on a compatible plate reader. The signal is proportional to the level of substrate phosphorylation.

  • Calculate IC50 values by plotting the percentage of inhibition against the inhibitor concentration.

2. X-ray Crystallography of EGFR-Inhibitor Complex

This technique provides high-resolution structural information of the inhibitor bound to its target.

• Protein Expression and Purification: Express and purify the EGFR kinase domain (with relevant mutations) using a suitable system (e.g., insect or mammalian cells).

• Co-crystallization:

  • Incubate the purified EGFR protein with a molar excess of JBJ-07-149 to form the complex.

  • Screen for crystallization conditions using vapor diffusion (sitting or hanging drop) methods with various precipitants, buffers, and additives.

  • Optimize lead crystallization conditions to obtain diffraction-quality crystals.

• Data Collection and Structure Determination:

  • Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data and solve the structure using molecular replacement with a known EGFR structure as a search model.

  • Refine the model and build the inhibitor into the electron density map to visualize the binding site and interactions.

EGFR Signaling Pathway and Inhibition

The binding of JBJ-07-149 to the allosteric site stabilizes the inactive conformation of the EGFR kinase, thereby preventing its activation and downstream signaling. This contrasts with ATP-competitive inhibitors that block the kinase activity of the active conformation.

Caption: EGFR signaling and points of inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PROTACpedia - PROTACS on 32510788 [protacpedia.weizmann.ac.il]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Allosteric inhibition of drug resistant forms of EGFR L858R mutant NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Characterization of Covalent-Reversible EGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for JBJ-07-149

For Research Use Only. Not for use in humans or animals.

This document provides critical safety and logistical guidance for the handling and disposal of JBJ-07-149, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR), specifically targeting the L858R/T790M mutant.[1][2][3] Given the absence of a specific Safety Data Sheet (SDS) in publicly available resources, the following procedures are based on established best practices for the management of hazardous chemical waste and potent small molecule kinase inhibitors in a laboratory setting.[4][5][6] Researchers must always consult and adhere to their institution's Environmental Health and Safety (EHS) guidelines and local regulations.[7][8]

Quantitative Data Summary

The following table summarizes the available quantitative data for JBJ-07-149.

Property	Value	Source(s)
Molecular Formula	C₂₈H₂₆N₆O₂S	[3]
Molecular Weight	510.61 g/mol	[3]
IC₅₀ (EGFR L858R/T790M)	1.1 nM	[1][2][3]
IC₅₀ (Ba/F3 cell proliferation)	4.9 µM (without Cetuximab)	[1][2][3]
IC₅₀ (Ba/F3 cell proliferation)	0.148 µM (with Cetuximab)	[1][2][3]

Proper Disposal Procedures for JBJ-07-149

As a potent kinase inhibitor, all waste materials contaminated with JBJ-07-149 must be treated as hazardous chemical waste.[4][5][6] Adherence to strict disposal protocols is essential to ensure personnel safety and environmental protection.

Step-by-Step Disposal Protocol

• Waste Segregation:

  • Solid Waste: All materials that have come into direct contact with JBJ-07-149, including personal protective equipment (gloves, disposable lab coats), pipette tips, vials, and contaminated bench paper, must be collected as solid hazardous waste.[4][6][9]

  • Liquid Waste: Unused solutions containing JBJ-07-149, including stock solutions (e.g., in DMSO) and experimental media, must be collected as liquid hazardous waste.[4][6][9] Do not pour any solution containing JBJ-07-149 down the drain.[9]

  • Sharps Waste: Needles, syringes, or other contaminated sharps should be disposed of in a designated, puncture-resistant sharps container labeled as hazardous waste.[5]

• Container Management:

  • Use chemically compatible, leak-proof containers with secure screw-top caps (B75204) for both solid and liquid waste.

  • Containers must be clearly labeled with "Hazardous Waste," the full chemical name "JBJ-07-149," and any other constituents (e.g., DMSO).[5]

  • Keep waste containers closed at all times, except when adding waste.[10]

• Storage:

  • Store waste containers in a designated and secure satellite accumulation area within the laboratory.[11][10]

  • Ensure secondary containment is in place to prevent the spread of material in case of a leak.[7]

• Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[6]

  • Do not attempt to dispose of this waste through standard trash or municipal services.[6]

Disposal Workflow

Caption: Workflow for the proper disposal of JBJ-07-149 waste.

Experimental Protocols

Cell Proliferation Assay (MTT-Based)

This protocol is a general guideline for assessing the effect of JBJ-07-149 on the proliferation of cancer cell lines (e.g., Ba/F3 expressing EGFR L858R/T790M).

• Cell Plating:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well in 100 µL of appropriate culture medium.[12]

  • Incubate the plate for 6 to 24 hours to allow cells to attach and recover.

• Compound Treatment:

  • Prepare serial dilutions of JBJ-07-149 in culture medium.

  • Add the desired concentrations of JBJ-07-149 to the appropriate wells. Include vehicle control (e.g., DMSO) wells.

  • Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2 to 4 hours at 37°C, or until a purple precipitate is visible.

  • Add 100 µL of detergent reagent (e.g., SDS-HCl solution) to each well to solubilize the formazan (B1609692) crystals.[12]

  • Incubate at room temperature in the dark for at least 2 hours.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[12]

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Signaling Pathway Visualization

JBJ-07-149 is an allosteric inhibitor of mutant EGFR.[13] Upon activation by ligands like EGF, EGFR dimerizes and autophosphorylates, initiating downstream signaling cascades such as the PI3K/Akt/mTOR and Ras/Raf/MAPK pathways, which drive cell proliferation and survival.[14][15][16] JBJ-07-149 inhibits this process, thereby blocking these pro-survival signals.

Caption: Simplified EGFR signaling pathway and the inhibitory action of JBJ-07-149.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. JBJ-07-149 | CymitQuimica [cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. danielshealth.com [danielshealth.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. benchchem.com [benchchem.com]
• 10. odu.edu [odu.edu]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]